(Rac)-Sabcomeline

Core Science & Biosynthesis

(Rac)-Sabcomeline: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline, also known as SB-202026, is a potent and functionally selective partial agonist of the M1 muscarinic acetylcholine (B1216132) receptor.[1][2] Its development has been primarily focused on the potential treatment of cognitive deficits associated with neurological disorders such as Alzheimer's disease.[3][4] This technical guide provides an in-depth overview of the mechanism of action of (Rac)-Sabcomeline, presenting key quantitative data, detailed experimental methodologies, and visual representations of its signaling pathways and experimental workflows.

Core Mechanism of Action: M1 Muscarinic Receptor Partial Agonism

The primary mechanism of action of Sabcomeline (B71320) is its function as a partial agonist at the M1 muscarinic acetylcholine receptor (mAChR).[2][5] This means that while it binds to and activates the M1 receptor, it elicits a submaximal response compared to the endogenous full agonist, acetylcholine.[2] This property is crucial as it may offer a wider therapeutic window by reducing the risk of overstimulation of the cholinergic system, a common issue with full muscarinic agonists that can lead to adverse effects.[2][6]

Muscarinic Receptor Binding Profile

Sabcomeline exhibits a high affinity for the M1 receptor subtype, with lower affinity for the other muscarinic receptor subtypes (M2-M5).[2][3] However, in vivo studies suggest that it is not highly selective over other muscarinic receptors.[1][5] The binding affinities of Sabcomeline for the five human muscarinic receptor subtypes are summarized in the table below.

Receptor Subtype	pKi[3]	Ki (nM)
M1	8.0	10
M2	7.1	79.4
M3	7.3	50.1
M4	7.5	31.6

Table 1: (Rac)-Sabcomeline Binding Affinities for Human Muscarinic Receptors. Data derived from competitive radioligand binding assays using membranes from Chinese hamster ovary (CHO) cells expressing the respective human muscarinic receptor subtypes.

Functional Efficacy at Muscarinic Receptors

As a partial agonist, the functional efficacy of Sabcomeline is a critical aspect of its pharmacological profile. It demonstrates functional selectivity for the M1 receptor, primarily due to differences in receptor reserve in various tissues.[2] The following table summarizes the functional potency and intrinsic activity of Sabcomeline at the human muscarinic receptor subtypes.

Receptor Subtype	Functional Assay	EC50 (nM)	Intrinsic Activity (% of Carbachol)[3]
M1	Phosphoinositide Hydrolysis	130	79
M2	GTPγS Binding	62.1	Partial Agonist
M3	Phosphoinositide Hydrolysis	-	29
M4	GTPγS Binding	214	Partial Agonist
M5	GTPγS Binding	123	Partial Agonist

Table 2: (Rac)-Sabcomeline Functional Efficacy at Human Muscarinic Receptors. Data obtained from various in vitro functional assays, including phosphoinositide hydrolysis and [35S]GTPγS binding in CHO cells expressing human muscarinic receptors.

Signaling Pathways

M1 Receptor-Mediated Signaling

Activation of the M1 receptor by Sabcomeline initiates a cascade of intracellular signaling events. The M1 receptor is coupled to the Gq/11 family of G proteins.[2][7] Upon agonist binding, the G protein is activated, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling pathway is crucial for mediating the cognitive-enhancing effects of M1 receptor activation.

M1 Receptor Signaling Pathway for Sabcomeline.

Interaction with Dopamine (B1211576) D2 Receptors

Interestingly, Sabcomeline has also been shown to modulate the dopaminergic system.[1] In vivo studies in mice have demonstrated that Sabcomeline can affect the kinetics of radioligand binding to dopamine D2 receptors in the striatum.[1] It was observed to decrease the dissociation constant (k4) and the association constant (k3) of [3H]raclopride binding, resulting in an increased binding potential.[1] The exact mechanism of this interaction is not fully elucidated but is thought to be an indirect modulation via neural networks rather than direct binding to the D2 receptor.[1]

Indirect Modulation of Dopamine D2 Receptors.

Experimental Protocols

Radioligand Binding Assay (for Muscarinic Receptors)

Objective: To determine the binding affinity (Ki) of Sabcomeline for muscarinic receptor subtypes.

Methodology:

• Membrane Preparation: Membranes are prepared from CHO cells stably expressing one of the human muscarinic receptor subtypes (M1-M5).

• Radioligand: A non-selective muscarinic antagonist radioligand, such as [3H]N-methylscopolamine ([3H]NMS), is used.

• Competition Assay: Membranes are incubated with a fixed concentration of the radioligand and varying concentrations of unlabeled Sabcomeline.

• Incubation: The incubation is carried out in a buffer solution at a specific temperature (e.g., 25°C) for a duration sufficient to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of Sabcomeline that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Binding Assay.

Phosphoinositide Hydrolysis Assay (for M1 and M3 Receptors)

Objective: To measure the functional agonistic activity of Sabcomeline at Gq/11-coupled muscarinic receptors.

Methodology:

• Cell Culture: CHO cells expressing the M1 or M3 receptor are cultured and seeded in multi-well plates.

• Labeling: The cells are incubated with [3H]myo-inositol to radiolabel the cellular phosphoinositide pool.

• Stimulation: The cells are then stimulated with varying concentrations of Sabcomeline in the presence of LiCl (which inhibits inositol monophosphatase, allowing for the accumulation of inositol phosphates).

• Extraction: The reaction is terminated, and the total inositol phosphates (IPs) are extracted.

• Quantification: The amount of [3H]IPs is quantified using an appropriate method, such as anion-exchange chromatography followed by liquid scintillation counting.

• Data Analysis: The concentration of Sabcomeline that produces 50% of the maximal response (EC50) and the maximal response (Emax) relative to a full agonist (e.g., carbachol) are determined.[3]

T-Maze Rewarded Alternation Task (for Cognitive Enhancement)

Objective: To assess the effect of Sabcomeline on spatial working memory in rodents.

Methodology:

• Apparatus: A T-shaped maze with a starting arm and two goal arms.

• Acclimatization and Training: Rats are first habituated to the maze and trained on a rewarded alternation task. In this task, the rat is forced to enter one arm (e.g., the left arm) where it receives a food reward. After a delay, the rat is placed back in the start arm and allowed a free choice of either arm. A correct choice is entering the previously unvisited arm (the right arm), where it receives another reward.

• Drug Administration: Sabcomeline or a vehicle control is administered to the rats (e.g., intraperitoneally) at various doses before the testing session.[4]

• Testing: The number of correct alternations is recorded over a series of trials.

• Data Analysis: The percentage of correct alternations is calculated for each treatment group and compared to assess the cognitive-enhancing effects of Sabcomeline.[4]

Conclusion

(Rac)-Sabcomeline's mechanism of action is centered on its role as a functionally selective partial agonist of the M1 muscarinic acetylcholine receptor. Its ability to activate the Gq/11-PLC signaling pathway, coupled with its indirect modulation of the dopaminergic system, underscores its potential as a therapeutic agent for cognitive disorders. The detailed experimental protocols provided herein offer a framework for the continued investigation and characterization of this and similar compounds. The quantitative data and pathway visualizations aim to serve as a valuable resource for researchers and professionals in the field of drug development.

References

• 1. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 4. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 5. Buy Sabcomeline | 159912-53-5 [smolecule.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

(Rac)-Sabcomeline: A Technical Guide to its M1 Muscarinic Receptor Selectivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-Sabcomeline (also known as SB-202026) is a cholinomimetic agent that has been extensively studied for its potential therapeutic effects in cognitive disorders, including Alzheimer's disease. A key characteristic of sabcomeline (B71320) is its profile as a potent and functionally selective partial agonist of the M1 muscarinic acetylcholine (B1216132) receptor (mAChR). This technical guide provides an in-depth analysis of the M1 receptor selectivity of (Rac)-Sabcomeline, detailing its binding affinity and functional potency across muscarinic receptor subtypes. The document outlines the experimental methodologies used to characterize this selectivity and illustrates the key signaling pathways involved. The central theme is the critical distinction between sabcomeline's broad binding affinity and its targeted functional efficacy at the M1 receptor, a feature that has significant implications for its therapeutic window.

Introduction

The cholinergic system, particularly the M1 muscarinic receptor, plays a crucial role in cognitive processes such as learning and memory. The selective activation of M1 receptors has been a primary strategy in the development of therapies for Alzheimer's disease and other neurological conditions. (Rac)-Sabcomeline emerged as a promising candidate due to its ability to improve cognitive function in preclinical and clinical studies[1][2]. This effect is largely attributed to its action as a partial agonist at the M1 receptor. However, a nuanced understanding of its pharmacology reveals a critical distinction: while sabcomeline binds to all five muscarinic receptor subtypes with similar affinity, it preferentially activates M1-mediated downstream signaling pathways. This "functional selectivity" is a cornerstone of its pharmacological profile, offering the potential for cognitive enhancement with a reduced burden of the side effects associated with non-selective muscarinic agonists[1][3]. This guide will dissect the data and methodologies that define (Rac)-Sabcomeline's unique M1 receptor selectivity.

Data Presentation: Binding Affinity and Functional Potency

The selectivity of (Rac)-Sabcomeline is best understood by comparing its binding affinity (how strongly it binds to a receptor) with its functional potency and efficacy (how effectively it activates the receptor).

Muscarinic Receptor Binding Affinity

Radioligand binding assays have demonstrated that (Rac)-Sabcomeline exhibits high affinity for muscarinic receptors. However, these studies have also revealed a lack of significant binding selectivity across the five muscarinic subtypes (M1-M5). In studies using cloned human muscarinic receptors, sabcomeline was found to have approximately equal affinity for all subtypes when displacing the radioligand [3H]-quinuclidinyl benzilate[3]. This indicates that the compound does not preferentially bind to the M1 receptor over other muscarinic receptors. Similarly, in vivo binding studies in mice concluded that sabcomeline was not a selective ligand for M1 receptors[4][5].

Parameter	Receptor Subtype	Value	Reference
IC50	Muscarinic Receptors (Rat Brain)	14 nM	[3]
pKi	Human M1 (CHO cells)	8.0	[6]
Binding Affinity	Human M1-M5	Approximately equal affinity across all subtypes	[3]
In Vivo IC50	Muscarinic Receptors (Mouse Brain)	~0.2 mg/kg	[4][5]

Table 1: Binding Affinity of (Rac)-Sabcomeline at Muscarinic Receptors.

Muscarinic Receptor Functional Activity

In stark contrast to its binding profile, functional assays reveal sabcomeline's selectivity for the M1 receptor. It acts as a partial agonist, meaning it elicits a submaximal response compared to a full agonist like carbachol (B1668302). This partial agonism is a key feature, potentially contributing to a better side-effect profile by avoiding overstimulation of the receptor[6].

Functional studies using microphysiometry on cloned human muscarinic receptors demonstrated that sabcomeline is a low-efficacy partial agonist at all subtypes, with the notable exception of the M3 receptor where a large receptor reserve was observed[7]. Importantly, sabcomeline was the most potent agonist tested in this functional assay[7]. In phosphoinositide (PI) hydrolysis assays, a hallmark of M1 receptor activation, sabcomeline showed an EC50 of 130 nM with an intrinsic activity of 79% relative to carbachol at the M1 receptor. Its efficacy at the M3 receptor was significantly lower, with an intrinsic activity of only 29% compared to carbachol[6].

Assay	Receptor Subtype	Parameter	Value	Reference
Phosphoinositide Hydrolysis	Human M1	EC50	130 nM	[6]
Human M1	Intrinsic Activity	79% (vs. Carbachol)	[6]
Human M3	Intrinsic Activity	29% (vs. Carbachol)	[6]
Microphysiometry	Human M1, M2, M4, M5	Agonist Type	Low-efficacy partial agonist	[7]
Human M3	Agonist Type	Full agonist (due to receptor reserve)	[7]
Superior Cervical Ganglion	Rat (M1-mediated)	Effect	Maximal depolarization at 300 nM	[3]
[35S]GTPγS Binding (Rat Cortex)	M2/M4 Receptors	Action	Antagonist (pA2 = 7.2)	[8]

Table 2: Functional Activity of (Rac)-Sabcomeline at Muscarinic Receptors.

Experimental Protocols

The characterization of (Rac)-Sabcomeline's M1 selectivity relies on a suite of in vitro and in vivo experimental techniques. Below are detailed methodologies for key experiments.

Radioligand Binding Assay (Competitive)

This assay determines the affinity of a test compound for a receptor by measuring its ability to compete with a radiolabeled ligand.

• Objective: To determine the inhibition constant (Ki) of (Rac)-Sabcomeline for each of the five muscarinic receptor subtypes (M1-M5).

• Materials:

  • Cell membranes prepared from cell lines (e.g., CHO or HEK293) individually expressing one of the human M1-M5 receptor subtypes.

  • Radioligand: [3H]N-methylscopolamine ([3H]NMS) or [3H]quinuclidinyl benzilate ([3H]QNB).

  • Non-specific binding control: Atropine (1-10 µM).

  • Test compound: (Rac)-Sabcomeline at a range of concentrations.

  • Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

  • Glass fiber filters (e.g., GF/C, presoaked in polyethyleneimine).

  • Scintillation counter.

• Procedure:

  • In a 96-well plate, combine cell membranes, a fixed concentration of the radioligand (typically at its Kd value), and varying concentrations of (Rac)-Sabcomeline.

  • For total binding wells, add buffer instead of the test compound. For non-specific binding wells, add a high concentration of atropine.

  • Incubate the plate at a controlled temperature (e.g., 27-30°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

  • Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer.

  • Dry the filters, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

  • Calculate the specific binding at each concentration of (Rac)-Sabcomeline.

  • Plot the data and use non-linear regression to determine the IC50 value (the concentration of sabcomeline that inhibits 50% of specific radioligand binding).

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Phosphoinositide (PI) Hydrolysis Assay

This functional assay measures the activation of Gq/11-coupled receptors, such as the M1 receptor, by quantifying the accumulation of inositol (B14025) phosphates (IPs), a downstream second messenger.

• Objective: To determine the potency (EC50) and efficacy of (Rac)-Sabcomeline in stimulating PI hydrolysis via the M1 receptor.

• Materials:

  • Intact cells expressing the M1 receptor.

  • [3H]myo-inositol for radiolabeling.

  • Assay medium containing LiCl (to inhibit inositol monophosphatase).

  • (Rac)-Sabcomeline at a range of concentrations.

  • Full agonist control (e.g., carbachol).

  • Dowex anion-exchange resin.

• Procedure:

  • Culture cells in the presence of [3H]myo-inositol for 24-48 hours to label the cellular phosphoinositide pools.

  • Wash the cells and pre-incubate them in a buffer containing LiCl.

  • Stimulate the cells with various concentrations of (Rac)-Sabcomeline or carbachol for a defined period (e.g., 60 minutes) at 37°C.

  • Lyse the cells and stop the reaction (e.g., with perchloric acid).

  • Separate the radiolabeled inositol phosphates from free [3H]myo-inositol using anion-exchange chromatography.

  • Quantify the radioactivity of the eluted inositol phosphates.

  • Plot the concentration-response curve to determine the EC50 and maximal response (Emax) for (Rac)-Sabcomeline, and compare the Emax to that of the full agonist to determine its intrinsic activity.

[35S]GTPγS Binding Assay

This assay measures the activation of G proteins, which is an early step in GPCR signaling. It quantifies the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to Gα subunits upon receptor activation.

• Objective: To assess the ability of (Rac)-Sabcomeline to activate G proteins coupled to different muscarinic receptor subtypes.

• Materials:

  • Cell membranes expressing the muscarinic receptor of interest.

  • [35S]GTPγS.

  • GDP (to ensure G proteins are in their inactive state at baseline).

  • (Rac)-Sabcomeline at various concentrations.

  • Assay buffer (containing MgCl2 and NaCl).

• Procedure:

  • In a multi-well plate, incubate the cell membranes with GDP and varying concentrations of (Rac)-Sabcomeline.

  • Initiate the reaction by adding [35S]GTPγS.

  • Incubate for a specific time at a controlled temperature (e.g., 30°C).

  • Terminate the reaction by rapid filtration through glass fiber filters.

  • Wash the filters with cold buffer to remove unbound [35S]GTPγS.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Plot the concentration-response data to determine the EC50 and Emax for G protein activation.

Signaling Pathways and Visualizations

M1 Muscarinic Receptor Signaling Pathway

The M1 receptor primarily couples to the Gq/11 family of G proteins[9]. Agonist binding, including by (Rac)-Sabcomeline, initiates a conformational change in the receptor, leading to the activation of its associated G protein. This triggers a cascade of intracellular events that ultimately modulate neuronal excitability and synaptic plasticity. While the Gq/11 pathway is canonical, evidence also suggests that M1 receptors can couple to other G proteins (Gi, Gs) and engage in β-arrestin-mediated signaling, adding layers of complexity to its function[10][11][12].

Caption: Canonical M1 muscarinic receptor signaling pathway activated by Sabcomeline.

Experimental Workflow for Determining Receptor Selectivity

The process of characterizing the receptor selectivity of a compound like (Rac)-Sabcomeline is multi-step, beginning with broad screening and progressing to more specific functional assays.

Caption: Workflow for characterizing the receptor selectivity of a novel compound.

Conclusion

The pharmacological profile of (Rac)-Sabcomeline is a compelling example of functional selectivity. While it binds with high and roughly equal affinity to all five muscarinic receptor subtypes, it demonstrates clear preferential activation of the M1 receptor-mediated signaling pathway. This distinction is crucial for its potential as a therapeutic agent for cognitive disorders. The ability to stimulate M1 receptors, which are integral to memory and learning, while having lower efficacy at other subtypes (such as M2 and M3, which are involved in cardiovascular and gastrointestinal function, respectively), provides a plausible mechanism for its observed cognitive benefits with a reduced incidence of cholinergic side effects[1][3]. This technical guide has provided the quantitative data, experimental methodologies, and signaling pathway context necessary for a comprehensive understanding of (Rac)-Sabcomeline's M1 receptor selectivity, a key attribute for any drug development professional working in the field of cholinergic therapeutics.

References

• 1. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SB 202026: a novel muscarinic partial agonist with functional selectivity for M1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 5. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 7. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro characterisation of the muscarinic receptor partial agonist, sabcomeline, in rat cortical and heart membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Fine Tuning Muscarinic Acetylcholine Receptor Signaling Through Allostery and Bias - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Muscarinic acetylcholine receptor M1 - Wikipedia [en.wikipedia.org]
• 12. research.monash.edu [research.monash.edu]

(Rac)-Sabcomeline: A Technical Guide for Cognitive Function Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(Rac)-Sabcomeline, also known as SB-202026, is a partial agonist of muscarinic acetylcholine (B1216132) M1 receptors, which has been investigated for its potential to enhance cognitive function, particularly in the context of Alzheimer's disease. While it demonstrated a favorable preclinical profile and showed some efficacy in early clinical trials, it ultimately did not meet primary endpoints for cognitive improvement in Phase III studies. This technical guide provides a comprehensive overview of (Rac)-Sabcomeline, consolidating key quantitative data, detailed experimental methodologies, and an examination of its mechanism of action to support ongoing research in cognitive neuroscience and drug development.

Mechanism of Action

(Rac)-Sabcomeline acts as a functionally selective partial agonist at the M1 muscarinic acetylcholine receptor.[1][2] M1 receptors are predominantly located in the central nervous system, particularly in the cortex and hippocampus, regions critical for learning and memory.[3] The activation of these Gq/11 protein-coupled receptors initiates a signaling cascade that is believed to underlie its pro-cognitive effects. Sabcomeline (B71320) exhibits a high affinity for all muscarinic receptor subtypes but demonstrates functional selectivity for M1 receptors.[2][3]

Signaling Pathway

The binding of Sabcomeline to the M1 receptor is thought to trigger the following signaling pathway:

Caption: M1 Receptor Signaling Pathway.

Quantitative Data

Table 1: In Vitro Receptor Binding and Functional Activity

Parameter	Receptor Subtype	Species	Value	Reference
IC50	All Muscarinic Subtypes	Human (cloned)	60-170 nM	[3]
pKi	M1	Human (CHO cells)	8.0	[1]
pKi Range	M1	-	8.6 - 9.9	[1]
M2/M1 Selectivity	-	-	Less than 100-fold	[3]
Functional Activity	M1 (Superior Cervical Ganglion)	Rat	Potent Agonist	[3]
Functional Activity	M2 (ACh Release Inhibition)	-	Low Activity	[3]
Functional Activity	M3 (Guinea Pig Ileum Contraction)	Guinea Pig	Low Activity	[3]
[35S]GTPγS Binding Blockade (pA2)	M2/M4 (Carbachol-stimulated)	Rat Cortex	7.2	[1]
Phosphoinositide Hydrolysis Blockade (pKb)	M1 (Carbachol-mediated)	Rat Cortical Slices	6.9	[1]

Table 2: Preclinical In Vivo Efficacy

Animal Model	Task	Treatment and Dose	Key Findings	Reference
Rat	Scopolamine-induced T-maze deficit	(Rac)-Sabcomeline (0.03-1.0 mg/kg, i.p.)	Reversed scopolamine-induced deficits.	[3]
Rat	Delay-induced T-maze deficit	(Rac)-Sabcomeline (0.03 and 0.1 mg/kg, i.p.)	Significantly reversed cognitive deficits.	[4]
Rat	Conditioned Taste Aversion	(Rac)-Sabcomeline	Minimum effective dose of 0.3 mg/kg.	[4]
Marmoset	Visual Object Discrimination	(Rac)-Sabcomeline (0.03 mg/kg, p.o.)	Statistically significant improvement in performance.	[5]
Marmoset	Reversal Learning	(Rac)-Sabcomeline (0.03 mg/kg, p.o.)	Significantly improved reversal learning.	[5]

Table 3: Human Pharmacokinetics

Population	Dose	Parameter	Value	Reference
Young Healthy Volunteers	Up to 200 µg (single dose, p.o.)	Cmax	Dose-proportional increase	[3]
Young Healthy Volunteers	100 µg (single dose, p.o.)	Cmax (Fasted vs. Fed)	24% lower in fasted state	[3]
Young Healthy Volunteers	100 µg (single dose, p.o.)	tmax (Fasted vs. Fed)	Delayed by ~2.5 h in fasted state	[3]
Young & Elderly Volunteers	Single and multiple doses	tmax	1-2 hours	[3]
Young & Elderly Volunteers	Single and multiple doses	t1/2	6-10 hours	[3]
Elderly Volunteers	50 µg b.i.d. (multiple doses)	Steady-state t1/2	~6 hours	[3]

Experimental Protocols

In Vitro Muscarinic Receptor Binding Assay (General Protocol)

This protocol outlines the general steps for a competitive radioligand binding assay to determine the affinity of (Rac)-Sabcomeline for muscarinic receptors.

Caption: Radioligand Binding Assay Workflow.

Detailed Methodological Considerations:

• Membrane Preparation: Tissues or cells are homogenized in a buffered solution and centrifuged to isolate the membrane fraction containing the receptors.

• Radioligand: A tritiated antagonist like [³H]quinuclidinyl benzilate ([³H]QNB) is commonly used.

• Non-specific Binding: Determined in the presence of a high concentration of a non-labeled muscarinic antagonist (e.g., atropine).

• Data Analysis: The Cheng-Prusoff equation (Ki = IC50 / (1 + [L]/Kd)) is used to calculate the inhibition constant (Ki), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6]

T-Maze Delayed Alternation Task in Rats (General Protocol)

This task assesses spatial working memory, which is impaired by the muscarinic antagonist scopolamine.

Caption: T-Maze Delayed Alternation Workflow.

Detailed Methodological Considerations:

• Apparatus: A T-shaped maze, typically elevated, with a start arm and two goal arms.

• Motivation: Rats are usually food-deprived to increase their motivation to seek the reward.

• Scopolamine Administration: Scopolamine is a non-selective muscarinic receptor antagonist used to induce a reversible cognitive deficit.

• Data Collection: The primary measure is the percentage of correct alternations. Latency to choose an arm can also be recorded.

Visual Object Discrimination Task in Marmosets (General Protocol)

This task evaluates learning and cognitive flexibility in a non-human primate model.

Caption: Visual Object Discrimination Workflow.

Detailed Methodological Considerations:

• Apparatus: The choice of apparatus depends on the specific experimental question and available resources. Touchscreen systems offer automated and precise data collection.

• Stimuli: A wide variety of objects or images can be used. It is important that the stimuli are discriminable by the animals.

• Reversal Learning: This phase is particularly sensitive to cognitive flexibility and the ability to inhibit a previously learned response, functions associated with prefrontal cortex activity.

Clinical Development and Outcomes

(Rac)-Sabcomeline, under the trade name Memric, was advanced to Phase III clinical trials for the treatment of mild-to-moderate Alzheimer's disease.[2] Early-phase studies suggested that doses of 25-75 mcg twice daily resulted in significant improvements in cognitive performance as measured by the Alzheimer's Disease Assessment Scale-Cognitive subscale (ADAS-Cog) compared to placebo.[3] However, the larger Phase III trials failed to demonstrate sufficient efficacy to support regulatory approval for cognitive enhancement.[2] Interestingly, further analysis of the data suggested potential benefits in managing behavioral symptoms associated with dementia.[7] The discontinuation of Sabcomeline for cognitive enhancement highlights the challenges in translating preclinical efficacy into clinical success for Alzheimer's disease.

Conclusion

(Rac)-Sabcomeline is a well-characterized M1 muscarinic receptor partial agonist that has been extensively studied for its pro-cognitive effects. While it did not achieve clinical success as a primary treatment for cognitive deficits in Alzheimer's disease, the wealth of preclinical and clinical data available makes it a valuable tool for researchers. The information presented in this guide, including quantitative data on its pharmacological profile and detailed overviews of relevant experimental protocols, can aid in the design of new studies aimed at understanding the role of the M1 receptor in cognition and exploring the potential of muscarinic agonists for other neurological and psychiatric indications.

References

• 1. In vitro characterisation of the muscarinic receptor partial agonist, sabcomeline, in rat cortical and heart membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Muscarinic M1 receptors stimulate phosphoinositide hydrolysis in bovine cerebral arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Portico [access.portico.org]
• 4. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bitopic Binding Mode of an M1 Muscarinic Acetylcholine Receptor Agonist Associated with Adverse Clinical Trial Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]

(Rac)-Sabcomeline in Alzheimer's Disease Research: A Technical Guide

(Rac)-Sabcomeline (also known as SB-202026) is a notable compound in the history of Alzheimer's disease (AD) research. As a functionally selective M1 muscarinic acetylcholine (B1216132) receptor (mAChR) partial agonist, it represented a targeted therapeutic approach based on the cholinergic hypothesis of AD.[1][2] This hypothesis posits that cognitive decline in AD is significantly linked to the degeneration of cholinergic neurons in the basal forebrain, leading to a deficit in acetylcholine (ACh).[3][4] While postsynaptic M1 receptors remain relatively preserved in the cortex and hippocampus, making them a prime target for therapeutic intervention.[1][4]

This guide provides an in-depth technical overview of (Rac)-Sabcomeline, summarizing its mechanism of action, preclinical and clinical data, and the experimental protocols used in its evaluation. Despite its eventual discontinuation after Phase III clinical trials due to insufficient efficacy, the study of Sabcomeline (B71320) has provided valuable insights for the ongoing development of M1 receptor agonists for neurodegenerative disorders.[5]

Pharmacology and Mechanism of Action

Sabcomeline is characterized as a functionally selective partial agonist at the M1 muscarinic receptor.[2][6] While radioligand binding studies have shown that it has a similar high affinity for all five muscarinic receptor subtypes (M1-M5), its functional activity is most pronounced at the M1 receptor.[1][5] This functional selectivity means it preferentially activates M1-mediated signaling pathways over those mediated by M2-M5 receptors, which was hoped to provide cognitive benefits without the dose-limiting peripheral side effects associated with non-selective muscarinic agonists.[1][7]

M1 Receptor Signaling Pathway

The M1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway.[8][9] Upon activation by an agonist like Sabcomeline, the following cascade is initiated:

• Gq/11 Activation: The receptor activates the Gq/11 protein.

• PLC Activation: The activated Gα subunit stimulates phospholipase C (PLC).

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[9]

• Downstream Effects: IP3 triggers the release of calcium (Ca2+) from intracellular stores, and DAG activates protein kinase C (PKC).[9] This signaling cascade is crucial for neuronal excitability, synaptic plasticity, and cognitive processes like learning and memory.

M1 muscarinic receptor signaling pathway activated by Sabcomeline.

Effects on Alzheimer's Disease Pathophysiology

Beyond symptomatic relief, M1 agonists were investigated for disease-modifying potential. Studies in cell cultures showed that both Sabcomeline and the non-selective agonist carbachol (B1668302) could increase the secretion of the soluble amyloid precursor protein (sAPP).[3] This suggests that M1 receptor activation promotes the non-amyloidogenic processing of APP, potentially reducing the production of amyloid-beta (Aβ) peptides, a hallmark of AD.[3][10] Furthermore, M1 activation has been linked to a decrease in the phosphorylation of tau protein, another key pathological feature of AD.[10]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of Sabcomeline.

Table 1: Muscarinic Receptor Binding Affinity of Sabcomeline

Receptor Subtype	Cell Line	pKi Value	Reference
Human M1	CHO Cells	8.0	[6]
Human M1	-	8.6 - 9.9	[6]

Note: pKi is the negative logarithm of the inhibition constant (Ki); a higher value indicates stronger binding affinity. While specific values for M2-M5 are not detailed in the provided context, multiple sources state it binds with similar high affinity across all subtypes.[1][5]

Table 2: In Vivo Efficacy of Sabcomeline in Animal Models of Cognition

Model	Species	Effective Dose (i.p. unless noted)	Effect	Comparator	Reference
Scopolamine-induced deficit (T-maze)	Rat	0.03 - 1.0 mg/kg	Reversal of cognitive deficit	Tacrine (0.3 - 3.0 mg/kg)	[3]
Delay-induced deficit (T-maze)	Rat	0.03 and 0.1 mg/kg	Significant reversal of deficit	Tacrine (no effect)	[11]
Conditioned Taste Aversion	Rat	0.3 mg/kg (MED*)	Aversive side effects	-	[11]
Visual Object Discrimination	Marmoset	0.03 mg/kg (p.o.)	Significant improvement in reversal learning	RS86 (no improvement)	[12]

MED: Minimum Effective Dose

Table 3: Pharmacokinetic Parameters of Sabcomeline in Human Volunteers

Population	Dose	Tmax	T1/2 (steady-state)	Key Findings	Reference
Young Volunteers	Up to 200 µg (single, p.o.)	1-2 h	~6-10 h	Dose-proportional plasma concentrations	[3]
Elderly Volunteers	50 µg b.i.d. (multiple, p.o.)	1-2 h	~6 h	Parameters comparable to young subjects	[3]

| Young Volunteers | 100 µg (single, p.o.) | Delayed by ~2.5 h (fasted vs. fed) | - | Cmax ~24% lower in fasted state; AUC unaffected |[3] |

Table 4: In Vivo Receptor Occupancy and Neurotransmitter Efflux

Parameter	Species	Brain Region	Dose (i.v. unless noted)	Result	Reference
IC50 for [3H]NMPB binding	Mouse	Cortex, Hippocampus, Striatum	~0.2 mg/kg	50% receptor occupancy	[1][13]
Acetylcholine Efflux	Rat	Medial Prefrontal Cortex	1 mg/kg (s.c.)	Significant increase	[14]

| Dopamine (B1211576) Efflux | Rat | Medial Prefrontal Cortex | 1 mg/kg (s.c.) | Significant increase |[14] |

Key Experimental Protocols

Detailed methodologies are crucial for interpreting and reproducing scientific findings. Below are protocols for key assays used to characterize Sabcomeline.

Competitive Radioligand Binding Assay

This assay determines the affinity of a compound for a specific receptor.

• Objective: To measure the inhibition constant (Ki) of Sabcomeline at muscarinic receptor subtypes.

• Methodology:

  • Membrane Preparation: Cell membranes are prepared from cell lines (e.g., CHO cells) stably expressing a specific human muscarinic receptor subtype (M1, M2, M3, M4, or M5).[8]

  • Assay Setup: In a 96-well plate, the prepared cell membranes are incubated with:

    • A fixed concentration of a radiolabeled antagonist (e.g., [3H]-N-methylscopolamine).

    • Varying concentrations of the unlabeled test compound (Sabcomeline).[8]

  • Incubation & Separation: The mixture is incubated to allow binding to reach equilibrium. The bound and free radioligand are then separated via rapid filtration.

  • Quantification: The radioactivity of the filters (representing the bound ligand) is measured using a scintillation counter.

  • Data Analysis: The data are used to generate a competition curve, from which the IC50 (concentration of test compound that inhibits 50% of specific binding) is calculated. The Ki value is then derived from the IC50 using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the ability of a compound to activate Gq-coupled receptors like M1.

• Objective: To determine the potency and efficacy of Sabcomeline as an M1 receptor agonist.

• Methodology:

  • Cell Preparation: Cells stably expressing the human M1 receptor are plated in a 96-well plate.[8]

  • Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM), which increases its fluorescence intensity upon binding to Ca2+.[8]

  • Compound Addition: Sabcomeline is added to the wells at various concentrations.

  • Fluorescence Measurement: The plate is placed in a fluorescence plate reader, and the change in fluorescence intensity is measured over time. An increase in fluorescence indicates a rise in intracellular calcium, signifying receptor activation.[8]

  • Data Analysis: A dose-response curve is generated to determine the EC50 (concentration producing 50% of the maximal response).

Scopolamine-Induced Deficit Model (T-Maze)

This in vivo model assesses the pro-cognitive effects of a compound.

• Objective: To evaluate Sabcomeline's ability to reverse chemically-induced memory impairment.

• Methodology:

  • Animal Training: Rats are trained on a cognitive task, such as a delayed reinforced alternation task in a T-maze, which tests short-term spatial memory.[8][11]

  • Compound Administration: The test compound (Sabcomeline) or vehicle is administered to the animals (e.g., via intraperitoneal injection).[3][11]

  • Scopolamine Challenge: After a set period, the animals are given scopolamine, a non-selective muscarinic antagonist, to induce a transient cognitive deficit.[8]

  • Behavioral Testing: The animals are re-tested on the T-maze task. The primary measure is choice accuracy.

  • Data Analysis: The performance of the Sabcomeline-treated group is compared to the vehicle-treated group to determine if the compound can reverse the scopolamine-induced impairment.

References

• 1. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Portico [access.portico.org]
• 4. Targeting the M1 muscarinic acetylcholine receptor in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sabcomeline - Wikipedia [en.wikipedia.org]
• 6. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. M1 muscarinic agonists as potential disease-modifying agents in Alzheimer's disease. Rationale and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain; comparison with effects of 4-[3-(4-butylpiperidin-1-yl)-propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one (AC260584) and N-desmethylclozapine - PubMed [pubmed.ncbi.nlm.nih.gov]

(Rac)-Sabcomeline: A Technical Whitepaper on its Discovery, Synthesis, and M₁ Receptor Agonism

For Immediate Release

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the discovery, synthesis, and pharmacological characterization of (Rac)-Sabcomeline, a notable partial agonist of the M₁ muscarinic acetylcholine (B1216132) receptor. Developed with the aim of treating cognitive deficits in Alzheimer's disease, its history and unique pharmacological profile offer valuable insights into muscarinic receptor drug development.

Discovery and Development

(Rac)-Sabcomeline, also known as SB-202026, was developed by scientists at SmithKline Beecham in the 1990s as a potential therapeutic for Alzheimer's disease. The rationale was rooted in the cholinergic hypothesis, which links cognitive decline in Alzheimer's patients to the degeneration of cholinergic neurons in the brain. While early acetylcholinesterase inhibitors showed some benefit, they were associated with significant side effects due to the widespread distribution of cholinergic receptors.

Researchers hypothesized that a direct-acting agonist targeting the postsynaptic M₁ muscarinic receptors, which are relatively preserved in the Alzheimer's brain and concentrated in cognitive centers like the cortex and hippocampus, could offer a more targeted therapeutic approach with a better side-effect profile. This led to the investigation of a series of azabicyclic compounds, from which Sabcomeline emerged as a lead candidate with a promising profile of potent M₁ receptor activity and the ability to penetrate the central nervous system. Despite promising preclinical and early clinical results, Sabcomeline was ultimately discontinued (B1498344) after Phase III clinical trials due to a lack of demonstrated efficacy.

Chemical Synthesis of (Rac)-Sabcomeline

The synthesis of racemic Sabcomeline is a multi-step process starting from a quinuclidine (B89598) derivative. The key steps involve the formation of an N-methoxy imidoyl nitrile group, which serves as a bioisostere for a methyl ester, a novel chemical design at the time.

The process begins with N-methoxyquinuclidine-3-carboxamide. This starting material is converted to the corresponding N-methoxyquinuclidin-3-ylcarboxyimidoyl chloride. This intermediate is then reacted with a cyanide source, such as sodium cyanide, in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) to yield the racemic mixture of (E)- and (Z)-isomers of 2-(methoxyimino)-2-(3-quinuclidinyl)acetonitrile. The desired (Z)-isomer, which is (Rac)-Sabcomeline, is then isolated from the mixture, typically through column chromatography. The final step for obtaining the specific enantiomer, [R-(Z)]-(+)-Sabcomeline, involves optical resolution using a chiral acid like (R)-(-)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate.

A Technical Deep Dive: (Rac)-Sabcomeline vs. Sabcomeline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth comparison of (Rac)-Sabcomeline and its enantiomerically pure form, Sabcomeline (B71320) hydrochloride. The focus is on the core pharmacological and chemical differences, supported by quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows.

Introduction: Stereochemistry and Pharmacological Relevance

Sabcomeline is a potent and functionally selective partial agonist of the M1 muscarinic acetylcholine (B1216132) receptor.[1] Its pharmacological activity primarily resides in the (R)-enantiomer. "(Rac)-Sabcomeline" refers to a racemic mixture, containing equal amounts of the (R)- and (S)-enantiomers. In contrast, "Sabcomeline hydrochloride" is the hydrochloride salt of the isolated, pharmacologically active (R)-(+)-enantiomer.[2][3] The crucial distinction lies in the three-dimensional arrangement of the atoms, which significantly impacts the drug's interaction with its biological target.[4] While direct comparative studies on the racemic mixture versus the pure enantiomer are not extensively available in public literature, the data strongly suggests that the therapeutic effects are attributable to the (R)-enantiomer.

Chemical Structure and Properties

The synthesis of Sabcomeline involves the creation of a racemic mixture, which is then resolved to isolate the desired (R)-enantiomer.[1] This resolution is a critical step, often achieved by forming diastereomeric salts with a chiral resolving agent, such as (R)-(-)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate.[1]

Feature	(Rac)-Sabcomeline	Sabcomeline Hydrochloride
Composition	Equimolar mixture of (R)- and (S)-enantiomers	Enantiomerically pure (R)-(+)-enantiomer as a hydrochloride salt
CAS Number	149156-36-5[5]	159912-58-0[2]
Molecular Formula	C₁₀H₁₅N₃O[5]	C₁₀H₁₅N₃O · HCl[2]
Molecular Weight	193.25 g/mol	229.71 g/mol [2]

Pharmacodynamics: Receptor Binding and Functional Activity

Sabcomeline hydrochloride demonstrates high affinity for all muscarinic receptor subtypes, though it acts as a functionally selective partial agonist at the M1 receptor.[2][6] This partial agonism is a key characteristic, potentially offering a wider therapeutic window by mitigating the risks of excessive receptor stimulation.

Receptor Binding Affinity

Binding assays with cloned human receptors have shown that Sabcomeline hydrochloride has IC50 values in the nanomolar range across all muscarinic receptor subtypes.[2]

Receptor Subtype	IC50 (nM)[2]
M1	60-170
M2	60-170
M3	60-170
M4	60-170
M5	60-170

In vivo studies in mice estimated an IC50 value of approximately 0.2 mg/kg for muscarinic receptor occupancy in the cerebral cortex, striatum, and hippocampus.[1][7]

Functional Efficacy

Functional studies reveal that Sabcomeline is a potent M1 receptor partial agonist.[6] It shows lower efficacy at M2 and M3 receptors.[2] For instance, in studies using rat cortical slices, Sabcomeline did not stimulate phosphoinositide hydrolysis on its own but did block the M1 receptor-mediated response induced by the full agonist carbachol.[8]

Signaling Pathways and Experimental Workflows

Muscarinic Receptor Signaling

Sabcomeline, as a muscarinic agonist, primarily acts through G-protein coupled receptors (GPCRs). The M1 receptor is coupled to the Gq/11 protein, which activates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).

M1 Receptor Gq Signaling Pathway

Experimental Workflow: Radioligand Binding Assay

A common method to determine binding affinity is the competitive radioligand binding assay.

Radioligand Binding Assay Workflow

In Vivo Pharmacology and Efficacy

Sabcomeline hydrochloride has demonstrated cognitive-enhancing effects in various animal models. In rats, it reversed scopolamine-induced deficits in a T-maze task at doses of 0.03-1.0 mg/kg.[2] Notably, these cognitive-enhancing effects were observed at doses approximately 10 times lower than those that induced conditioned taste aversion, suggesting a favorable therapeutic index.[9] In marmosets, a dose of 0.03 mg/kg improved performance in a visual object discrimination task without causing significant side effects.[10]

Experimental Protocols

Radioligand Binding Assay (Competitive Inhibition)

Objective: To determine the binding affinity (IC50, Ki) of Sabcomeline for muscarinic receptors.

Materials:

• Cell membranes expressing the target muscarinic receptor subtype.

• Radioligand (e.g., [³H]N-methylscopolamine, [³H]NMS).

• Sabcomeline hydrochloride.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail.

• 96-well plates.

Procedure:

• Thaw cell membranes on ice and resuspend in assay buffer.

• In a 96-well plate, add assay buffer, a fixed concentration of radioligand, and varying concentrations of Sabcomeline hydrochloride.

• Initiate the binding reaction by adding the cell membrane suspension to each well.

• Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Non-specific binding is determined in the presence of a high concentration of a non-labeled antagonist (e.g., atropine).

• Data are analyzed using non-linear regression to determine the IC50 value, which can then be converted to a Ki value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

Objective: To assess the functional activity of Sabcomeline as a partial agonist at G-protein coupled muscarinic receptors.

Materials:

• Cell membranes expressing the muscarinic receptor and associated G-proteins.

• [³⁵S]GTPγS.

• Sabcomeline hydrochloride.

• GDP.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂, NaCl).

• GTPγS (unlabeled).

• Glass fiber filters.

• Scintillation cocktail.

Procedure:

• Pre-incubate cell membranes with varying concentrations of Sabcomeline hydrochloride in the assay buffer containing GDP.

• Initiate the assay by adding [³⁵S]GTPγS.

• Incubate at 30°C for a defined period (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer.

• Quantify the filter-bound radioactivity by scintillation counting.

• Basal binding is measured in the absence of any agonist, and non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

• Data are expressed as the percentage increase in [³⁵S]GTPγS binding over basal levels.

Conditioned Taste Aversion (CTA) Task in Rats

Objective: To evaluate the potential for Sabcomeline to induce aversive side effects.

Materials:

• Male rats.

• Novel tasting solution (e.g., 0.1% saccharin (B28170) solution).

• Sabcomeline hydrochloride.

• Vehicle control (e.g., saline).

• Water bottles.

Procedure:

• Habituation: Water-deprived rats are habituated to drinking from a water bottle for a set period each day (e.g., 20 minutes) until a stable baseline of water consumption is established.

• Conditioning: On the conditioning day, rats are presented with the novel saccharin solution instead of water. Immediately following the drinking session, rats are administered an intraperitoneal (i.p.) injection of either Sabcomeline hydrochloride at various doses or the vehicle control.

• Testing: Two days after conditioning, rats are again presented with the saccharin solution, and their consumption is measured. A significant reduction in saccharin intake in the Sabcomeline-treated group compared to the control group indicates the induction of a conditioned taste aversion.[9][11]

Conclusion

The available scientific evidence strongly indicates that the pharmacological activity of Sabcomeline resides in its (R)-enantiomer, which is formulated as Sabcomeline hydrochloride for clinical and research purposes. While (Rac)-Sabcomeline contains the active enantiomer, its use introduces an isomeric ballast in the form of the (S)-enantiomer, which is presumed to be inactive or less active and could potentially contribute to off-target effects or altered pharmacokinetics.[4][12] For drug development and research applications requiring precision and a well-defined pharmacological profile, the use of the enantiomerically pure Sabcomeline hydrochloride is scientifically justified and preferred. This guide provides the foundational technical information for researchers to understand and further investigate the properties of this selective M1 receptor partial agonist.

References

• 1. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 2. Portico [access.portico.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacological importance of stereochemical resolution of enantiomeric drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 8. In vitro characterisation of the muscarinic receptor partial agonist, sabcomeline, in rat cortical and heart membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. assr.regione.emilia-romagna.it [assr.regione.emilia-romagna.it]

(Rac)-Sabcomeline In Vivo Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline is a partial agonist of muscarinic acetylcholine (B1216132) M1 receptors, investigated for its potential therapeutic effects in cognitive disorders such as Alzheimer's disease. This technical guide provides a comprehensive overview of key in vivo studies that have characterized the pharmacokinetic, pharmacodynamic, and efficacy profile of (Rac)-Sabcomeline in various animal models. The data presented herein are compiled from peer-reviewed scientific literature to support further research and development efforts.

Pharmacology and Mechanism of Action

(Rac)-Sabcomeline acts as a functionally selective partial agonist at the M1 muscarinic acetylcholine receptor. In vivo studies have demonstrated its ability to modulate cholinergic and dopaminergic neurotransmission, which is believed to underlie its pro-cognitive effects. The following sections detail the in vivo evidence for its receptor engagement and neurochemical effects.

Receptor Occupancy and Binding Affinity

In vivo receptor occupancy studies in mice have been crucial in determining the extent and duration of (Rac)-Sabcomeline's engagement with its target receptors in the central nervous system. These studies have utilized radioligand binding techniques to quantify the displacement of specific markers from muscarinic and dopamine (B1211576) receptors.

Table 1: In Vivo Receptor Binding and Occupancy of (Rac)-Sabcomeline in Mouse Brain

Parameter	Brain Region(s)	Value	Radioligand	Species	Reference
IC50	Cerebral Cortex, Hippocampus, Striatum	~0.2 mg/kg (i.v.)	[3H]N-methylpiperidyl benzilate ([3H]NMPB)	Mouse	[1][2]
Maximum Receptor Occupancy	Cerebral Cortex	Achieved at ~1 hour post-injection	[3H]NMPB	Mouse	[1][2]
Duration of Receptor Occupancy	Cerebral Cortex	Returned to control levels by 3-4 hours	[3H]NMPB	Mouse	[1][2]

Neurochemical Effects

The functional consequence of M1 receptor agonism by (Rac)-Sabcomeline is an increase in the efflux of key neurotransmitters implicated in cognitive processes. In vivo microdialysis studies in rats have quantified these effects.

Table 2: Effects of (Rac)-Sabcomeline on Neurotransmitter Efflux in Rats

Neurotransmitter	Brain Region	Effective Dose (s.c.)	Effect	Species	Reference
Acetylcholine	Medial Prefrontal Cortex	1 mg/kg	Significant Increase	Rat	[3]
Dopamine	Medial Prefrontal Cortex	Dose-dependent increase	Increased Efflux	Rat	[3]
Dopamine	Nucleus Accumbens	1 mg/kg	Increased Efflux	Rat	[3]

Efficacy in Preclinical Models of Cognition

The pro-cognitive effects of (Rac)-Sabcomeline have been demonstrated in various behavioral paradigms in both rodents and non-human primates. These studies provide evidence for its potential to ameliorate cognitive deficits.

Table 3: Efficacy of (Rac)-Sabcomeline in In Vivo Cognitive Models

Animal Model	Behavioral Task	Effective Dose	Route of Administration	Effect	Reference
Rat	Delayed Reinforced T-Maze Alternation	0.03 and 0.1 mg/kg	Intraperitoneal (i.p.)	Reversal of delay-induced deficits
Marmoset	Visual Object Discrimination (Reversal Learning)	0.03 mg/kg	Oral (p.o.)	Significant improvement in reversal learning	[4]

Experimental Protocols

Detailed methodologies are essential for the replication and extension of scientific findings. The following sections provide summaries of the experimental protocols used in the key in vivo studies of (Rac)-Sabcomeline.

In Vivo Receptor Occupancy Studies in Mice

This protocol is based on the study by Hosoi et al. (2003).

Objective: To determine the in vivo binding affinity (IC50) and time-course of muscarinic acetylcholine receptor (mAChR) occupancy by (Rac)-Sabcomeline in the mouse brain.

Animals: Male ddY mice.

Radioligand: [3H]N-methylpiperidyl benzilate ([3H]NMPB) for brain mAChR and [3H]quinuclidinyl benzilate ([3H]QNB) for peripheral mAChR.

Experimental Procedure:

• IC50 Determination: Mice were administered various doses of (Rac)-Sabcomeline intravenously (i.v.). Thirty minutes post-administration, [3H]NMPB was injected. After a further 30 minutes, mice were euthanized, and brains were dissected to measure radioactivity in the cerebral cortex, hippocampus, and striatum. The dose of Sabcomeline (B71320) that inhibited 50% of specific [3H]NMPB binding was determined as the IC50.

• Time-Course of Occupancy: Mice were administered a single i.v. dose of (Rac)-Sabcomeline (0.3 mg/kg). At various time points (0, 0.5, 1, 2, 3, 4, 5, and 6 hours) post-Sabcomeline injection, [3H]NMPB was administered. Thirty minutes after the radioligand injection, brain tissue was collected and analyzed for radioactivity to determine the percentage of receptor occupancy over time.

Data Analysis: Radioactivity in brain regions was measured using a liquid scintillation counter. Specific binding was determined by subtracting non-specific binding (measured in a group of animals pre-treated with a high dose of a non-labeled antagonist) from total binding.

Experimental workflow for in vivo receptor occupancy studies.

In Vivo Microdialysis in Rats

This protocol is based on the study by Zhu et al. (2008).

Objective: To measure the effect of (Rac)-Sabcomeline on the extracellular levels of acetylcholine and dopamine in the rat brain.

Animals: Male rats, allowed to move freely during the experiment.

Surgical Procedure:

• Rats were anesthetized, and guide cannulae were stereotaxically implanted targeting the medial prefrontal cortex and the nucleus accumbens.

• Animals were allowed to recover from surgery before the microdialysis experiment.

Microdialysis Procedure:

• A microdialysis probe was inserted through the guide cannula into the target brain region.

• The probe was perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

• After a stabilization period to obtain a baseline, (Rac)-Sabcomeline was administered subcutaneously (s.c.) at various doses (0.1, 0.5, and 1 mg/kg).

• Dialysate samples were collected at regular intervals before and after drug administration.

Neurochemical Analysis:

• The concentrations of acetylcholine and dopamine in the dialysate samples were determined using high-performance liquid chromatography (HPLC) coupled with electrochemical detection.

Data Analysis: Changes in neurotransmitter levels were expressed as a percentage of the baseline levels.

References

• 1. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 2. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain [ouci.dntb.gov.ua]
• 3. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain; comparison with effects of 4-[3-(4-butylpiperidin-1-yl)-propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one (AC260584) and N-desmethylclozapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

(Rac)-Sabcomeline: In Vitro Application Notes and Protocols for Neuro-Pharmacological Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline, also known as (Rac)-SB-202026, is a potent and selective partial agonist of the M1 and M4 muscarinic acetylcholine (B1216132) receptors.[1][2] Its functional selectivity for the M1 receptor has made it a compound of significant interest in the research of neurological disorders, including Alzheimer's disease and schizophrenia. These application notes provide detailed protocols and dosage guidelines for the in vitro use of (Rac)-Sabcomeline in common neuronal and recombinant cell lines to facilitate research into its mechanism of action and therapeutic potential.

Data Presentation: (Rac)-Sabcomeline In Vitro Activity

The following table summarizes the key in vitro pharmacological data for (Rac)-Sabcomeline. Due to limited publicly available data on dose-response in specific cell lines, a range of concentrations is suggested based on receptor binding affinity and activity in tissue preparations. Researchers are advised to perform initial dose-response experiments to determine the optimal concentration for their specific cell line and assay.

Parameter	Value	Species/System	Notes
IC₅₀	14 nM	Rat Brain	Displacement of [³H]-oxotremorine-M from muscarinic receptors.
Effective Concentration	300 nM	Rat Superior Cervical Ganglion	Concentration for maximal depolarization (M1-mediated effect).
Phosphoinositide Hydrolysis	No stimulation up to 100 µM	Rat Cortical Slices	Did not directly stimulate PI hydrolysis but blocked the carbachol-mediated response.
pKb	6.9	Rat Cortical Slices	Antagonism of carbachol-stimulated phosphoinositide hydrolysis.

Signaling Pathways and Experimental Workflows

M1 Muscarinic Receptor Signaling Pathway

(Rac)-Sabcomeline primarily exerts its effects through the Gq-coupled M1 muscarinic acetylcholine receptor. Upon agonist binding, the receptor activates the Gαq subunit of the heterotrimeric G protein, initiating a signaling cascade that involves Phospholipase C (PLC) activation, the generation of second messengers inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), and the subsequent mobilization of intracellular calcium and activation of Protein Kinase C (PKC). This can lead to the activation of downstream pathways such as the ERK/MAPK cascade, which is involved in cell proliferation, differentiation, and survival.

M1 Muscarinic Receptor Signaling Cascade

Experimental Workflow for In Vitro Assays

The following diagram outlines a general workflow for conducting in vitro experiments with (Rac)-Sabcomeline, from cell culture preparation to data analysis.

General In Vitro Experimental Workflow

Experimental Protocols

GTPγS Binding Assay

This assay measures the activation of G-proteins by the M1 receptor upon binding of (Rac)-Sabcomeline.

Cell Line: CHO-K1 cells stably expressing the human M1 muscarinic receptor (CHO-M1).

Materials:

• CHO-M1 cell membranes

• (Rac)-Sabcomeline

• [³⁵S]GTPγS

• GDP

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4

• Scintillation fluid and counter

Protocol:

• Prepare CHO-M1 cell membranes by homogenization and centrifugation.

• In a 96-well plate, add 20 µL of varying concentrations of (Rac)-Sabcomeline (e.g., 10⁻¹⁰ to 10⁻⁵ M).

• Add 20 µL of GDP to a final concentration of 10 µM.

• Add 50 µL of CHO-M1 cell membranes (10-20 µg of protein).

• Initiate the reaction by adding 10 µL of [³⁵S]GTPγS to a final concentration of 0.1 nM.

• Incubate for 60 minutes at 30°C with gentle agitation.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters three times with ice-cold assay buffer.

• Dry the filters and measure radioactivity using a scintillation counter.

• Analyze the data to determine EC₅₀ and Emax values.

Phosphoinositide (PI) Hydrolysis Assay

This assay quantifies the production of inositol phosphates, a downstream effect of M1 receptor activation.

Cell Line: SH-SY5Y human neuroblastoma cells (endogenously expressing muscarinic receptors).

Materials:

• SH-SY5Y cells

• myo-[³H]inositol

• (Rac)-Sabcomeline

• LiCl

• Dowex AG1-X8 resin

• Scintillation fluid and counter

Protocol:

• Culture SH-SY5Y cells in 24-well plates and label with myo-[³H]inositol (0.5 µCi/well) for 24-48 hours.

• Wash the cells with serum-free medium.

• Pre-incubate the cells with assay buffer containing 10 mM LiCl for 15 minutes at 37°C.

• Add varying concentrations of (Rac)-Sabcomeline (e.g., 10⁻⁹ to 10⁻⁴ M) and incubate for 60 minutes at 37°C.

• Terminate the reaction by adding ice-cold 0.5 M trichloroacetic acid.

• Separate the inositol phosphates from free [³H]inositol using Dowex AG1-X8 chromatography.

• Elute the total [³H]inositol phosphates and measure radioactivity by scintillation counting.

• Calculate the fold increase over basal levels.

ERK1/2 Phosphorylation Assay

This assay measures the activation of the ERK/MAPK pathway.

Cell Line: SH-SY5Y or CHO-M1 cells.

Materials:

• SH-SY5Y or CHO-M1 cells

• (Rac)-Sabcomeline

• Primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot equipment

Protocol:

• Culture cells in 6-well plates to 80-90% confluency.

• Serum-starve the cells for 4-6 hours prior to the experiment.

• Treat the cells with varying concentrations of (Rac)-Sabcomeline (e.g., 10⁻⁹ to 10⁻⁶ M) for 5-15 minutes at 37°C.

• Lyse the cells in RIPA buffer with protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against p-ERK and total ERK.

• Incubate with HRP-conjugated secondary antibody.

• Visualize bands using a chemiluminescent substrate and imaging system.

• Quantify band intensity and express p-ERK levels relative to total ERK.

Neurite Outgrowth Assay

This assay assesses the effect of (Rac)-Sabcomeline on neuronal differentiation.

Cell Line: PC12 cells.

Materials:

• PC12 cells

• Nerve Growth Factor (NGF)

• (Rac)-Sabcomeline

• Collagen-coated plates

• Microscope with imaging software

Protocol:

• Plate PC12 cells on collagen-coated 24-well plates.

• Differentiate the cells with a low concentration of NGF (e.g., 20-50 ng/mL) for 24-48 hours.

• Treat the cells with varying concentrations of (Rac)-Sabcomeline (e.g., 10⁻⁸ to 10⁻⁵ M) in the presence of NGF.

• Incubate for an additional 48-72 hours.

• Capture images of multiple fields per well using a phase-contrast microscope.

• Quantify neurite length and the percentage of neurite-bearing cells using imaging software. A cell is considered neurite-bearing if it has at least one neurite longer than the cell body diameter.

• Compare the results to control wells (NGF alone).

Conclusion

These application notes and protocols provide a framework for investigating the in vitro effects of (Rac)-Sabcomeline. It is crucial for researchers to optimize these protocols for their specific experimental conditions and to perform full dose-response curves to accurately characterize the potency and efficacy of this compound. The provided signaling pathway and workflow diagrams serve as visual guides to the underlying biological processes and experimental design.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

(Rac)-Sabcomeline Administration in Rodent Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline, also known as SB-202026, is a functionally selective partial agonist of the muscarinic M1 acetylcholine (B1216132) receptor.[1][2] It has been investigated for its potential cognitive-enhancing effects, particularly in the context of Alzheimer's disease research.[1][2][3] This document provides detailed application notes and protocols for the administration of (Rac)-Sabcomeline in rodent models, based on findings from preclinical studies. It is intended to guide researchers in designing and executing experiments to evaluate the pharmacological effects of this compound.

Data Presentation

Table 1: Dose-Response of (Rac)-Sabcomeline in Cognitive and Neurochemical Tasks in Rodents

Species	Assay	Route of Administration	Effective Dose Range	Outcome	Reference
Rat	Delayed Reinforced Alternation T-Maze	Intraperitoneal (i.p.)	0.03 - 0.1 mg/kg	Reversal of delay-induced deficits in choice accuracy.[1]	[1]
Rat	Conditioned Taste Aversion	Intraperitoneal (i.p.)	≥ 0.3 mg/kg	Induction of conditioned taste aversion.[1]	[1]
Rat	Microdialysis (Acetylcholine Efflux)	Subcutaneous (s.c.)	1 mg/kg	Significant increase in acetylcholine efflux in the medial prefrontal cortex.[4]	[4]
Rat	Microdialysis (Dopamine Efflux)	Subcutaneous (s.c.)	1 mg/kg	Significant increase in dopamine (B1211576) efflux in the medial prefrontal cortex.[4]	[4]
Mouse	Muscarinic Receptor Occupancy ([3H]NMPB binding)	Intravenous (i.v.)	~0.2 mg/kg (IC50)	50% inhibition of [3H]NMPB binding in the cerebral cortex, hippocampus, and striatum.[5]	[5]
Marmoset	Visual Object Discrimination (Reversal Learning)	Oral (p.o.)	0.03 mg/kg	Significant improvement in reversal learning.[3]	[3]

Signaling Pathways

(Rac)-Sabcomeline acts as a partial agonist at the M1 muscarinic acetylcholine receptor, which is predominantly coupled to the Gq/11 family of G proteins.[6][7] Activation of this pathway initiates a signaling cascade that leads to neuronal excitation and has been linked to cognitive processes.[6][7] Furthermore, M1 receptor activation can modulate the activity of other neurotransmitter systems, including the dopaminergic system.[2][5]

Caption: (Rac)-Sabcomeline M1 Receptor Signaling Pathway.

Experimental Protocols

Delayed Reinforced Alternation in T-Maze (Rat)

This protocol is designed to assess short-term spatial memory.

a. Animals:

• Male Lister Hooded or Sprague-Dawley rats (250-350g).

• House individually and maintain on a restricted diet to keep them at 85-90% of their free-feeding body weight. Water should be available ad libitum.

b. Apparatus:

• A T-maze with a start arm and two identical goal arms. Guillotine doors can be used to control movement between arms.[8]

c. Procedure:

• Habituation: Allow rats to explore the maze for 5-10 minutes daily for 2-3 days with food rewards (e.g., sucrose (B13894) pellets) available throughout the maze.

• Training:

  • Forced Choice Trial: Place the rat in the start arm. Block one of the goal arms with a guillotine door and allow the rat to enter the open arm where it receives a food reward. Confine the rat in the goal arm for 30 seconds.

  • Delay: Remove the rat from the maze and place it in a holding cage for a specified delay period (e.g., 20 seconds).[1]

  • Free Choice Trial: Place the rat back in the start arm with both goal arms now accessible. A correct choice is recorded if the rat enters the previously unvisited arm, where it will find a food reward.

• Drug Administration: Dissolve (Rac)-Sabcomeline in a suitable vehicle (e.g., sterile saline). Administer the drug intraperitoneally (i.p.) at the desired dose (e.g., 0.03, 0.1 mg/kg) 30-60 minutes before the test session.[1]

• Data Analysis: Calculate the percentage of correct alternations in the free-choice trials.

Caption: Experimental Workflow for T-Maze Task.

In Vivo Microdialysis for Acetylcholine and Dopamine (Rat)

This protocol allows for the measurement of extracellular neurotransmitter levels in specific brain regions.

a. Animals:

• Male Wistar or Sprague-Dawley rats (270-320g).

• House individually with ad libitum access to food and water.

b. Surgical Procedure:

• Anesthetize the rat (e.g., with isoflurane).

• Place the animal in a stereotaxic frame.

• Implant a guide cannula targeting the brain region of interest (e.g., medial prefrontal cortex or nucleus accumbens).

• Allow the animal to recover for at least 48 hours.

c. Microdialysis:

• On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Collect baseline dialysate samples every 20-30 minutes for at least 60-90 minutes.

• Administer (Rac)-Sabcomeline subcutaneously (s.c.) at the desired dose (e.g., 1 mg/kg).[4]

• Continue collecting dialysate samples for at least 2-3 hours post-injection.

d. Sample Analysis:

• Analyze the dialysate samples for acetylcholine and dopamine concentrations using a sensitive method such as high-performance liquid chromatography with electrochemical detection (HPLC-ED) or tandem mass spectrometry (LC-MS/MS).[9]

e. Data Analysis:

• Express the post-injection neurotransmitter levels as a percentage of the mean baseline concentration.

Conditioned Taste Aversion (Rat)

This protocol assesses potential aversive effects of the compound.

a. Animals:

• Male Sprague-Dawley rats (200-250g).

• Individually house and provide a restricted water access schedule for 2-3 days prior to conditioning to motivate drinking during the test.

b. Procedure:

• Conditioning Day:

  • Present the rats with a novel tasting solution (e.g., 0.1% saccharin) for a fixed period (e.g., 15-30 minutes).

  • Immediately after the drinking session, administer (Rac)-Sabcomeline intraperitoneally (i.p.) at the desired dose (e.g., 0.3 mg/kg).[1] Control animals receive a vehicle injection.

• Test Day (48 hours later):

  • Offer the rats a two-bottle choice between the novel tasting solution and plain water for a fixed period.

• Data Analysis:

  • Measure the volume of each liquid consumed. Calculate a preference ratio (volume of novel solution consumed / total volume consumed). A lower preference ratio in the drug-treated group compared to the control group indicates a conditioned taste aversion.

Conclusion

These application notes and protocols provide a framework for investigating the effects of (Rac)-Sabcomeline in rodent models. The provided data and methodologies can be adapted to suit specific research questions. It is crucial to adhere to ethical guidelines for animal research and to include appropriate control groups in all experiments. The functional selectivity of (Rac)-Sabcomeline for the M1 receptor makes it a valuable tool for exploring the role of this receptor in cognition and other central nervous system functions.

References

• 1. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 3. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain; comparison with effects of 4-[3-(4-butylpiperidin-1-yl)-propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one (AC260584) and N-desmethylclozapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Allosteric modulation of the M1 muscarinic acetylcholine receptor: improving cognition and a potential treatment for schizophrenia and Alzheimer′s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. maze.conductscience.com [maze.conductscience.com]
• 9. Analysis of acetylcholine and choline in microdialysis samples by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (Rac)-Sabcomeline in Primary Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline is a potent and functionally selective partial agonist of the M1 muscarinic acetylcholine (B1216132) receptor (M1-mAChR). M1 receptors are highly expressed in the hippocampus and cerebral cortex, regions critical for cognitive functions such as learning and memory. Their activation is a key therapeutic strategy for Alzheimer's disease (AD) and other neurological disorders characterized by cholinergic deficits. In primary neuron cultures, Sabcomeline serves as a valuable tool to investigate M1 receptor signaling and its downstream effects on neuronal health, plasticity, and the processing of amyloid precursor protein (APP), a key molecule in AD pathogenesis.

These application notes provide detailed protocols for the use of (Rac)-Sabcomeline in primary cortical and hippocampal neuron cultures, covering experimental design, data acquisition, and analysis for key neuronal assays.

Mechanism of Action

Sabcomeline acts as a partial agonist at the M1 muscarinic acetylcholine receptor. The binding of Sabcomeline to the M1 receptor, a Gq-protein coupled receptor (GPCR), initiates a downstream signaling cascade. This cascade involves the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, while DAG activates protein kinase C (PKC). These events lead to the modulation of various cellular processes, including the activation of extracellular signal-regulated kinases 1/2 (ERK1/2), which are implicated in promoting neurite outgrowth and cell survival.[1][2][3] Furthermore, M1 receptor activation is known to favor the non-amyloidogenic processing of APP, leading to the production of the neuroprotective soluble APPα (sAPPα) fragment.

Data Presentation

The following tables summarize quantitative data for the application of M1 muscarinic agonists, including representative parameters for (Rac)-Sabcomeline, in primary neuron cultures.

Table 1: Effective Concentrations and Incubation Times of M1 Agonists in Primary Neuron Cultures

Parameter	Agonist	Concentration Range	Incubation Time	Target Assay	Neuron Type
EC50	Oxotremorine-M	~3.5 µM	30 min	Phosphoinositide Turnover	Rat Sympathetic Neurons[4]
Effective Concentration	Carbachol	100 µM	24 hours	Axonal Growth	Rat Hippocampal Neurons[1]
Effective Concentration	Xanomeline	10 µM	72 hours	sAPPα release	CHO-m1 cells[5]
Representative Concentration	(Rac)-Sabcomeline	1 - 10 µM	24 - 72 hours	Neurite Outgrowth, sAPPα release	Primary Cortical/Hippocampal
Effective Concentration	BQCA (M1 PAM) + Acetylcholine	10 µM BQCA + ACh	1 hour	IP1 Accumulation	Mouse Cortical Neurons[2]

Table 2: Quantitative Outcomes of M1 Agonist Treatment in Primary Neurons

Assay	M1 Agonist	Treatment Conditions	Measured Outcome	Fold Change / % Change	Neuron Type
Neurite Outgrowth	Carbachol	100 µM for 24h	Axon Length	~1.5-fold increase	Rat Hippocampal Neurons[1]
sAPPα Release	Carbachol	100 µM for 24h	sAPPα level in media	Significant increase	M1-rescued M1KO neurons[5]
Calcium Imaging	Oxotremorine-M	1 µM	uEPSP and Δ[Ca]spine	~1.7-fold and ~1.8-fold increase, respectively	Mouse CA1 Pyramidal Neurons[6]
ERK1/2 Phosphorylation	Carbachol	100 µM for 30 min	p-ERK1/2 levels	Significant increase	Rat Hippocampal Neurons[1]

Experimental Protocols

Protocol 1: Primary Cortical Neuron Culture

This protocol describes the preparation of primary cortical neurons from embryonic day 18 (E18) rat or mouse pups.

Materials:

• E18 pregnant rat or mouse

• Hibernate-A medium

• Papain (20 U/ml)

• DNase I

• Neurobasal medium supplemented with B-27, L-glutamine, and penicillin/streptomycin

• Poly-D-lysine coated culture plates/coverslips

Procedure:

• Euthanize the pregnant animal according to approved institutional guidelines and dissect the embryos.

• Isolate the cortices from the embryonic brains in ice-cold Hibernate-A medium.

• Mince the cortical tissue and incubate in papain solution containing DNase I at 37°C for 15-20 minutes.

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension and resuspend the pellet in supplemented Neurobasal medium.

• Count the viable cells using a hemocytometer and plate them on poly-D-lysine coated surfaces at a desired density (e.g., 2.5 x 10^5 cells/mL).

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO2.

• Change half of the medium every 3-4 days.

Protocol 2: (Rac)-Sabcomeline Treatment

• Prepare a stock solution of (Rac)-Sabcomeline in sterile water or DMSO.

• On the desired day in vitro (DIV), typically DIV 7-10 for mature cultures, replace the old medium with fresh, pre-warmed Neurobasal medium.

• Add (Rac)-Sabcomeline to the culture medium to achieve the final desired concentration (e.g., 1-10 µM).

• For acute studies (e.g., calcium imaging, ERK phosphorylation), incubate for a short period (e.g., 10-60 minutes).

• For chronic studies (e.g., neurite outgrowth, sAPPα release), incubate for 24-72 hours.

• Include a vehicle control group (e.g., water or DMSO at the same final concentration as the Sabcomeline-treated group).

Protocol 3: Neurite Outgrowth Assay

This assay quantifies the effect of Sabcomeline on the growth of neuronal processes.

Procedure:

• Culture primary neurons on poly-D-lysine coated coverslips in a 24-well plate.

• At DIV 3-4, treat the neurons with (Rac)-Sabcomeline or vehicle for 48-72 hours.

• Fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.25% Triton X-100.

• Block with 5% normal goat serum.

• Incubate with a primary antibody against a neuronal marker (e.g., βIII-tubulin or MAP2).

• Incubate with a fluorescently labeled secondary antibody.

• Acquire images using a fluorescence microscope.

• Quantify neurite length and branching using image analysis software (e.g., ImageJ with the NeuronJ plugin).[7][8][9]

Protocol 4: sAPPα Secretion Assay (ELISA)

This protocol measures the level of secreted sAPPα in the culture medium.

Procedure:

• Culture primary neurons in a 12-well or 24-well plate.

• At DIV 7-10, replace the medium with serum-free Neurobasal medium to reduce background.

• Treat the neurons with (Rac)-Sabcomeline or vehicle for 24-48 hours.

• Collect the conditioned medium from each well.

• Centrifuge the medium to remove any cellular debris.

• Measure the concentration of sAPPα in the supernatant using a commercially available sAPPα ELISA kit, following the manufacturer's instructions.

• Normalize the sAPPα levels to the total protein concentration of the corresponding cell lysate.

Protocol 5: Calcium Imaging

This assay measures changes in intracellular calcium concentration following acute Sabcomeline application.

Procedure:

• Culture primary neurons on glass-bottom dishes or coverslips.

• At DIV 7-14, load the cells with a calcium indicator dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's protocol.

• Mount the dish/coverslip on an inverted fluorescence microscope equipped for live-cell imaging.

• Establish a baseline fluorescence reading.

• Apply (Rac)-Sabcomeline at the desired concentration and record the change in fluorescence intensity over time.[6]

• Analyze the data by calculating the change in fluorescence relative to the baseline (ΔF/F0).

Visualizations

Caption: M1 Receptor Signaling Pathway activated by Sabcomeline.

Caption: General experimental workflow for using Sabcomeline.

Caption: Modulation of APP processing by M1 receptor activation.

References

• 1. The Activation of M1 Muscarinic Receptor Signaling Induces Neuronal Differentiation in Pyramidal Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. M1 muscarinic receptor activation reduces the molecular pathology and slows the progression of prion-mediated neurodegenerative disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of M1 muscarinic receptors triggers transmitter release from rat sympathetic neurons through an inhibition of M-type K+ channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Muscarinic M1 receptors activate phosphoinositide turnover and Ca2+ mobilisation in rat sympathetic neurones, but this signalling pathway does not mediate M-current inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deletion of M1 Muscarinic Acetylcholine Receptors Increases Amyloid Pathology In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. M1 Muscarinic Receptors Boost Synaptic Potentials and Calcium Influx in Dendritic Spines by Inhibiting Postsynaptic SK channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Quantitative assessment of neural outgrowth using spatial light interference microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. criver.com [criver.com]

(Rac)-Sabcomeline: Application Notes and Protocols for Behavioral Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline is a potent and functionally selective partial agonist of the M1 muscarinic acetylcholine (B1216132) receptor.[1][2] It has been investigated for its potential to improve cognitive function, particularly in the context of Alzheimer's disease.[1][2] This document provides detailed application notes and protocols for conducting behavioral assays with (Rac)-Sabcomeline, focusing on the T-maze rewarded alternation task and the visual object discrimination task. The information herein is intended to guide researchers in designing and executing robust preclinical studies to evaluate the cognitive-enhancing effects of this compound.

Mechanism of Action

(Rac)-Sabcomeline primarily exerts its effects through the activation of M1 muscarinic acetylcholine receptors, which are predominantly coupled to Gq/11 G-proteins. This initiates a signaling cascade involving the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These downstream events are crucial for modulating neuronal excitability and synaptic plasticity, processes fundamental to learning and memory.

Signaling Pathway

Caption: M1 Muscarinic Receptor Signaling Pathway.

Behavioral Assays: Data and Protocols

T-Maze Rewarded Alternation Task

This task is a measure of short-term spatial memory in rodents. (Rac)-Sabcomeline has been shown to reverse deficits in this task induced by a delay.[1]

Quantitative Data Summary

Compound	Dose (mg/kg, i.p.)	Effect on Choice Accuracy Deficit
(Rac)-Sabcomeline	0.03	Significant reversal
(Rac)-Sabcomeline	0.1	Significant reversal
RS86 (non-selective agonist)	1.0	Deficit reversal
Tacrine (cholinesterase inhibitor)	0.1 - 3.0	No effect

Experimental Protocol

Animals: Male rats.

Apparatus: A T-shaped maze with a start arm and two goal arms. Food wells are located at the end of each goal arm.

Procedure:

• Habituation: Allow rats to explore the maze for a set period over several days to acclimate them to the apparatus and the food reward (e.g., sweetened condensed milk).

• Training:

  • Each trial consists of a 'forced-choice' run followed by a 'free-choice' run.

  • Forced-choice run: One goal arm is blocked, and the rat is placed in the start arm. It is allowed to enter the open arm and consume the reward.

  • The rat is then returned to the start arm for a specific delay period (e.g., 20 seconds).

  • Free-choice run: Both goal arms are now open. The rat is released from the start arm.

  • A correct choice is recorded if the rat enters the arm that was previously blocked.

• Drug Administration: (Rac)-Sabcomeline or vehicle is administered intraperitoneally (i.p.) at a specified time before the test session.

• Testing: The training procedure is repeated, and the percentage of correct choices is recorded.

Experimental Workflow

Caption: T-Maze Rewarded Alternation Workflow.

Visual Object Discrimination Task

This task assesses learning and memory in non-human primates. (Rac)-Sabcomeline has been demonstrated to improve performance in this task, particularly in the reversal learning phase.[3]

Quantitative Data Summary

Compound	Dose (mg/kg, p.o.)	Effect on Reversal Learning
(Rac)-Sabcomeline	0.03	Significant improvement
RS86 (non-selective agonist)	0.1	No improvement

Experimental Protocol

Animals: Common marmosets.

Apparatus: A Wisconsin General Test Apparatus (WGTA) or a similar setup that allows for the presentation of objects and a reward.

Procedure:

• Pre-training: Marmosets are trained to displace objects to obtain a food reward.

• Initial Learning:

  • Two dissimilar "junk" objects are presented. One is consistently baited with a food reward.

  • The position of the objects (left/right) is varied randomly across trials.

  • A learning criterion is set (e.g., 9 correct choices in 10 consecutive trials).

• Reversal Learning:

  • The reward contingency is reversed. The previously unrewarded object is now baited.

  • The number of trials required to reach the learning criterion is recorded.

• Drug Administration: (Rac)-Sabcomeline or vehicle is administered orally (p.o.) a specified time before the test session.

• Testing: The reversal learning phase is conducted, and the number of trials to criterion is the primary measure of performance.

Experimental Workflow

Caption: Visual Object Discrimination Workflow.

References

• 1. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (Rac)-Sabcomeline in G-Protein Coupled Receptor Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline, also known as (Rac)-SB-202026, is a potent and functionally selective partial agonist of the M1 and M4 muscarinic acetylcholine (B1216132) receptors (mAChRs), which are G-protein coupled receptors (GPCRs) critically involved in cognitive function and neurotransmission.[1][2][3] Its distinct pharmacological profile makes it a valuable tool for investigating cholinergic signaling in the central nervous system and for the development of therapeutic agents for neurological disorders such as Alzheimer's disease and schizophrenia.[4][5] This document provides detailed application notes and experimental protocols for the use of (Rac)-Sabcomeline in GPCR studies.

Pharmacological Profile

(Rac)-Sabcomeline exhibits a high affinity for M1 muscarinic receptors, with reported pKi values in the range of 8.0 to 9.9.[6] While it is often characterized as an M1 selective agonist, in vivo studies suggest it occupies muscarinic receptors in various brain regions, including the cortex, striatum, and hippocampus, without high M1 binding selectivity.[7] It acts as a partial agonist, meaning it elicits a submaximal response compared to a full agonist like carbachol, which may contribute to a wider therapeutic window.[6]

Quantitative Data: Binding Affinities and Functional Potency

The following tables summarize the binding affinities and functional potencies of Sabcomeline (B71320) at various muscarinic receptor subtypes.

Table 1: Binding Affinity of (Rac)-Sabcomeline at Muscarinic Receptor Subtypes

Receptor Subtype	pKi	Reference
M1	8.0	[6]
M2	7.1	[6]
M3	7.3	[6]
M4	7.5	[6]

Note: Data was obtained from radioligand binding assays using membranes from Chinese hamster ovary (CHO) cells expressing human muscarinic receptors.

Table 2: Functional Potency of (Rac)-Sabcomeline in In Vitro Assays

Assay	Receptor Subtype	Cell Line	EC50 (nM)	Intrinsic Activity (% of Carbachol)	Reference
Phosphoinositide Hydrolysis	M1	CHO-M1	130	79%
Phosphoinositide Hydrolysis	M3	CHO-M3	-	29%
[³⁵S]GTPγS Binding	M2/M4 (blocked by Sabcomeline)	Rat Cortex	pA2 = 7.2	-	[8]
Adenylyl Cyclase Inhibition	M2	Rat Atria	Similar to Carbachol	-	[8]

Signaling Pathways

(Rac)-Sabcomeline's effects are mediated through the activation of specific G-protein signaling cascades depending on the muscarinic receptor subtype.

• M1, M3, and M5 Receptors: These receptors couple to Gq/11 proteins, activating Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates Protein Kinase C (PKC).

• M2 and M4 Receptors: These receptors couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

Gq/11 Signaling Pathway for M1/M3/M5 Receptors.

Gi/o Signaling Pathway for M2/M4 Receptors.

Experimental Protocols

The following are detailed protocols for key experiments involving (Rac)-Sabcomeline.

Radioligand Binding Assay

This protocol is for determining the binding affinity of (Rac)-Sabcomeline for muscarinic receptor subtypes.

Workflow for Radioligand Binding Assay.

Materials:

• CHO cell membranes expressing human M1, M2, M3, M4, or M5 receptors.

• Radioligand (e.g., [³H]N-methylscopolamine, [³H]NMS).

• (Rac)-Sabcomeline.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• 96-well plates.

• Filter manifold.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize CHO cells expressing the desired muscarinic receptor subtype in ice-cold assay buffer. Centrifuge the homogenate and resuspend the membrane pellet in fresh assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add in the following order:

  • Assay buffer.

  • (Rac)-Sabcomeline at various concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M).

  • Radioligand at a concentration near its Kd (e.g., 0.1-1.0 nM [³H]NMS).

  • Cell membranes (typically 20-50 µg of protein per well).

  • For non-specific binding, add a high concentration of a non-labeled antagonist (e.g., 1 µM atropine).

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the (Rac)-Sabcomeline concentration. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins following receptor stimulation by (Rac)-Sabcomeline.

Materials:

• Cell membranes from CHO cells expressing the muscarinic receptor of interest.

• [³⁵S]GTPγS.

• GDP.

• (Rac)-Sabcomeline.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Scintillation Proximity Assay (SPA) beads (e.g., wheat germ agglutinin-coated).

• 96-well microplates.

• Microplate scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add the following:

  • Assay buffer.

  • GDP (typically 10-30 µM).

  • (Rac)-Sabcomeline at various concentrations.

  • Cell membranes (10-20 µg of protein).

• Pre-incubation: Pre-incubate the plate at 30°C for 15-20 minutes.

• Initiation of Reaction: Add [³⁵S]GTPγS (final concentration 0.1-0.5 nM) to each well to start the reaction.

• Incubation: Incubate the plate at 30°C for 30-60 minutes with gentle shaking.

• Termination and Detection (SPA method):

  • Add a suspension of SPA beads to each well.

  • Seal the plate and incubate for at least 30 minutes at room temperature to allow the membranes to bind to the beads.

  • Centrifuge the plate at a low speed (e.g., 150 x g) for 5-10 minutes.

  • Count the plate in a microplate scintillation counter.

• Data Analysis: Plot the stimulated [³⁵S]GTPγS binding (as a percentage over basal) against the logarithm of the (Rac)-Sabcomeline concentration. Determine the EC₅₀ and Emax values by fitting the data to a sigmoidal dose-response curve.

Phosphoinositide (PI) Hydrolysis Assay (IP-One HTRF Assay)

This assay measures the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of IP3, to quantify the activation of Gq-coupled muscarinic receptors.

Materials:

• CHO cells stably expressing the M1, M3, or M5 muscarinic receptor subtype (CHO-M1, CHO-M3, or CHO-M5).

• (Rac)-Sabcomeline.

• IP-One HTRF assay kit (containing IP1-d2 and anti-IP1-cryptate).

• Stimulation buffer provided with the kit.

• 384-well white microplates.

• HTRF-compatible microplate reader.

Procedure:

• Cell Preparation: Culture CHO-M1, CHO-M3, or CHO-M5 cells to 80-90% confluency. Harvest the cells and resuspend them in stimulation buffer at a density of approximately 4 x 10⁵ cells/mL.[8]

• Compound Preparation: Prepare serial dilutions of (Rac)-Sabcomeline in stimulation buffer to cover a range of concentrations (e.g., 10⁻¹⁰ to 10⁻⁵ M).

• Assay Plate Setup:

  • Dispense 10 µL of the cell suspension into each well of a 384-well plate.[8]

  • Add 10 µL of the (Rac)-Sabcomeline dilutions to the respective wells. For the negative control (basal level), add 10 µL of stimulation buffer.[8]

• Stimulation: Incubate the plate at 37°C for 60 minutes.[8]

• Detection:

  • Add 5 µL of IP1-d2 conjugate to each well.[8]

  • Add 5 µL of anti-IP1-cryptate conjugate to each well.[8]

• Final Incubation and Measurement: Incubate the plate at room temperature for 60 minutes, protected from light. Read the plate on an HTRF-compatible microplate reader at 620 nm (donor emission) and 665 nm (acceptor emission).

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) * 10,000. Plot the HTRF ratio against the logarithm of the (Rac)-Sabcomeline concentration and fit to a sigmoidal dose-response curve to determine the EC₅₀ and Emax.

In Vivo Microdialysis for Acetylcholine and Dopamine (B1211576) Measurement

This protocol describes the use of in vivo microdialysis to measure the effects of (Rac)-Sabcomeline on extracellular levels of acetylcholine and dopamine in the brain of a freely moving animal.

Workflow for In Vivo Microdialysis Experiment.

Materials:

• Stereotaxic apparatus.

• Microdialysis probes.

• Syringe pump.

• Fraction collector.

• Artificial cerebrospinal fluid (aCSF): e.g., 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl₂, 1.0 mM MgCl₂, buffered to pH 7.4. For acetylcholine measurement, an acetylcholinesterase inhibitor (e.g., 100 nM neostigmine) should be included in the aCSF.

• (Rac)-Sabcomeline solution for injection.

• HPLC system with an electrochemical detector (HPLC-ECD).

Procedure:

• Surgical Implantation: Under anesthesia, place the animal in a stereotaxic frame. Implant a guide cannula aimed at the brain region of interest (e.g., prefrontal cortex or striatum). Secure the cannula with dental cement. Allow the animal to recover for several days.

• Microdialysis Probe Insertion: On the day of the experiment, gently insert the microdialysis probe through the guide cannula.

• Perfusion and Equilibration: Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min) for an equilibration period of at least 1-2 hours.

• Baseline Sample Collection: Collect several baseline dialysate samples (e.g., every 20 minutes) to establish a stable baseline of neurotransmitter levels.

• Drug Administration: Administer (Rac)-Sabcomeline via the desired route (e.g., intraperitoneal injection).

• Experimental Sample Collection: Continue to collect dialysate samples for a defined period after drug administration to monitor changes in acetylcholine and dopamine levels.

• Sample Analysis by HPLC-ECD:

  • Inject a fixed volume of each dialysate sample into the HPLC system.

  • For Acetylcholine: Use a specific column for acetylcholine and choline (B1196258) separation. Post-column, the eluent passes through an immobilized enzyme reactor containing acetylcholinesterase and choline oxidase, which generates hydrogen peroxide. The hydrogen peroxide is then detected by the electrochemical detector.

  • For Dopamine: Use a C18 reverse-phase column. The mobile phase typically consists of a phosphate (B84403) or citrate (B86180) buffer with an ion-pairing agent and an organic modifier (e.g., methanol (B129727) or acetonitrile). The electrochemical detector is set to an oxidizing potential to detect dopamine.

• Data Analysis: Quantify the neurotransmitter concentrations in each sample by comparing the peak heights or areas to those of a standard curve. Express the results as a percentage of the baseline levels and plot the time course of the effect of (Rac)-Sabcomeline.

Conclusion

(Rac)-Sabcomeline is a versatile pharmacological tool for the study of muscarinic GPCRs. Its partial agonist activity at M1 and M4 receptors allows for the nuanced investigation of cholinergic signaling pathways. The protocols provided herein offer a comprehensive guide for researchers to characterize the binding, functional activity, and in vivo effects of (Rac)-Sabcomeline, thereby facilitating further research into the role of muscarinic receptors in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (Rac)-Sabcomeline - Immunomart [immunomart.com]
• 3. (rac)-sabcomeline hcl — TargetMol Chemicals [targetmol.com]
• 4. Muscarinic Receptor Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 7. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for High-Throughput Screening with (Rac)-Sabcomeline

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Sabcomeline, also known as (Rac)-SB-202026, is a potent and functionally selective partial agonist of the M1 and M4 muscarinic acetylcholine (B1216132) receptors (mAChRs).[1] Its selectivity for these specific receptor subtypes has made it a valuable research tool and a potential therapeutic candidate for neurological disorders such as Alzheimer's disease and schizophrenia.[1] The M1 receptor, in particular, is a key target in the central nervous system for cognitive enhancement. This document provides detailed application notes and protocols for the high-throughput screening (HTS) of (Rac)-Sabcomeline and other investigational compounds targeting the M1 muscarinic receptor.

The M1, M3, and M5 muscarinic receptors couple to Gq/11 proteins, which, upon activation, stimulate phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a robust signal that can be readily measured in HTS assays.

Quantitative Data

The following tables summarize the available quantitative data for (Rac)-Sabcomeline. This data is essential for assay development, including determining appropriate compound concentrations and establishing positive controls.

Table 1: Binding Affinity of (Rac)-Sabcomeline at the Human M1 Muscarinic Receptor

Parameter	Value	Cell Line	Radioligand	Reference
pKi	8.0	CHO cells expressing human M1 receptors	Not Specified	[2]
IC50 (in vivo)	~0.2 mg/kg	Mouse brain (cortex, hippocampus, striatum)	[3H]N-methylpiperidyl benzilate ([3H]NMPB)	[3]

Table 2: Functional Potency of Sabcomeline (B71320) at Muscarinic Receptors

Assay	Receptor	EC50	Intrinsic Activity (vs. Carbachol)	Cell Line	Reference
Phosphoinositide (PI) Hydrolysis	M1	130 nM	79%	Not Specified	[2]
Phosphoinositide (PI) Hydrolysis	M3	Not Specified	29%	Not Specified	[2]

Signaling Pathway

The activation of the M1 muscarinic receptor by an agonist like (Rac)-Sabcomeline initiates the Gq/11 signaling cascade, leading to an increase in intracellular calcium. This pathway is the foundation for the functional assays described in the protocols below.

Caption: M1 Receptor Gq Signaling Pathway

Experimental Protocols

The following are detailed protocols for high-throughput screening assays suitable for identifying and characterizing M1 muscarinic receptor agonists like (Rac)-Sabcomeline.

Protocol 1: Homogeneous Calcium Mobilization Assay

This is a common and robust HTS assay for Gq-coupled receptors. It measures the increase in intracellular calcium upon receptor activation using a calcium-sensitive fluorescent dye. The "no-wash" format simplifies the procedure, making it ideal for HTS.

Materials and Reagents:

• Cell Line: CHO or HEK293 cells stably expressing the human M1 muscarinic receptor.

• Culture Medium: Appropriate cell culture medium (e.g., F-12K for CHO, DMEM for HEK293) supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic (e.g., G418).

• Assay Plates: Black-walled, clear-bottom 384-well or 1536-well microplates.

• Calcium Assay Kit: A commercially available no-wash calcium assay kit (e.g., FLIPR Calcium 6 Assay Kit, Screen Quest™ Fluo-8 No Wash Calcium Assay Kit). These kits typically contain a calcium-sensitive dye (e.g., Fluo-8 AM) and a probenecid (B1678239) solution to prevent dye leakage from the cells.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4.

• (Rac)-Sabcomeline: Stock solution in DMSO.

• Reference Agonist: Acetylcholine or Carbachol for positive controls.

• Antagonist Control: Atropine for negative controls.

• Automated Liquid Handler: For compound addition.

• Fluorescence Plate Reader: With kinetic reading capabilities and appropriate filters for the chosen dye (e.g., FLIPR, FDSS).

Experimental Workflow:

Caption: Calcium Mobilization Assay Workflow

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into the assay plates at a predetermined optimal density (e.g., 10,000-20,000 cells per well for a 384-well plate) in culture medium.

  • Incubate the plates overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare the calcium dye loading solution according to the manufacturer's instructions, including probenecid.

  • Remove the culture medium from the cell plates.

  • Add the dye loading solution to each well.

  • Incubate the plates at 37°C for 60 minutes, followed by 30 minutes at room temperature in the dark.

• Compound Addition:

  • Prepare serial dilutions of the test compounds, (Rac)-Sabcomeline (as a positive control), and a vehicle control (e.g., DMSO) in Assay Buffer in a separate compound plate.

• Signal Detection:

  • Set up the fluorescence plate reader with the appropriate excitation and emission wavelengths for the chosen dye.

  • Place the cell plate into the reader.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Use the instrument's automated liquid handler to add the compounds from the compound plate to the cell plate.

  • Immediately begin kinetic measurement of fluorescence intensity for 1-3 minutes to capture the peak response.

• Data Analysis:

  • The response is typically calculated as the peak fluorescence intensity minus the baseline fluorescence.

  • Normalize the data using a reference agonist (e.g., a maximal concentration of acetylcholine) as 100% activation and vehicle control as 0% activation.

  • For agonists, generate dose-response curves and calculate EC50 values.

Protocol 2: IP-One HTRF Assay

This assay measures the accumulation of inositol monophosphate (IP1), a downstream metabolite of IP3. Since IP1 is more stable than IP3, this assay provides a larger assay window and is not dependent on a kinetic readout, making it a robust alternative to calcium flux assays. The Homogeneous Time-Resolved Fluorescence (HTRF) format offers high sensitivity and low background.

Materials and Reagents:

• Cell Line: CHO or HEK293 cells stably expressing the human M1 muscarinic receptor.

• Culture Medium: As described in Protocol 1.

• Assay Plates: White, low-volume 384-well microplates.

• IP-One HTRF Assay Kit: Commercially available kit (e.g., from Cisbio), which includes IP1-d2 conjugate, anti-IP1 Cryptate conjugate, and lysis buffer.

• Stimulation Buffer: Provided with the kit or a similar buffer containing LiCl to inhibit IP1 degradation.

• (Rac)-Sabcomeline: Stock solution in DMSO.

• Reference Agonist: Acetylcholine or Carbachol.

• HTRF-compatible Plate Reader: e.g., PHERAstar FS, EnVision.

Experimental Workflow:

Caption: IP-One HTRF Assay Workflow

Procedure:

• Cell Seeding:

  • Seed cells into white 384-well plates at an optimized density and incubate overnight.

• Compound Stimulation:

  • Prepare serial dilutions of test compounds and controls in the stimulation buffer containing LiCl.

  • Remove the culture medium and add the compound solutions to the cells.

  • Incubate for a predetermined time (e.g., 30-60 minutes) at 37°C.

• Lysis and Detection Reagent Addition:

  • Add the IP1-d2 conjugate followed by the anti-IP1 Cryptate conjugate to the wells. These reagents are typically added in the lysis buffer provided with the kit.

• Incubation:

  • Incubate the plates for 1 hour at room temperature in the dark.

• Signal Detection:

  • Read the HTRF signal on a compatible plate reader, measuring the emission at both 665 nm (FRET signal) and 620 nm (cryptate signal).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

  • The signal is inversely proportional to the amount of IP1 produced.

  • Generate dose-response curves and calculate EC50 values.

Conclusion

These application notes and protocols provide a comprehensive guide for utilizing (Rac)-Sabcomeline in high-throughput screening campaigns targeting the M1 muscarinic receptor. The choice between a calcium mobilization assay and an IP-One assay will depend on the available instrumentation and specific screening objectives. Both methods are well-suited for identifying and characterizing novel M1 receptor agonists and can be adapted for antagonist screening formats. Careful assay optimization and the use of appropriate controls are critical for generating high-quality, reproducible data.

References

• 1. (Rac)-Sabcomeline - Immunomart [immunomart.com]
• 2. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 3. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing (Rac)-Sabcomeline degradation in solution

This technical support center provides guidance on preventing the degradation of (Rac)-Sabcomeline in solution. Below you will find troubleshooting advice and frequently asked questions to ensure the stability and integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My (Rac)-Sabcomeline solution appears to have lost potency. What are the likely causes?

A1: Loss of potency is often due to chemical degradation. The stability of (Rac)-Sabcomeline in solution is influenced by several factors, including pH, temperature, light exposure, and the presence of oxidizing agents. The molecular structure of (Rac)-Sabcomeline contains functional groups susceptible to hydrolysis and oxidation.

Q2: What are the recommended storage conditions for (Rac)-Sabcomeline stock solutions?

A2: For optimal stability, stock solutions of (Rac)-Sabcomeline hydrochloride should be stored under an inert atmosphere (e.g., nitrogen), protected from moisture, at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[1][2]. Avoid repeated freeze-thaw cycles. If you are using water as the solvent for your stock solution, it is recommended to filter and sterilize it through a 0.22 μm filter before use[1][2].

Q3: How does pH affect the stability of (Rac)-Sabcomeline in aqueous solutions?

Q4: Can I expose my (Rac)-Sabcomeline solutions to ambient light?

A4: It is best practice to protect solutions of photosensitive compounds from light. While specific photostability data for (Rac)-Sabcomeline is limited, prolonged exposure to UV or ambient light can potentially lead to photodegradation. Therefore, it is recommended to store solutions in amber vials or wrap containers in aluminum foil.

Troubleshooting Guide

Issue: Inconsistent results in cell-based assays.

This could be due to the degradation of (Rac)-Sabcomeline in your working solutions, leading to a lower effective concentration.

Troubleshooting Steps:

• Prepare Fresh Working Solutions: Prepare fresh dilutions of (Rac)-Sabcomeline from a properly stored stock solution for each experiment. Do not use aged working solutions.

• Control for pH: Ensure the pH of your assay buffer is within a stable range, preferably slightly acidic to neutral (pH 4.5-7.4).

• Minimize Exposure to Light and Temperature: Protect your working solutions from light and keep them on ice during the experiment.

• Assess Stock Solution Integrity: If the problem persists, your stock solution may be compromised. Perform an analytical check (e.g., HPLC) to confirm the concentration and purity of your stock.

Issue: Appearance of unknown peaks in my HPLC analysis.

The presence of new peaks in your chromatogram suggests the formation of degradation products.

Troubleshooting Steps:

• Review Solution Preparation and Storage: Ensure that your solution was prepared and stored according to the recommended guidelines (see FAQs).

• Consider Potential Degradation Pathways: The structure of (Rac)-Sabcomeline suggests susceptibility to hydrolysis of the oxime and nitrile groups, and oxidation of the tertiary amine.

• Perform a Forced Degradation Study: To identify potential degradation products, you can perform a forced degradation study as outlined in the Experimental Protocols section below. This can help in identifying the unknown peaks.

Data Presentation

The stability of muscarinic agonists is highly dependent on pH and temperature. The following table presents hypothetical stability data for (Rac)-Sabcomeline in an aqueous buffer over a 24-hour period, based on general knowledge of similar compounds[4].

pH	Temperature (°C)	Hypothetical Percent Degradation
4.5	4	< 1%
4.5	25	~2.5%
7.4	4	~5%
7.4	25	~15%
8.5	25	> 30%

Experimental Protocols

Protocol 1: Forced Degradation Study of (Rac)-Sabcomeline

This protocol is designed to intentionally degrade the compound to identify potential degradation products and assess its stability under various stress conditions.

Materials:

• (Rac)-Sabcomeline

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Suitable buffer (e.g., phosphate (B84403) buffer)

• HPLC system with UV or MS detector

Methodology:

• Acid Hydrolysis:

  • Prepare a solution of (Rac)-Sabcomeline in 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH.

  • Dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Prepare a solution of (Rac)-Sabcomeline in 0.1 M NaOH.

  • Incubate at 60°C for 8 hours.

  • Neutralize with 0.1 M HCl.

  • Dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Prepare a solution of (Rac)-Sabcomeline in 3% H₂O₂.

  • Store at room temperature, protected from light, for 24 hours.

  • Dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place solid (Rac)-Sabcomeline in an oven at 80°C for 48 hours.

  • Dissolve the stressed solid in a suitable solvent and dilute for HPLC analysis.

• Photostability:

  • Prepare a solution of (Rac)-Sabcomeline and expose it to a calibrated light source (e.g., Xenon lamp) for a defined period.

  • Analyze by HPLC and compare with a control sample stored in the dark.

Protocol 2: HPLC Method for (Rac)-Sabcomeline and its Degradation Products

Instrumentation:

• HPLC with a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• UV detector set at an appropriate wavelength (to be determined by UV scan)

Mobile Phase:

• A gradient of acetonitrile (B52724) and a suitable buffer (e.g., 0.1% formic acid in water).

Procedure:

• Prepare samples and standards in the mobile phase.

• Inject a defined volume onto the HPLC column.

• Run a gradient elution to separate the parent compound from its degradation products.

• Quantify the amount of (Rac)-Sabcomeline and its degradation products by integrating the peak areas.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Effect of pH on the stability of methacholine chloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: (Rac)-Sabcomeline

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the off-target effects of (Rac)-Sabcomeline. It includes frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols for relevant assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (Rac)-Sabcomeline?

(Rac)-Sabcomeline is primarily characterized as a potent partial agonist for the M1 muscarinic acetylcholine (B1216132) receptor (mAChR) with functional selectivity.[1][2] It was developed as a potential therapeutic for Alzheimer's disease to improve cognitive function.[2][3] Its mechanism involves the activation of postsynaptic M1 receptors, which are coupled to Gq/11 proteins, leading to downstream signaling cascades such as phosphoinositide hydrolysis.[2]

Q2: Is Sabcomeline (B71320) truly selective for the M1 muscarinic receptor?

While Sabcomeline is described as functionally selective for the M1 receptor, it exhibits a more complex profile in binding assays.[2][3] It demonstrates high affinity for all five muscarinic receptor subtypes (M1-M5) with little to no selectivity in radioligand binding studies.[3][4] Its functional selectivity is thought to arise from differences in intrinsic efficacy and receptor reserve in various tissues. For instance, it acts as a low-efficacy partial agonist at M1, M2, M4, and M5 receptors but can behave as a near-full agonist at M3 receptors due to a large receptor reserve.[5]

Q3: What are the primary known off-target effects of Sabcomeline?

The most significant documented off-target effect of Sabcomeline is its indirect modulation of the dopaminergic system, specifically involving the dopamine (B1211576) D2 receptor.[6][7] Studies in mice have shown that Sabcomeline administration alters the binding kinetics of D2 receptor radioligands in the striatum.[6][7] Functionally, it can increase dopamine efflux in brain regions like the medial prefrontal cortex and reverse the behavioral effects of dopamine agonists like apomorphine.[8][9]

Q4: Does Sabcomeline directly bind to dopamine receptors?

The current evidence suggests that Sabcomeline does not directly bind to dopamine D2 receptors.[6][7] Instead, its effects on the dopaminergic system are believed to be indirect, resulting from modulation of neural networks that link the cholinergic and dopaminergic systems.[6][7] This is supported by findings that its effects on dopamine receptor binding kinetics are complex and not indicative of simple competitive binding.[6]

Troubleshooting Guides

Problem: I am observing unexpected dopaminergic-like effects (e.g., changes in locomotion, stereotypic behaviors) in my in vivo experiment with Sabcomeline.

• Possible Cause: These effects may be due to Sabcomeline's indirect modulation of dopamine D2 receptor availability or affinity.[6][7] Sabcomeline has been shown to increase dopamine efflux in the prefrontal cortex and functionally interact with the dopaminergic system, which could lead to behavioral changes not typically associated with muscarinic agonism.[8][9]

• Troubleshooting Steps:

  • Confirm the Effect: Establish a dose-response curve for the unexpected behavior to ensure it is a consistent and drug-related effect.

  • Pharmacological Blockade: Co-administer Sabcomeline with a selective D2 receptor antagonist (e.g., haloperidol (B65202) or raclopride). A reversal or attenuation of the unexpected behavior would strongly suggest it is mediated by the dopaminergic system.[9]

  • Neurochemical Analysis: Use in vivo microdialysis in the relevant brain region (e.g., striatum or nucleus accumbens) to directly measure changes in dopamine and its metabolites following Sabcomeline administration.[8] This can confirm if the drug is altering dopamine release.

  • Control Compound: Compare the effects of Sabcomeline to a more selective, well-characterized muscarinic agonist that is known to lack dopaminergic interactions.

Problem: My functional assay results for Sabcomeline are inconsistent across different cell lines or tissues (e.g., it acts as an agonist in one system but an antagonist in another).

• Possible Cause: This is a classic issue arising from the compound's nature as a partial agonist. The observed functional outcome of a partial agonist is highly dependent on the specific receptor subtype, its expression level (receptor reserve), and the G-protein coupling efficiency in the chosen experimental system.[10] For example, in a system with high M1 receptor expression, Sabcomeline may show clear agonism, while in a system with low expression, it might act as a weak partial agonist or even an antagonist by blocking the effects of a full agonist.[10]

• Troubleshooting Steps:

  • Characterize Your System: Quantify the expression level of the target muscarinic receptor subtype (e.g., via radioligand binding with a saturating concentration of a specific radioligand or by western blot) in your cell lines or tissues.

  • Use Multiple Readouts: Assess Sabcomeline's activity using different functional assays that measure distinct points in the signaling cascade.

    • For Gq-coupled receptors (M1, M3, M5), measure phosphoinositide (PI) hydrolysis or calcium mobilization.[2]

    • For Gi/o-coupled receptors (M2, M4), measure inhibition of adenylyl cyclase or stimulation of [³⁵S]GTPγS binding.[10]

  • Determine pA₂/pKb Values: To confirm antagonism, test Sabcomeline's ability to inhibit the response of a full agonist (e.g., carbachol). Calculating the pA₂ or pKb value provides a quantitative measure of its antagonist potency in that specific system.[10]

Data Presentation

Table 1: Muscarinic Receptor Binding Affinity of (Rac)-Sabcomeline

Receptor Subtype	Preparation	IC₅₀ (nM)	Reference

| M1 - M5 | Cloned Human Receptors | 60 - 170 |[4] |

Table 2: Functional Activity of (Rac)-Sabcomeline in Rat Tissues

Assay	Tissue	Receptor Target	Observed Effect	Potency	Reference
Phosphoinositide Hydrolysis	Cortical Slices	M1	Antagonist (vs. Carbachol)	Apparent pKb = 6.9	[10]
[³⁵S]GTPγS Binding	Cortex	M2/M4	Antagonist (vs. Carbachol)	pA₂ = 7.2	[10]
[³⁵S]GTPγS Binding	Heart	M2	Weak Partial Agonist	-	[10]

| Adenylyl Cyclase Activity | Atria | M2 | Agonist (Inhibition) | Similar to Carbachol |[10] |

Table 3: In Vivo Off-Target Effects of (Rac)-Sabcomeline on the Dopaminergic System in Mice

Method	Brain Region	Radioligand	Observed Effect	Reference
Radioligand Binding Kinetics	Striatum	[³H]raclopride	Significantly decreased k₃ and k₄, increasing Binding Potential (BP)	[6][7]

| Radioligand Binding Kinetics | Striatum | [³H]N-methylspiperone | ~15% decrease in k₃ |[6][7] |

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Receptor Occupancy

This protocol is a general method to determine the affinity (Ki) of Sabcomeline for a target receptor by measuring its ability to displace a specific high-affinity radioligand.

• Tissue/Cell Preparation: Homogenize brain tissue or cultured cells expressing the receptor of interest in an ice-cold buffer (e.g., 50 mM Tris-HCl). Centrifuge the homogenate and resuspend the resulting membrane pellet in a fresh assay buffer.

• Assay Setup: In a 96-well plate, add the following in order:

  • Assay buffer.

  • A single concentration of the specific radioligand (e.g., [³H]QNB for muscarinic receptors, [³H]raclopride for D2 receptors) at a concentration near its Kd value.[6][7]

  • Increasing concentrations of (Rac)-Sabcomeline (typically from 10⁻¹⁰ M to 10⁻⁵ M).

  • The prepared cell membranes.

• Nonspecific Binding: In separate wells, determine nonspecific binding by adding a high concentration of a non-labeled competing ligand (e.g., 1 µM atropine (B194438) for mAChRs or 10 µM haloperidol for D2 receptors) instead of Sabcomeline.

• Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a duration sufficient to reach equilibrium (e.g., 60-90 minutes).

• Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the free radioligand.

• Scintillation Counting: Wash the filters with ice-cold buffer, dry them, and place them in scintillation vials with a scintillation cocktail. Quantify the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting nonspecific DPM from total DPM. Plot the percentage of specific binding against the log concentration of Sabcomeline. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation.

Protocol 2: [³⁵S]GTPγS Binding Assay for G-Protein Activation

This functional assay measures the activation of Gi/o-coupled receptors by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits.

• Membrane Preparation: Prepare cell or tissue membranes as described in Protocol 1.

• Assay Buffer: Use an assay buffer containing MgCl₂, EDTA, NaCl, and GDP (to ensure G-proteins are in their inactive, GDP-bound state).

• Assay Setup: In a 96-well plate, add:

  • Assay buffer with GDP.

  • Increasing concentrations of (Rac)-Sabcomeline (to measure agonism) or a fixed concentration of a full agonist (e.g., carbachol) plus increasing concentrations of Sabcomeline (to measure antagonism).

  • Prepared cell membranes.

• Incubation (Pre-incubation): Incubate for 15-20 minutes at 30°C.

• Initiate Reaction: Add [³⁵S]GTPγS to each well to start the binding reaction.

• Incubation (Main): Incubate for an additional 30-60 minutes at 30°C.

• Termination and Harvesting: Stop the reaction and harvest the membranes onto filter mats as described in Protocol 1.

• Scintillation Counting: Quantify bound [³⁵S]GTPγS using a scintillation counter.

• Data Analysis: For agonism, plot the stimulated binding against the log concentration of Sabcomeline and fit to a sigmoidal dose-response curve to determine Emax and EC₅₀. For antagonism, use the dose-response curves to calculate the pA₂ value.[10]

Visualizations

Caption: Workflow for investigating unexpected effects of Sabcomeline.

Caption: Sabcomeline's indirect modulation of the dopamine system.

Caption: Logic for troubleshooting inconsistent functional assay results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 3. Sabcomeline - Wikipedia [en.wikipedia.org]
• 4. Portico [access.portico.org]
• 5. Buy Sabcomeline | 159912-53-5 [smolecule.com]
• 6. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 8. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain; comparison with effects of 4-[3-(4-butylpiperidin-1-yl)-propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one (AC260584) and N-desmethylclozapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacologic interactions between the muscarinic cholinergic and dopaminergic systems in the modulation of prepulse inhibition in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro characterisation of the muscarinic receptor partial agonist, sabcomeline, in rat cortical and heart membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting unexpected results with (Rac)-Sabcomeline

Welcome to the technical support center for (Rac)-Sabcomeline. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting unexpected experimental results and to offer detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (Rac)-Sabcomeline?

(Rac)-Sabcomeline is predominantly characterized as a functionally selective M1 muscarinic acetylcholine (B1216132) receptor (mAChR) partial agonist.[1][2][3] It also exhibits agonist activity at the M4 mAChR subtype.[4][5] Its high affinity for the M1 receptor has made it a tool for investigating cognitive enhancement, particularly in the context of Alzheimer's disease.[1][2]

Q2: I am observing effects consistent with dopaminergic system modulation. Is this an expected outcome?

This is a documented, yet unexpected, off-target effect. In vivo studies in mice have shown that sabcomeline (B71320) can alter the binding kinetics of dopamine (B1211576) D2 receptor radioligands in the striatum.[3][6][7] Specifically, it was found to affect the kinetics of [3H]raclopride and [3H]N-methylspiperone (NMSP) binding. The exact mechanism remains unclear, but it is hypothesized to be an indirect effect mediated by neural networks rather than direct binding to the D2 receptor.[3][6][7]

Q3: My in vivo experiments suggest lower M1 receptor selectivity than anticipated from in vitro data. Why might this be?

This observation is consistent with published findings. An in vivo study in mice demonstrated that sabcomeline was not as selective for M1 receptors as other compounds, like biperiden.[3][6] This discrepancy between in vitro and in vivo selectivity can arise from various factors, including metabolism of the compound, off-target binding, and complex interactions within the central nervous system.

Q4: I'm seeing unexpected cardiovascular effects, such as bradycardia (slowing of heart rate). Is this related to Sabcomeline?

Yes, this is a potential effect. Although primarily an M1 agonist, sabcomeline has been shown to act as a partial agonist at M2 muscarinic receptors, which are highly expressed in the heart.[8] Its bradycardic effects are mediated by its interaction with the low-affinity state of the M2 receptor.[8] Therefore, observing cardiovascular effects is plausible, especially at higher concentrations.

Q5: My functional assay results (e.g., EC50 values) are inconsistent across different experiments or cell lines. What could be the cause?

Inconsistencies in functional assay results for G protein-coupled receptor (GPCR) modulators like sabcomeline can be due to several factors:

• Receptor Expression Levels: The density of M1 or M4 receptors in your cell line can significantly impact the observed potency and efficacy. Studies on M4 receptors have shown that signaling can switch from G Gi- to Gs-coupling depending on receptor expression levels.[9]

• Cellular Background: The specific signaling components and regulatory proteins present in a given cell line (e.g., CHO, HEK293) can influence the downstream response to receptor activation.

• Assay-Specific Conditions: Factors like incubation time, buffer composition, and the specific readout being measured (e.g., calcium mobilization vs. cAMP accumulation) can all affect the outcome.[10]

Troubleshooting Guide

Issue 1: Unexpected Dopaminergic-like Effects Observed

• Symptoms: You observe behavioral or cellular effects in your experiments that are typically associated with dopamine D2 receptor modulation (e.g., changes in locomotor activity, altered striatal neuron firing).

• Potential Cause: Sabcomeline has been documented to indirectly modulate dopamine D2 receptor binding kinetics in vivo.[3][6][7] This is likely not due to direct binding but rather a network-level interaction.

• Troubleshooting Steps:

  • Confirm Primary Target Engagement: Use a selective M1 antagonist (e.g., pirenzepine) to verify that the primary, expected effects of sabcomeline are blocked. This helps to isolate the on-target versus potential off-target effects.

  • Introduce a D2 Antagonist: In a parallel experiment, co-administer a selective D2 antagonist (e.g., raclopride, haloperidol) to see if it reverses the unexpected dopaminergic-like effects.

  • Dose-Response Analysis: Perform a careful dose-response curve. Off-target effects may only appear at higher concentrations.

  • Change Experimental Model: If using an in vivo model, consider repeating key experiments in a striatal slice preparation or a co-culture system to dissect the network-level interactions.

Issue 2: Inconsistent Functional Assay Potency (EC50) or Efficacy (Emax)

• Symptoms: High variability in EC50 or Emax values for downstream signaling (e.g., calcium mobilization, cAMP inhibition) between experimental runs.

• Potential Cause: GPCR signaling is highly sensitive to the cellular context. Variations in receptor expression levels or the use of different cell lines can alter the signaling output.[9]

• Troubleshooting Steps:

  • Standardize Cell Culture Conditions: Ensure that cell passage number, confluency, and serum batches are kept consistent.

  • Quantify Receptor Expression: If possible, quantify the M1/M4 receptor expression level (e.g., via radioligand binding or western blot) in your cell line to monitor for changes over time.

  • Use a Stable, Clonal Cell Line: Transfecting a parental cell line and selecting a stable, clonal line with consistent receptor expression is highly recommended.

  • Normalize to a Reference Agonist: Always run a full dose-response curve for a well-characterized reference agonist (e.g., carbachol) in parallel with sabcomeline. This allows you to normalize the data and account for inter-assay variability.

Data Summary

The following table summarizes the known receptor interactions of (Rac)-Sabcomeline.

Receptor Target	Interaction Type	Reported Effect	Reference
Muscarinic M1	Partial Agonist	Cognitive enhancement in animal models.	[1][2]
Muscarinic M4	Agonist	Contributes to its overall mechanism of action.	[4][5]
Muscarinic M2	Partial Agonist	Bradycardia in mouse atria.	[8]
Dopamine D2	Indirect Modulator	Altered binding kinetics of D2 ligands in vivo.	[3][6][7]

Visualizing Pathways and Workflows

Caption: Expected signaling pathways for (Rac)-Sabcomeline at M1 and M4 receptors.

Caption: Hypothesized indirect modulation of Dopamine D2 receptors by Sabcomeline.

Caption: Logical workflow for troubleshooting unexpected results with Sabcomeline.

Key Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay for M1 Affinity (Ki)

This protocol is adapted from standard muscarinic receptor binding assays and is designed to determine the binding affinity (Ki) of (Rac)-Sabcomeline.[11]

• Materials:

  • Cell membranes expressing the human M1 muscarinic receptor (e.g., from transfected CHO or HEK293 cells).

  • Radioligand: [³H]N-methylscopolamine ([³H]NMS) or [³H]pirenzepine.

  • (Rac)-Sabcomeline.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Wash Buffer: Ice-cold Assay Buffer.

  • Non-specific binding control: Atropine (10 µM).

  • 96-well filter plates (GF/C).

  • Scintillation cocktail and microplate scintillation counter.

• Procedure:

  • Membrane Preparation: Thaw cell membranes on ice and resuspend in Assay Buffer to a final protein concentration of 20-40 µ g/well .

  • Assay Setup: In a 96-well plate, add the following in triplicate:

    • Total Binding: 25 µL Assay Buffer, 25 µL [³H]NMS (at a concentration near its Kd, e.g., 0.5-1.0 nM), and 50 µL of membrane suspension.

    • Non-specific Binding (NSB): 25 µL Atropine (10 µM), 25 µL [³H]NMS, and 50 µL of membrane suspension.

    • Competitive Binding: 25 µL of varying concentrations of (Rac)-Sabcomeline (e.g., 10⁻¹¹ to 10⁻⁵ M), 25 µL [³H]NMS, and 50 µL of membrane suspension.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

  • Filtration: Rapidly filter the contents of the wells through the filter plate using a vacuum manifold. Wash the filters 3-4 times with ice-cold Wash Buffer to remove unbound radioligand.

  • Quantification: Punch out the filters, place them in scintillation vials with scintillation cocktail, and count the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding: Total Binding - NSB.

    • Plot the percentage of specific binding against the logarithm of the sabcomeline concentration.

    • Determine the IC₅₀ value (the concentration of sabcomeline that inhibits 50% of specific binding) using non-linear regression.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Functional Assay - Calcium Mobilization in M1-Expressing Cells

This protocol measures the ability of (Rac)-Sabcomeline to induce calcium mobilization, a hallmark of M1 receptor activation via the Gq pathway.[10]

• Materials:

  • HEK293 or CHO cells stably expressing the human M1 receptor.

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • (Rac)-Sabcomeline.

  • Reference agonist (e.g., Carbachol).

  • 96- or 384-well black, clear-bottom microplates.

  • Fluorescence plate reader with kinetic reading capabilities and liquid injection.

• Procedure:

  • Cell Plating: Seed the M1-expressing cells into the microplates and grow overnight to form a confluent monolayer.

  • Dye Loading: Remove the culture medium and add the fluorescent calcium dye dissolved in Assay Buffer. Incubate for 45-60 minutes at 37°C.

  • Wash: Gently wash the cells 2-3 times with Assay Buffer to remove extracellular dye. Add a final volume of 100 µL of Assay Buffer to each well.

  • Baseline Reading: Place the plate in the fluorescence reader and measure the baseline fluorescence for 15-30 seconds.

  • Compound Addition: Use the instrument's injector to add varying concentrations of (Rac)-Sabcomeline (or reference agonist) to the wells.

  • Kinetic Measurement: Immediately begin recording the fluorescence intensity over time (e.g., every second for 2-3 minutes) to capture the transient calcium peak.

  • Data Analysis:

    • Determine the peak fluorescence response for each well after agonist addition.

    • Subtract the baseline fluorescence from the peak fluorescence.

    • Plot the change in fluorescence against the logarithm of the agonist concentration.

    • Determine the EC₅₀ (concentration for 50% of maximal response) and Emax (maximal response) values using a sigmoidal dose-response curve fit.

References

• 1. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jsnm.org [jsnm.org]
• 8. Low-affinity M(2) receptor binding state mediates mouse atrial bradycardia: comparative effects of carbamylcholine and the M(1) receptor agonists sabcomeline and xanomeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Downstream Signaling of Muscarinic M4 Receptors Is Regulated by Receptor Density and Cellular Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hi-Affi™ In Vitro Cell based Muscarinic Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 11. benchchem.com [benchchem.com]

(Rac)-Sabcomeline Stability Testing: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (Rac)-Sabcomeline. The information is designed to address specific issues that may be encountered during experimental stability testing.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (Rac)-Sabcomeline hydrochloride stock solutions?

For optimal stability, (Rac)-Sabcomeline hydrochloride stock solutions should be stored under specific conditions. It is recommended to store solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1] To prevent degradation from moisture and oxidation, it is best practice to store the compound under nitrogen.[1]

Q2: My (Rac)-Sabcomeline solution shows discoloration. What could be the cause?

Discoloration can be an indicator of chemical degradation. Potential causes include oxidation or reaction with impurities. Ensure that high-purity solvents are used for solution preparation and that the stock solution is stored under an inert atmosphere like nitrogen, away from light and moisture.[1][2]

Q3: I am observing unexpected peaks in my HPLC analysis of a Sabcomeline sample. What are the likely degradation pathways?

Unexpected peaks typically represent degradation products. The primary degradation pathways for a compound like Sabcomeline could include:

• Hydrolysis: The molecule may react with water, leading to the formation of hydrolysis products.[3]

• Oxidation: The addition of oxygen can occur, influencing the compound's reactivity and stability.[3]

• Photodegradation: Exposure to light can induce degradation. It is crucial to protect samples from light during storage and handling.[2]

A forced degradation study is the most effective way to identify potential degradation products and establish the specificity of your analytical method.[4]

Q4: How can I develop a stability-indicating analytical method for Sabcomeline?

A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from any degradants, impurities, or excipients. The typical workflow involves:

• Forced Degradation: Subjecting the drug substance to stress conditions like acid, base, oxidation, heat, and light to generate degradation products.[4]

• Method Development: Using a technique like reverse-phase HPLC, optimize parameters (e.g., column type, mobile phase, temperature, gradient) to achieve clear separation between the parent Sabcomeline peak and all generated degradation peaks.[5][6]

• Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is suitable for its intended purpose.[7]

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Action
Poor peak shape or tailing in HPLC.	- Inappropriate mobile phase pH.- Column degradation.- Sample overload.	- Adjust mobile phase pH to ensure the analyte is in a single ionic form.- Use a new column or a guard column.- Reduce the concentration or injection volume of the sample.
Inconsistent retention times.	- Fluctuation in column temperature.- Inconsistent mobile phase composition.- Pump or system leak.	- Use a column oven to maintain a stable temperature.- Prepare fresh mobile phase daily and ensure proper mixing.- Perform system maintenance and check for leaks.
Loss of Sabcomeline concentration in solution over a short period.	- Adsorption to container surface.- Rapid degradation due to inappropriate solvent or pH.	- Use silanized glass or polypropylene (B1209903) vials.- Evaluate the stability of Sabcomeline in different solvents and pH values to find an optimal formulation for your experiment.
Baseline noise or drift in chromatogram.	- Contaminated mobile phase or detector cell.- Air bubbles in the system.	- Filter all solvents and use high-purity reagents.- Flush the system to clean the detector cell.- Degas the mobile phase thoroughly before use.

Experimental Protocols

Protocol 1: Forced Degradation Study for (Rac)-Sabcomeline

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation pathways and products.

Objective: To generate potential degradation products of (Rac)-Sabcomeline under various stress conditions to support the development of a stability-indicating analytical method.[4]

Materials:

• (Rac)-Sabcomeline drug substance

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water and acetonitrile (B52724) (HPLC grade)

• pH meter, heating block/oven, photostability chamber

Methodology:

• Sample Preparation: Prepare a stock solution of (Rac)-Sabcomeline (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or water.

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for 48 hours. Withdraw samples at intermediate time points (e.g., 2, 8, 24, 48h), neutralize with an equivalent amount of 0.1 M NaOH, and dilute for analysis.[6]

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for 48 hours. Withdraw and neutralize samples with 0.1 M HCl before analysis.[6]

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Store at room temperature for 48 hours, protected from light. Withdraw samples for analysis.[6]

• Thermal Degradation: Store the solid drug substance and the stock solution in an oven at 70°C for 7 days. Analyze samples periodically.

• Photolytic Degradation: Expose the solid drug substance and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber. A control sample should be kept in the dark.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable analytical method (e.g., HPLC-UV). The goal is to achieve 5-20% degradation of the active substance.

Data Presentation:

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation (Hypothetical)	No. of Degradants
Acid Hydrolysis	0.1 M HCl	48 hours	60°C	15.2%	2
Base Hydrolysis	0.1 M NaOH	48 hours	60°C	18.5%	3
Oxidation	3% H₂O₂	48 hours	Room Temp	9.8%	1
Thermal (Solid)	Heat	7 days	70°C	2.1%	1
Photolytic (Solution)	1.2 million lux hours	Variable	Room Temp	11.4%	2

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop a robust RP-HPLC method capable of separating and quantifying (Rac)-Sabcomeline from its potential degradation products.[5]

Methodology:

• Column and Mobile Phase Screening:

  • Start with a common column, such as a C18 (e.g., 150 mm x 4.6 mm, 5 µm).

  • Screen different mobile phase compositions. A common starting point is a gradient of acetonitrile (ACN) and a buffer (e.g., 10 mM ammonium (B1175870) formate, pH adjusted to 3.5).

• Optimization of Chromatographic Conditions:

  • Inject a mixture of the stressed samples (from Protocol 1) to create a chromatogram containing the parent drug and all major degradants.

  • Adjust the gradient slope, flow rate (e.g., 1.0 mL/min), and column temperature to achieve a resolution of >1.5 between all peaks.

  • Select a detection wavelength that provides a good response for both the parent drug and the degradants (e.g., based on UV spectra).

• Method Validation (Summary):

  • Specificity: Confirm that degradant peaks do not co-elute with the Sabcomeline peak using techniques like Peak Purity analysis with a PDA detector.[6]

  • Linearity: Analyze a series of dilutions to establish a linear relationship between concentration and peak area.

  • Accuracy & Precision: Determine the closeness of test results to the true value and the degree of scatter between a series of measurements.

  • LOD & LOQ: Determine the lowest concentration of analyte that can be detected and quantified with acceptable precision and accuracy.[6]

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Fig 1: Simplified Sabcomeline M1 Receptor Signaling Pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Forced Degradation Studies | Coriolis Pharma [coriolis-pharma.com]
• 3. Buy Sabcomeline | 159912-53-5 [smolecule.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AQbD-based development of a stability-indicating UHPLC-PDA-QDa method for triptorelin in parenteral formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]

Technical Support Center: (Rac)-Sabcomeline Bioavailability

Welcome to the technical support center for researchers working with (Rac)-Sabcomeline. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to its poor oral bioavailability.

Section 1: FAQs - Understanding (Rac)-Sabcomeline's Bioavailability Challenges

This section addresses fundamental questions regarding the bioavailability of (Rac)-Sabcomeline.

Q1: What is (Rac)-Sabcomeline and what is its primary mechanism of action?

A1: (Rac)-Sabcomeline is a potent and functionally selective partial agonist for the M1 muscarinic acetylcholine (B1216132) receptor (mAChR).[1][2][3][4] Its primary mechanism of action involves the activation of postsynaptic M1 receptors, which are coupled to Gq/11 proteins.[1][5] This activation stimulates phospholipase C, leading to inositol (B14025) trisphosphate-mediated release of intracellular calcium and subsequent downstream signaling cascades.[5][6] This pathway is crucial for cognitive functions like learning and memory, making Sabcomeline a compound of interest for neurological disorders such as Alzheimer's disease.[1][3]

Q2: What are the likely causes of poor oral bioavailability for a compound like (Rac)-Sabcomeline?

A2: While specific data for (Rac)-Sabcomeline is limited, poor oral bioavailability for similar small molecules, particularly tertiary amines, is often attributed to several factors:

• Extensive First-Pass Metabolism: After oral absorption, the drug passes through the liver via the portal circulation, where it can be heavily metabolized by enzymes before reaching systemic circulation. This is a major reason for the poor oral bioavailability of many drugs.[7][8][9]

• Poor Aqueous Solubility: Limited solubility in the gastrointestinal fluids can lead to a low dissolution rate, which is often the rate-limiting step for absorption.[10][11]

• Low Permeability: The physicochemical properties of the drug might hinder its ability to pass through the intestinal epithelial cell layer.[11]

• Efflux Transporters: The compound may be a substrate for efflux pumps like P-glycoprotein (P-gp) in the intestinal wall, which actively transport the drug back into the gut lumen, reducing net absorption.[12]

Q3: How does the M1 receptor signaling pathway work?

A3: Sabcomeline, as an M1 receptor agonist, triggers a well-defined signaling cascade. The M1 receptor is a G protein-coupled receptor (GPCR) that primarily couples with Gq/11 proteins.[1][5][6] Upon agonist binding, the G protein is activated, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to receptors on the endoplasmic reticulum, causing the release of stored calcium ions (Ca2+) into the cytoplasm. DAG, along with the increased intracellular Ca2+, activates Protein Kinase C (PKC), which then phosphorylates various downstream target proteins, leading to a cellular response.[6]

M1 Muscarinic Receptor Signaling Pathway.

Section 2: Troubleshooting - Formulation & Drug Delivery Strategies

This section provides guidance on formulation strategies to potentially enhance the oral bioavailability of (Rac)-Sabcomeline.

Q4: My in vivo oral dosing experiments with a simple aqueous solution of Sabcomeline show very low exposure. What formulation strategies can I explore?

A4: Low exposure from a simple solution strongly suggests poor bioavailability. You can explore several advanced formulation strategies. Lipid-based drug delivery systems (LBDDS) are a promising option for enhancing the bioavailability of poorly water-soluble drugs.[13][14][15] Another approach is to develop a prodrug of Sabcomeline.[10][16]

Strategies to Improve Oral Bioavailability:

Strategy	Principle	Potential Advantages for Sabcomeline	Key Experimental Readout
Lipid-Based Formulations (e.g., SMEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a fine oil-in-water microemulsion upon gentle agitation in gastrointestinal fluids.[17]	Improves solubilization and dissolution rate. Can enhance lymphatic uptake, partially bypassing first-pass metabolism.[18][19]	Particle size analysis of the emulsion, in vitro dissolution profile, in vivo pharmacokinetic study (AUC, Cmax).
Prodrug Approach	A bioreversible derivative of the parent drug is synthesized to improve physicochemical properties (e.g., solubility, permeability).[16] The prodrug is converted back to the active drug in the body.	For a tertiary amine like Sabcomeline, an N-phosphonooxymethyl prodrug could be synthesized to dramatically increase aqueous solubility.[20][21][22]	In vitro conversion rate in plasma/liver microsomes, in vivo pharmacokinetic study of both prodrug and parent drug.

| Nanoparticle Formulations | Reducing the particle size of the drug to the nanometer range increases the surface area-to-volume ratio, which can significantly enhance the dissolution rate.[11][18] | Can improve the dissolution velocity and saturation solubility of poorly soluble compounds. | Particle size and zeta potential, dissolution rate, in vivo pharmacokinetic parameters. |

Q5: How do I decide between a lipid-based formulation and a prodrug approach?

A5: The choice depends on the primary barrier to bioavailability. A logical workflow can guide your decision. First, determine the key limiting factors through experimentation.

Decision workflow for formulation strategy.

Section 3: Troubleshooting - In Vitro & In Vivo Experiments

This section provides guidance for common experimental hurdles.

Q6: My in vitro dissolution results are highly variable. What could be the cause and how can I fix it?

A6: High variability in dissolution testing often points to issues with the experimental setup or the formulation itself.

• Poor Wettability: If the drug powder is hydrophobic, it may float or clump, leading to inconsistent surface area exposure to the medium. Solution: Add a small, justified amount of surfactant (e.g., 0.1% Sodium Dodecyl Sulfate) to the dissolution medium to improve wetting.[23]

• Inadequate Agitation: The hydrodynamics of the dissolution vessel are critical. Ensure the paddle/basket speed is appropriate and consistent across all experiments. For poorly soluble drugs, a standard speed is 50-75 rpm.[23]

• Media pH and Deaeration: Ensure the pH of your dissolution medium is precisely controlled and consistent. Dissolved gases can form bubbles on the dosage form surface, reducing the wetted area. Deaerate the medium before use.

• Non-Sink Conditions: If the concentration of the drug in the medium approaches more than one-third of its saturation solubility, the dissolution rate will decrease, leading to non-linear and variable results. Solution: Ensure sink conditions are met, meaning the volume of the medium is at least 3-5 times that required to dissolve the entire dose.[24]

Q7: I performed a Caco-2 permeability assay and observed a high efflux ratio (>2). What does this mean for my project?

A7: A high efflux ratio (Papp B-A / Papp A-B > 2) is a strong indicator that Sabcomeline is a substrate for active efflux transporters, such as P-glycoprotein (P-gp).[25] This means that even if the drug can enter the intestinal cells, it is actively pumped back into the gut lumen, which significantly reduces its net absorption and bioavailability.

Troubleshooting Steps:

• Confirm the Transporter: Repeat the Caco-2 assay in the presence of a known P-gp inhibitor (e.g., Verapamil).[12] A significant increase in the A-B permeability and a reduction in the efflux ratio in the presence of the inhibitor would confirm P-gp involvement.

• Formulation Strategy: Lipid-based formulations can sometimes help to reduce P-gp-mediated efflux.

• Chemical Modification: If efflux is a major barrier, a prodrug strategy might be necessary to modify the part of the molecule recognized by the transporter.

Section 4: Key Experimental Protocols

This section provides detailed methodologies for key experiments.

Protocol 1: Caco-2 Cell Permeability Assay

Objective: To determine the bidirectional permeability of (Rac)-Sabcomeline across a Caco-2 cell monolayer, an in vitro model of the human intestinal epithelium.[26][27]

Methodology:

• Cell Culture: Culture Caco-2 cells on semi-permeable Transwell™ filter supports for 21 days to allow for spontaneous differentiation into a polarized monolayer.[25]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use wells with TEER values ≥ 300 Ω·cm². Additionally, a Lucifer Yellow rejection assay can be performed to confirm tight junction integrity.[12]

• Transport Buffer: Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS) buffered to pH 7.4 (basolateral side) and pH 6.5 (apical side, to mimic the gut lumen).

• Dosing:

  • Apical to Basolateral (A-B) Transport: Add Sabcomeline (e.g., 10 µM final concentration) to the apical (donor) chamber and fresh transport buffer to the basolateral (receiver) chamber.

  • Basolateral to Apical (B-A) Transport: Add Sabcomeline to the basolateral (donor) chamber and fresh buffer to the apical (receiver) chamber.[25]

• Sampling: Incubate the plates at 37°C with gentle shaking. Take samples from the receiver chamber at specified time points (e.g., 30, 60, 90, 120 minutes) and immediately replace the volume with fresh buffer.

• Quantification: Analyze the concentration of Sabcomeline in the samples using a validated LC-MS/MS method.

• Calculation: Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation: Papp = (dQ/dt) / (A * C0) Where:

  • dQ/dt is the steady-state flux (rate of appearance in the receiver chamber).

  • A is the surface area of the filter membrane.

  • C0 is the initial concentration in the donor chamber.

• Efflux Ratio (ER): Calculate ER = Papp (B-A) / Papp (A-B).

Protocol 2: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the key pharmacokinetic parameters (Cmax, Tmax, AUC, F%) of a (Rac)-Sabcomeline formulation after oral (PO) and intravenous (IV) administration.

Methodology:

• Animal Model: Use male Sprague-Dawley rats (250-300g), fasted overnight before dosing.[28] All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

• Groups:

  • Group 1 (IV): n=3-5 rats. Administer Sabcomeline (e.g., 1 mg/kg) as a bolus injection via a cannulated jugular or tail vein.[28][29]

  • Group 2 (PO): n=3-5 rats. Administer the Sabcomeline formulation (e.g., 5 mg/kg) via oral gavage.[28][29]

• Blood Sampling: Collect blood samples (approx. 200 µL) from the retro-orbital plexus or a cannulated artery at pre-defined time points.[30]

  • IV time points (suggested): 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, 24 hours.[31]

  • PO time points (suggested): 0.25, 0.5, 1, 2, 4, 6, 8, 24 hours.[31]

• Plasma Preparation: Collect blood into heparinized tubes. Centrifuge at ~4000 rpm for 10 minutes to separate plasma. Store plasma at -80°C until analysis.[28]

• Bioanalysis: Quantify the concentration of Sabcomeline in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., WinNonlin) to calculate pharmacokinetic parameters.

  • Key Parameters: Cmax (maximum concentration), Tmax (time to Cmax), AUC (Area Under the Curve).

  • Absolute Bioavailability (F%): Calculate using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Expected Data Comparison:

Formulation	Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	F (%)
Sabcomeline Solution	IV	1	250	0.08	400	-
Sabcomeline Solution	PO	5	20	1.0	80	4.0
Improved Formulation	PO	5	85	1.5	320	16.0

(Note: Data in this table is hypothetical and for illustrative purposes only.)

References

• 1. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Sabcomeline - Wikipedia [en.wikipedia.org]
• 5. Muscarinic acetylcholine receptor M1 - Wikipedia [en.wikipedia.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. longdom.org [longdom.org]
• 8. researchgate.net [researchgate.net]
• 9. Canadian Society of Pharmacology and Therapeutics (CSPT) - First-pass effect [pharmacologycanada.org]
• 10. researchgate.net [researchgate.net]
• 11. How to improve the bioavailability of a drug? [synapse.patsnap.com]
• 12. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs [frontiersin.org]
• 15. Lipid-based formulations for oral administration of poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. academic.oup.com [academic.oup.com]
• 18. upm-inc.com [upm-inc.com]
• 19. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. experts.umn.edu [experts.umn.edu]
• 22. Prodrugs for Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 23. FIP/AAPS Joint Workshop Report: Dissolution/In Vitro Release Testing of Novel/Special Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 24. fip.org [fip.org]
• 25. Caco-2 Permeability | Evotec [evotec.com]
• 26. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 27. enamine.net [enamine.net]
• 28. benchchem.com [benchchem.com]
• 29. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 30. In vivo pharmacokinetic study in rats [bio-protocol.org]
• 31. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]

Technical Support Center: (Rac)-Sabcomeline Experiments

This guide provides troubleshooting advice and detailed protocols to help researchers, scientists, and drug development professionals minimize variability in experiments involving (Rac)-Sabcomeline.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is (Rac)-Sabcomeline and what is its primary mechanism of action?

A1: (Rac)-Sabcomeline, also known as (Rac)-SB-202026, is a functional partial agonist with high potency for the M1 muscarinic acetylcholine (B1216132) receptor (mAChR).[1][2] It also shows activity at M4 receptors.[3][4] Its primary action involves binding to and activating M1 receptors, which are G-protein coupled receptors (GPCRs) that primarily couple through the Gαq signaling pathway.[5][6] This activation stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium stores.[5][6]

Q2: What are the common challenges and sources of variability when working with (Rac)-Sabcomeline?

A2: Common challenges include:

• Compound Stability and Solubility: Incorrect storage or solvent choice can lead to compound degradation or precipitation, altering the effective concentration.

• Cellular System Variability: The response to Sabcomeline (B71320) is highly dependent on the cellular context, including the expression level of the M1 receptor, the abundance of G-proteins, and the presence of other signaling proteins.[7] Results can vary significantly between different cell lines (e.g., CHO vs. HEK293) or between recombinant and endogenous systems.[7]

• Assay Conditions: Key parameters such as cell density, incubation time, and buffer composition can dramatically influence assay outcomes.[8] For example, agonist stimulation time is critical, as equilibrium must be reached to observe a full response.[8]

• Partial Agonism: As a partial agonist, the maximal response elicited by Sabcomeline will be lower than that of a full agonist like acetylcholine.[9] This can make the assay window smaller and more sensitive to variations in receptor expression or cell health.

Q3: How should I prepare and store (Rac)-Sabcomeline stock solutions?

A3: For optimal stability, (Rac)-Sabcomeline hydrochloride is soluble in water (up to ~125 mg/mL).[10]

• Stock Solution Storage: Prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[11][12] Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[11][12] It is recommended to store solutions under nitrogen and protected from moisture.[10][11][12]

• Working Dilutions: For cell-based assays, dilute the stock solution in the appropriate assay buffer immediately before use. If using water as the stock solvent, it is good practice to filter and sterilize the working solution with a 0.22 µm filter before applying to cells.[11]

Section 2: Troubleshooting Guides

Issue 1: High Variability in Dose-Response Curves for Functional Assays (e.g., Calcium Mobilization)

Potential Cause	Troubleshooting Step
Inconsistent Cell Health or Density	Ensure cells are seeded at a consistent density and are in a logarithmic growth phase. Optimize cell number per well, as high densities can decrease the assay window while low densities may not produce a detectable signal.[8]
Suboptimal Agonist Incubation Time	Determine the optimal stimulation time by performing a time-course experiment. Equilibrium must be reached for a maximal and consistent response, especially for partial or slow-associating agonists.[8]
Compound Degradation	Prepare fresh dilutions of Sabcomeline from a properly stored aliquot for each experiment. Avoid using old working solutions.
Variable Receptor Expression	Use a stable cell line with consistent M1 receptor expression. If using transient transfection, normalize results to a co-transfected reporter gene or perform parallel receptor expression quantification (e.g., ELISA, Western Blot).
Assay Buffer Inconsistency	Use a consistent, high-quality buffer for all experiments. For stimulations longer than 2 hours, consider using a complete cell culture medium to avoid cell stress.[8] Always include a phosphodiesterase inhibitor like IBMX in cAMP assays to prevent second messenger degradation.[8]

Issue 2: Low or No Detectable Signal in a Functional Assay

Potential Cause	Troubleshooting Step
Low M1 Receptor Expression	Verify M1 receptor expression in your cell line. Negative results could be due to non-optimal recombinant expression rather than a lack of ligand activity.[13]
Incorrect G-protein Coupling	The M1 receptor primarily couples to Gαq.[5] Ensure your assay system supports this pathway. For receptors that naturally couple to other G-proteins (like M4 to Gαi/o), they may need to be co-expressed with a promiscuous G-protein (e.g., Gα15 or a Gαq/i chimera) to elicit a calcium response.[5][14]
Assay Sensitivity	Confirm the assay is working by using a known full agonist (e.g., Acetylcholine, Carbachol) as a positive control. As a partial agonist, Sabcomeline's signal will be weaker.
Compound Inactivity	Test a fresh vial or lot of (Rac)-Sabcomeline to rule out compound degradation. Confirm the correct formulation is being used (e.g., hydrochloride salt for aqueous solubility).

Section 3: Data Presentation

Table 1: In Vitro and In Vivo Activity of (Rac)-Sabcomeline and Reference Compounds

Note: These values are compiled from various sources and can differ based on experimental conditions.

Compound	Assay Type	System	Measured Value	Reference
(Rac)-Sabcomeline	In vivo receptor binding	Mouse Brain ([3H]NMPB)	IC50: ~0.2 mg/kg	[15][16]
(Rac)-Sabcomeline	In vivo behavioral	Rat T-maze	Effective Dose: 0.03-0.1 mg/kg (i.p.)	[2]
Acetylcholine	Calcium Mobilization	CHO-M1 Cells	EC50: 56 nM	[5]
Carbachol	Calcium Mobilization	CHO-M1 Cells	EC50: 1.7 µM	[5]
Xanomeline	Calcium Mobilization	HEK293-M1 Cells	EC50: 37 nM	[5]
Oxotremorine	Calcium Mobilization	Nomad CHRM1 Cells	EC50: 917 nM	[6]

Section 4: Key Experimental Protocols

Protocol 1: M1 Receptor-Mediated Calcium Mobilization Assay

This protocol describes a method to measure the increase in intracellular calcium in response to (Rac)-Sabcomeline stimulation in cells expressing the M1 receptor.

1. Materials and Reagents:

• CHO or HEK293 cells stably expressing the human M1 receptor.

• Fluo-4 AM or Fura-2 AM calcium-sensitive dye.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• (Rac)-Sabcomeline hydrochloride.

• Reference Agonist: Acetylcholine.

• Black, clear-bottom 96-well or 384-well microplates.

• Fluorescence microplate reader with automated injection capability (e.g., FLIPR, FlexStation).

2. Cell Preparation:

• Seed M1-expressing cells into microplates 18-24 hours prior to the assay to achieve a confluent monolayer.

• On the day of the assay, remove the culture medium.

3. Dye Loading:

• Prepare a loading buffer containing Fluo-4 AM in Assay Buffer.

• Add the loading buffer to each well and incubate for 45-60 minutes at 37°C.

• After incubation, gently wash the cells twice with Assay Buffer to remove excess dye. Leave a final volume of buffer in each well.

4. Compound Preparation and Assay Execution:

• Prepare a 2X or 5X final concentration plate of (Rac)-Sabcomeline and control compounds in Assay Buffer.

• Place the cell plate into the fluorescence plate reader and allow it to equilibrate.

• Establish a stable baseline fluorescence reading for 10-20 seconds.[5]

• Program the instrument to automatically add the compound plate to the cell plate.

• Continue recording the fluorescence signal for at least 60-120 seconds to capture the peak response.[5]

5. Data Analysis:

• Calculate the response as the maximum fluorescence intensity after compound addition minus the baseline fluorescence.[5]

• Normalize the data to the response of a maximal concentration of a reference full agonist (e.g., acetylcholine).[5]

• Plot the normalized response against the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Section 5: Mandatory Visualizations

M1 Muscarinic Receptor Signaling Pathway

Troubleshooting Workflow for High Variability

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. innoprot.com [innoprot.com]
• 7. Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. revvity.com [revvity.com]
• 9. Buy Sabcomeline | 159912-53-5 [smolecule.com]
• 10. Sabcomeline HCl | inhibitor/agonist | CAS 159912-58-0 | Buy Sabcomeline HCl from Supplier InvivoChem [invivochem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Variable G protein determinants of GPCR coupling selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jsnm.org [jsnm.org]

Reference Data & Comparative Studies

(Rac)-Sabcomeline vs. Xanomeline in Schizophrenia Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of (Rac)-Sabcomeline and Xanomeline (B1663083), two muscarinic acetylcholine (B1216132) receptor agonists investigated for their therapeutic potential in schizophrenia. The following sections present a comprehensive analysis of their receptor binding profiles, preclinical efficacy in established schizophrenia models, and available clinical trial data, supported by experimental protocols and visual representations of their mechanisms of action.

At a Glance: Key Differences and Similarities

Feature	(Rac)-Sabcomeline	Xanomeline
Primary Muscarinic Target	M1 Receptor (Selective Partial Agonist)	M1 and M4 Receptors (Preferring Agonist)
Preclinical Efficacy	Demonstrated efficacy in models of psychosis and cognitive deficits.	Demonstrated efficacy in models of positive, negative, and cognitive symptoms.
Clinical Development (Schizophrenia)	Phase 2 trial did not meet primary endpoints for psychosis.	Positive results in Phase 2 and 3 trials for psychosis (as KarXT, with trospium).
Neurochemical Effects	Increases acetylcholine and dopamine (B1211576) efflux in the prefrontal cortex.	Increases acetylcholine and dopamine efflux in the prefrontal cortex and nucleus accumbens.

Receptor Binding Profiles

The affinity of (Rac)-Sabcomeline and Xanomeline for the five muscarinic acetylcholine receptor subtypes (M1-M5) is a key determinant of their pharmacological profiles. While both compounds interact with M1 receptors, their selectivity profiles differ significantly.

Receptor Subtype	(Rac)-Sabcomeline (pKi)	Xanomeline (Ki, nM)
M1	8.0 - 9.9[1]	8.9
M2	7.1[1]	63.8
M3	7.3[1]	3031
M4	7.5[1]	Not explicitly found, but described as M1/M4 preferring
M5	Not explicitly found	Not explicitly found, but has non-negligible affinity[2]

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a stronger binding affinity. Ki values for Xanomeline are from a single study for consistency.

Preclinical Efficacy in Schizophrenia Models

Both (Rac)-Sabcomeline and Xanomeline have been evaluated in various animal models designed to mimic different aspects of schizophrenia, including positive symptoms (e.g., psychosis), negative symptoms, and cognitive impairments.

Models of Psychosis

Amphetamine-Induced Hyperlocomotion: This model assesses the ability of a compound to counteract the psychostimulant effects of amphetamine, which are thought to model the hyperdopaminergic state associated with psychosis.

• Xanomeline: Has been shown to attenuate amphetamine-induced hyperactivity.[3] This effect is attenuated in M1 and absent in M4 receptor knockout mice, indicating the involvement of both receptor subtypes.[4]

• Sabcomeline (B71320): Direct comparative data with Xanomeline in this model is limited in the available search results.

Prepulse Inhibition (PPI) Disruption: PPI is a measure of sensorimotor gating, which is deficient in individuals with schizophrenia. This model evaluates a drug's ability to restore normal sensorimotor gating.

• Xanomeline and Sabcomeline: Both have been shown to reverse the disruption of PPI induced by the dopamine agonist apomorphine.[5] Xanomeline has also been shown to reverse scopolamine-induced deficits in PPI.[6]

Conditioned Avoidance Response (CAR): This model is predictive of antipsychotic efficacy. It assesses a drug's ability to suppress a learned avoidance response without impairing the ability to escape an aversive stimulus.

• Xanomeline and Sabcomeline: Both compounds have been demonstrated to produce dose-related decreases in conditioned avoidance responding, similar to the effects of established antipsychotic drugs.[7][8]

Models of Cognitive Deficits

Cognitive impairment is a core feature of schizophrenia. Preclinical models for this domain often assess learning and memory.

• Xanomeline: Has been shown to reverse cognitive deficits in a latent inhibition model, suggesting potential efficacy against cognitive symptoms in schizophrenia.[6]

• Sabcomeline: Has been shown to reverse delay-induced deficits in a T-maze task in rats, a model of short-term spatial memory.[9]

Comparative Neurochemical Effects

A direct comparison of the effects of (Rac)-Sabcomeline and Xanomeline on neurotransmitter release in brain regions relevant to schizophrenia provides insights into their mechanisms of action.

Neurotransmitter	Brain Region	(Rac)-Sabcomeline Effect	Xanomeline Effect	Reference
Acetylcholine Efflux	Medial Prefrontal Cortex	Significant increase at 1 mg/kg (s.c.)	Significant increase at 10 mg/kg (s.c.)	[10][11]
Nucleus Accumbens	No significant increase	Significant increase at 10 mg/kg (s.c.)	[10][11]
Dopamine Efflux	Medial Prefrontal Cortex	Dose-dependent increase	Dose-dependent increase	[10][11]
Nucleus Accumbens	Increased only at high dose (1 mg/kg, s.c.)	Increased only at high dose (10 mg/kg, s.c.)	[10][11]

The rank order of ability to increase acetylcholine or dopamine levels was reported as Sabcomeline > Xanomeline.[10][11]

Clinical Trial Landscape in Schizophrenia

The clinical development pathways for (Rac)-Sabcomeline and Xanomeline in schizophrenia have diverged significantly.

• (Rac)-Sabcomeline: A Phase 2 clinical trial in patients with schizophrenia was conducted; however, it was reported to have not met its primary endpoint for improving scores on the Positive and Negative Syndrome Scale (PANSS). Specific data from this trial are not widely available in the public domain.

• Xanomeline: In combination with the peripherally acting muscarinic antagonist trospium (B1681596) (formulated as KarXT), Xanomeline has demonstrated significant efficacy in reducing PANSS scores in multiple Phase 2 and Phase 3 clinical trials in patients with acute psychosis in schizophrenia.[12][13] This has led to its advancement in clinical development as a novel treatment for schizophrenia.

Signaling Pathways and Experimental Workflows

Signaling Pathways

The activation of M1 and M4 muscarinic receptors by these agonists initiates distinct downstream signaling cascades that are believed to contribute to their antipsychotic and pro-cognitive effects.

Caption: M1 Receptor Signaling Pathway.

Caption: M4 Receptor Signaling Pathway in Schizophrenia.

Experimental Workflows

Detailed methodologies for key preclinical models are essential for interpreting and replicating experimental findings.

Prepulse Inhibition (PPI) Experimental Workflow:

Caption: Prepulse Inhibition (PPI) Experimental Workflow.

Conditioned Avoidance Response (CAR) Experimental Workflow:

Caption: Conditioned Avoidance Response (CAR) Workflow.

Experimental Protocols

Prepulse Inhibition (PPI) of Acoustic Startle

Objective: To assess sensorimotor gating, a process deficient in schizophrenia.

Apparatus: A startle response system consisting of a sound-attenuating chamber, a loudspeaker for delivering acoustic stimuli, and a sensor to detect the animal's startle response.

Procedure:

• Acclimation: The animal (typically a rat or mouse) is placed in the startle chamber and allowed to acclimate for a period of approximately 5 minutes with background white noise (e.g., 70 dB).[2]

• Trial Types: The test session consists of several trial types presented in a pseudo-random order:

  • Pulse-alone trials: A loud acoustic stimulus (the pulse, e.g., 120 dB for 40 ms) is presented to elicit a startle response.

  • Prepulse-pulse trials: The pulse is preceded by a weaker, non-startling acoustic stimulus (the prepulse, e.g., 74, 82, or 90 dB for 20 ms) with a short inter-stimulus interval (e.g., 100 ms).[2]

  • No-stimulus trials: Only background noise is presented to measure baseline movement.

• Data Collection: The maximum startle amplitude (Vmax) is recorded for each trial.

• Data Analysis: The percentage of PPI is calculated for each prepulse intensity using the formula: %PPI = 100 - [((startle response with prepulse) / (startle response without prepulse)) x 100].

Conditioned Avoidance Response (CAR)

Objective: To evaluate the potential antipsychotic efficacy of a compound.

Apparatus: A two-compartment shuttle box with a grid floor capable of delivering a mild electric shock. A conditioned stimulus (CS), such as a light or a tone, is presented in one compartment.

Procedure:

• Training: The animal (typically a rat) is placed in one compartment of the shuttle box. The CS is presented for a short duration (e.g., 10 seconds), followed by the unconditioned stimulus (US), a mild foot shock. The animal can escape the shock by moving to the other compartment. Over successive trials, the animal learns to associate the CS with the US and will move to the other compartment upon presentation of the CS to avoid the shock.

• Testing: Once the animal has reached a stable level of avoidance responding, it is treated with the test compound or vehicle.

• Data Collection: The animal is then placed back in the shuttle box, and the CS is presented without the US. The number of successful avoidance responses (moving to the other compartment during the CS) is recorded.

• Data Analysis: The percentage of avoidance responses is calculated and compared between the drug-treated and vehicle-treated groups. A selective suppression of the conditioned avoidance response without a significant effect on the escape response (when the US is present) is indicative of antipsychotic-like activity.[14]

Summary and Future Directions

(Rac)-Sabcomeline and Xanomeline both demonstrate preclinical activity in models relevant to schizophrenia, primarily through their actions on muscarinic M1 and/or M4 receptors. Xanomeline's dual M1/M4 agonism appears to translate to a broader efficacy profile in both preclinical models and, notably, in clinical trials for psychosis in schizophrenia when combined with trospium. In contrast, the M1-selective partial agonism of (Rac)-Sabcomeline, while showing promise in some preclinical models, did not translate into clinical efficacy for psychosis in its Phase 2 trial.

The comparative neurochemical data suggest that while both drugs increase cortical dopamine and acetylcholine, Xanomeline has a more pronounced effect in the nucleus accumbens, a key region in the dopamine hypothesis of schizophrenia.

Future research should focus on further elucidating the specific contributions of M1 and M4 receptor activation to the therapeutic effects and side-effect profiles of these compounds. Head-to-head preclinical studies directly comparing these and other novel muscarinic agonists in a wider range of schizophrenia models would be invaluable for guiding the development of the next generation of non-dopaminergic antipsychotics. The differential clinical outcomes of (Rac)-Sabcomeline and Xanomeline underscore the complexity of targeting the muscarinic system for the treatment of schizophrenia and highlight the potential importance of a combined M1/M4 receptor mechanism of action.

References

• 1. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The muscarinic receptor agonist xanomeline has an antipsychotic-like profile in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacologic interactions between the muscarinic cholinergic and dopaminergic systems in the modulation of prepulse inhibition in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Xanomeline, an M(1)/M(4) preferring muscarinic cholinergic receptor agonist, produces antipsychotic-like activity in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain; comparison with effects of 4-[3-(4-butylpiperidin-1-yl)-propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one (AC260584) and N-desmethylclozapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. uspharmacist.com [uspharmacist.com]
• 13. Is muscarinic receptor agonist effective and tolerant for schizophrenia? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. (Rac)-Sabcomeline - Immunomart [immunomart.com]

A Comparative Guide to (Rac)-Sabcomeline and Other M1 Muscarinic Receptor Agonists for Preclinical Research

This guide provides a detailed comparison of (Rac)-Sabcomeline and other prominent M1 muscarinic acetylcholine (B1216132) receptor (M1) agonists, intended for researchers, scientists, and professionals in drug development. The following sections present quantitative data on receptor binding and functional activity, detailed experimental protocols for key assays, and visualizations of relevant biological pathways and workflows.

Introduction to M1 Receptor Agonists

M1 muscarinic acetylcholine receptors are predominantly located in the central nervous system, particularly in the cortex and hippocampus, regions crucial for cognitive functions.[1][2] Agonists targeting these receptors are being investigated as potential therapeutics for neurodegenerative disorders like Alzheimer's disease, where cholinergic neurotransmission is impaired.[3][4][5] Unlike acetylcholinesterase inhibitors, M1 agonists directly stimulate postsynaptic receptors and do not depend on the integrity of presynaptic neurons.[3] (Rac)-Sabcomeline is a partial agonist of the M1 receptor that has demonstrated pro-cognitive effects in preclinical models.[1][6][7] This guide compares its pharmacological profile with other M1 agonists, including Xanomeline (B1663083), Cevimeline (B1668456), and the newer clinical candidate HTL9936.

Comparative Pharmacological Data

The following tables summarize the in vitro binding affinities and functional potencies of several M1 agonists. This data is crucial for understanding their selectivity and potential therapeutic windows.

Table 1: In Vitro Receptor Binding Affinities (Ki in nM) of M1 Agonists at Muscarinic Receptor Subtypes

Compound	M1	M2	M3	M4	M5
(Rac)-Sabcomeline	~60-170[8]	>100-fold lower affinity than M1[8]	>100-fold lower affinity than M1[8]	Data not available	Data not available
Xanomeline	296[9]	294[9]	Nearly identical to M1[10]	Nearly identical to M1[10]	Nearly identical to M1[10]
Cevimeline	Data not available	Data not available	Predominantly M3 agonist[11]	Data not available	Data not available
HTL9936	Highly selective for M1[12][13]	Low affinity[13]	Low affinity[13]	Low affinity[13]	Low affinity[13]

Table 2: In Vitro Functional Activity (EC50 in nM) of M1 Agonists

Compound	M1 Agonist Activity (EC50)	Notes
(Rac)-Sabcomeline	Data not available	Partial agonist[1]
Xanomeline	37 (HEK293-M1 cells)[8]	Full agonist at M1, partial at M2[9]
Cevimeline	Data not available	Effective in increasing salivary flow[11][14][15][16]
HTL9936	Data not available	Pro-cognitive effects at low doses[12]
Acetylcholine	56 (CHO-M1 cells)[8]	Endogenous agonist
Carbachol	1700 (CHO-M1 cells)[8]	Non-selective agonist
Pilocarpine	6800 (CHO-M1 cells)[8]	Non-selective agonist
McN-A-343	11 (HEK293-M1 cells)[8]	M1-preferring agonist
Iperoxo	24.8 (HEK293-M1 cells)[8]	M1-preferring agonist

Key Experimental Protocols

Detailed methodologies for the characterization of M1 agonists are provided below.

Radioligand Binding Assay

This assay determines the affinity of a compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Protocol:

• Membrane Preparation:

  • Culture cell lines stably expressing the human M1, M2, M3, M4, or M5 receptor subtypes.

  • Harvest and lyse the cells.

  • Isolate the membrane fraction by centrifugation.

  • Resuspend the membrane pellet in an appropriate buffer and determine the protein concentration.[17]

• Binding Reaction:

  • In a 96-well plate, add the cell membrane preparation, the radioligand (e.g., [³H]N-methylscopolamine), and varying concentrations of the unlabeled test compound.[17][18]

  • Incubate the plate to allow the binding to reach equilibrium.

• Filtration and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the bound from the free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.[17]

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.[17]

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation, a hallmark of Gq-coupled M1 receptor signaling.[8]

Protocol:

• Cell Preparation:

  • Plate cells stably expressing the human M1 receptor in a 96-well plate and allow them to adhere overnight.[8]

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions.[8][19][20]

• Compound Addition:

  • Prepare serial dilutions of the test agonist.

  • Add the agonist solutions to the wells of the cell plate.

• Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader.

  • Measure the change in fluorescence intensity over time to monitor the intracellular calcium concentration.[8]

• Data Analysis:

  • Calculate the peak fluorescence response for each agonist concentration.

  • Plot the response against the logarithm of the agonist concentration to generate a dose-response curve.

  • Determine the EC50 (half-maximal effective concentration) and Emax (maximum effect) values from the curve.[8]

In Vivo Behavioral Assays

This task assesses spatial working memory in rodents, which is dependent on hippocampal function.[21][22][23]

Protocol:

• Apparatus: A T-shaped maze with a start arm and two goal arms.[23][24]

• Procedure:

  • Place the animal in the start arm and allow it to explore and choose one of the goal arms.

  • Once the animal enters a goal arm, it is returned to the start arm for a subsequent trial.

  • Record the sequence of arm choices over a series of trials.

• Data Analysis:

  • Calculate the percentage of spontaneous alternations, defined as consecutive entries into the different goal arms.

  • A higher percentage of alternations indicates better spatial working memory.

This assay evaluates fear-associated learning and memory.[4][25][26][27][28]

Protocol:

• Training (Conditioning):

  • Place the animal in a conditioning chamber.

  • Present a neutral conditioned stimulus (CS), such as a tone, followed by an aversive unconditioned stimulus (US), typically a mild foot shock.

  • Repeat the CS-US pairing several times.

• Testing (Memory Retrieval):

  • On a subsequent day, place the animal back into the same context (for contextual fear memory) or a different context and present the CS alone (for cued fear memory).

  • Measure the freezing behavior, which is a natural fear response in rodents.

• Data Analysis:

  • Quantify the duration of freezing during the testing phase.

  • Increased freezing in the original context or in response to the cue indicates successful fear memory formation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the M1 receptor signaling pathway and a typical experimental workflow for evaluating M1 agonists.

Caption: M1 muscarinic receptor signaling pathway.[1][29][30][31]

Caption: A typical experimental workflow for the evaluation of novel M1 agonists.

Conclusion

(Rac)-Sabcomeline demonstrates functional selectivity as a partial M1 receptor agonist with pro-cognitive effects in preclinical models.[1][6][7] In comparison, xanomeline shows broader activity across muscarinic subtypes, while newer compounds like HTL9936 are designed for high M1 selectivity.[9][10][12][13] The choice of an appropriate M1 agonist for research depends on the specific experimental goals, with considerations for selectivity, potency, and intrinsic activity. The experimental protocols and workflows provided in this guide offer a framework for the systematic evaluation of these and other novel M1-targeting compounds.

References

• 1. Muscarinic acetylcholine receptor M1 - Wikipedia [en.wikipedia.org]
• 2. tsukuba.repo.nii.ac.jp [tsukuba.repo.nii.ac.jp]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. Role of muscarinic M1 receptors in inhibitory avoidance and contextual fear conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A calcium fluorescence assay for quantification of cholinergic receptor activity of clinical drugs in serum - comparison with radioactive methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Differences in kinetics of xanomeline binding and selectivity of activation of G proteins at M(1) and M(2) muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The efficacy of cevimeline hydrochloride in the treatment of xerostomia in Sjögren's syndrome in southern Chinese patients: a randomised double-blind, placebo-controlled crossover study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Heptares Announces Positive Results From Phase 1b Clinical Trial With HTL9936, A First-In-Class Selective Muscarinic M1 Receptor Agonist For Improving Cognition In Dementia And Schizophrenia - BioSpace [biospace.com]
• 13. firstwordpharma.com [firstwordpharma.com]
• 14. Review of the Pharmacological Properties and Clinical Usefulness of Muscarinic Agonists for Xerostomia in Patients with Sjögren's Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cevimeline for the treatment of postirradiation xerostomia in patients with head and neck cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration [mdpi.com]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. researchgate.net [researchgate.net]
• 19. Table 7, Calcium mobilization assay protocol for the CHO-M1 cells in 1536-well plate format - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Flow injection microscopy for the study of intracellular calcium mobilization by muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. T-maze alternation in the rodent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Utilizing the Modified T-Maze to Assess Functional Memory Outcomes After Cardiac Arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 25. M1 muscarinic receptors modulate fear-related inputs to the prefrontal cortex: Implications for novel treatments of posttraumatic stress disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. M1-Muscarinic Receptors Promote Fear Memory Consolidation via Phospholipase C and the M-Current - PMC [pmc.ncbi.nlm.nih.gov]
• 28. biorxiv.org [biorxiv.org]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. benchchem.com [benchchem.com]

(Rac)-Sabcomeline Binding Affinity: A Comparative Analysis for Drug Discovery Professionals

For researchers and scientists in the field of neuropharmacology and drug development, understanding the nuanced binding affinities of novel compounds is paramount. This guide provides a comprehensive comparison of the binding profile of (Rac)-Sabcomeline with other key muscarinic receptor ligands, supported by experimental data and detailed protocols.

(Rac)-Sabcomeline is a muscarinic acetylcholine (B1216132) receptor (mAChR) agonist, recognized for its functional selectivity as a partial agonist at the M1 subtype. This characteristic has positioned it as a compound of interest for therapeutic applications in neurological disorders where M1 receptor modulation is a key target. This guide will objectively compare its binding affinity with other muscarinic agents—Xanomeline, Milameline, and Biperiden—to provide a clear perspective on its pharmacological profile.

Comparative Binding Affinity of Muscarinic Receptor Ligands

The following table summarizes the in vitro binding affinities (Ki, nM) of (Rac)-Sabcomeline and selected comparators for the five human muscarinic acetylcholine receptor subtypes (M1-M5). A lower Ki value indicates a higher binding affinity.

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)
(Rac)-Sabcomeline	1.4[1]	60-170 (IC50)	60-170 (IC50)	60-170 (IC50)	60-170 (IC50)
Xanomeline	10	12	17	7	22
Milameline	~Equal affinity across M1-M5 (nanomolar range)[2]	~Equal affinity across M1-M5 (nanomolar range)[2]	~Equal affinity across M1-M5 (nanomolar range)[2]	~Equal affinity across M1-M5 (nanomolar range)[2]	~Equal affinity across M1-M5 (nanomolar range)[2]
Biperiden	0.48	6.3	3.9	2.4	6.3

Note: Data for (Rac)-Sabcomeline at M2-M5 receptors is presented as a range of IC50 values as specific Ki values were not available in the reviewed literature. In vivo studies suggest comparable binding of Sabcomeline (B71320) across all muscarinic subtypes, similar to the non-selective antagonist Biperiden.[3]

Experimental Protocols

The determination of binding affinities for these compounds primarily relies on in vitro radioligand binding assays and functional assays such as GTPγS binding.

Radioligand Competition Binding Assay

This assay quantifies the affinity of a test compound by measuring its ability to displace a radiolabeled ligand from its receptor.

Objective: To determine the inhibition constant (Ki) of a test compound for a specific muscarinic receptor subtype.

Materials:

• Cell membranes expressing a specific human muscarinic receptor subtype (M1, M2, M3, M4, or M5).

• Radiolabeled ligand (e.g., [³H]-N-methylscopolamine ([³H]-NMS) or [³H]-Quinuclidinyl benzilate ([³H]-QNB)).

• Unlabeled test compound ((Rac)-Sabcomeline or comparator).

• Assay Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Incubation: A constant concentration of the radioligand and varying concentrations of the unlabeled test compound are incubated with the cell membranes in the assay buffer.

• Equilibrium: The mixture is incubated at a specific temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium.

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: The filters are washed with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: The filters are placed in scintillation vials with scintillation fluid, and the radioactivity is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to the muscarinic receptors upon agonist binding.

Objective: To determine the potency (EC50) and efficacy (Emax) of a test compound as an agonist at a specific muscarinic receptor subtype.

Materials:

• Cell membranes expressing a specific human muscarinic receptor subtype.

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• GDP.

• Test compound ((Rac)-Sabcomeline or comparator).

• Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Pre-incubation: Cell membranes are pre-incubated with GDP to ensure that G proteins are in their inactive, GDP-bound state.

• Incubation: The membranes are then incubated with varying concentrations of the test compound in the presence of [³⁵S]GTPγS.

• G Protein Activation: Agonist binding to the receptor promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit of the G protein.

• Termination and Filtration: The reaction is terminated by rapid filtration through glass fiber filters.

• Washing: The filters are washed with ice-cold buffer.

• Scintillation Counting: The amount of bound [³⁵S]GTPγS is quantified by scintillation counting.

• Data Analysis: The data are plotted to generate a concentration-response curve, from which the EC50 and Emax values can be determined.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the primary signaling pathways activated by muscarinic receptors and the general workflows for the binding assays described.

Caption: Muscarinic Receptor Signaling Pathways.

Caption: Radioligand Binding Assay Workflow.

Caption: GTPγS Binding Assay Workflow.

References

• 1. Milameline (CI-979/RU35926): a muscarinic receptor agonist with cognition-activating properties: biochemical and in vivo characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]

A Comparative Guide to the Efficacy of (Rac)-Sabcomeline and Acetylcholinesterase Inhibitors

This guide provides a detailed comparison between (Rac)-Sabcomeline, a muscarinic M1 receptor agonist, and the established class of acetylcholinesterase inhibitors (AChEIs) for researchers and drug development professionals. The comparison focuses on their distinct mechanisms of action, preclinical and clinical efficacy, and safety profiles, supported by experimental data and methodologies.

Introduction: Targeting the Cholinergic Deficit in Alzheimer's Disease

The cholinergic hypothesis of Alzheimer's disease (AD) posits that the cognitive decline observed in patients is significantly correlated with the degeneration of cholinergic neurons and the subsequent reduction in acetylcholine (B1216132) (ACh) neurotransmission in brain regions critical for memory and learning, such as the cortex and hippocampus.[1][2] This hypothesis has been the foundation for two primary therapeutic strategies: indirectly boosting ACh levels by preventing its breakdown and directly stimulating its postsynaptic receptors.

Acetylcholinesterase inhibitors (AChEIs) represent the first approach and are a cornerstone of symptomatic AD treatment.[3] (Rac)-Sabcomeline, a direct receptor agonist, represents the second, more targeted approach.[4] This guide will dissect the functional differences and comparative efficacy of these two classes of compounds.

Mechanism of Action: Indirect vs. Direct Cholinergic Stimulation

The fundamental difference between AChEIs and (Rac)-Sabcomeline lies in their method of enhancing cholinergic signaling.

• Acetylcholinesterase Inhibitors (AChEIs): This class of drugs, including donepezil, rivastigmine, and galantamine, functions by inhibiting the acetylcholinesterase enzyme.[5][6] This enzyme is responsible for the rapid hydrolysis of ACh in the synaptic cleft.[7] By blocking this enzyme, AChEIs increase the concentration and prolong the duration of action of synaptically released ACh, leading to enhanced stimulation of both nicotinic and muscarinic receptors.[5][7] However, their efficacy is dependent on the functional integrity of presynaptic cholinergic neurons to release ACh.[1]

• (Rac)-Sabcomeline: In contrast, (Rac)-Sabcomeline is a functionally selective partial agonist that directly binds to and activates postsynaptic muscarinic M1 receptors.[4][8] The M1 receptor is highly expressed in the cortex and hippocampus and is coupled to signaling pathways crucial for learning and memory.[9] By directly stimulating these receptors, Sabcomeline's action is independent of presynaptic neuron viability and ACh release, offering a potential advantage in later stages of AD where cholinergic neurons are significantly degenerated.

The following diagram illustrates the distinct signaling pathways targeted by each drug class.

Caption: Comparative mechanisms of AChE Inhibitors and (Rac)-Sabcomeline.

Comparative Efficacy Data

Direct clinical comparisons between (Rac)-Sabcomeline and AChEIs are limited, as Sabcomeline's clinical development did not advance.[10] However, preclinical studies and separate clinical trial data provide a basis for comparison.

Preclinical models assessing short-term spatial memory provide valuable insights. A study using a delayed, reinforced T-maze alternation task in rats directly compared Sabcomeline with the AChEI tacrine (B349632).[4]

Compound	Effective Dose (i.p.)	Outcome in T-Maze Task	Minimum Dose for Side Effects (CTA)	Therapeutic Index (Side Effect Dose / Effective Dose)
(Rac)-Sabcomeline	0.03 - 0.1 mg/kg	Significantly reversed delay-induced deficit	0.3 mg/kg	~10x
Tacrine (AChEI)	0.1 - 3.0 mg/kg	No effect at any dose tested	3.0 mg/kg	N/A
Conditioned Taste Aversion, a measure of emetic potential/malaise. Data sourced from a 1998 study by Psychopharmacology.[4]

In this preclinical model, Sabcomeline demonstrated efficacy in reversing a memory deficit at doses approximately 10 times lower than those inducing adverse effects.[4] The tested AChEI, tacrine, was ineffective in the same model.[4]

Clinical efficacy for AD is primarily measured by changes in cognitive scales like the Alzheimer's Disease Assessment Scale-Cognitive subscale (ADAS-Cog) and the Mini-Mental State Examination (MMSE).

• Acetylcholinesterase Inhibitors: Meta-analyses of numerous randomized controlled trials (RCTs) show that AChEIs provide a modest but statistically significant benefit in cognitive function for patients with mild-to-moderate AD.[11][12]

  • One cohort study of 5,462 patients showed a mean improvement from baseline of 0.5 points on the MMSE scale after 9 months of therapy.[13]

  • A meta-analysis reported standardized mean differences (SMD) in cognitive outcomes compared to placebo as -0.33 for donepezil, -0.48 for galantamine, and -0.65 for rivastigmine, all indicating a significant positive effect.[11]

  • Despite these benefits, the effects are considered marginal in clinical importance by some, and they do not halt the progression of the disease.[14][15]

• (Rac)-Sabcomeline (MEM 1003): The clinical development of Sabcomeline did not progress to late-stage trials. A Phase 2a study of MEM 1003 (the formulation of Sabcomeline) in 183 subjects with mild-to-moderate AD failed to meet its primary endpoint, which was a significant change in the ADAS-Cog score over twelve weeks.[16] The negative result was reportedly influenced by an unusually large placebo response.[16] A favorable, though not statistically significant, trend was noted in a subgroup of patients already receiving stable doses of AChEIs.[16]

Drug Class	Primary Clinical Endpoint	Result
AChE Inhibitors	ADAS-Cog, MMSE, etc.	Modest but statistically significant improvement in cognitive symptoms in mild-to-moderate AD.[11][13]
(Rac)-Sabcomeline	ADAS-Cog (12-week change)	Failed to meet primary endpoint in a Phase 2a trial.[16]

Experimental Protocols and Methodologies

Understanding the methodologies used to generate efficacy data is critical for interpretation.

This protocol is designed to assess short-term spatial memory in rodents, a function known to be impaired by cholinergic deficits.

• Apparatus: A T-shaped maze with a starting arm and two goal arms.

• Habituation: Rats are familiarized with the maze and taught to run to the goal arms for a food reward.

• Forced-Choice Trial: A rat is forced to enter one of the goal arms (e.g., the left arm), where it receives a reward.

• Delay Period: The rat is removed from the maze for a specific duration (e.g., 20 seconds). This delay challenges its short-term memory.

• Free-Choice Trial: The rat is placed back in the starting arm and allowed to choose either goal arm. The correct response is to "alternate" by choosing the previously unvisited arm (e.g., the right arm).

• Drug Administration: Compounds like Sabcomeline or tacrine are administered (e.g., intraperitoneally) before the session to assess their ability to improve choice accuracy during the free-choice trial.[4]

This protocol outlines a typical workflow for a Phase 2 or 3 clinical trial assessing a new anti-dementia drug.

Caption: Generalized workflow for a clinical trial in Alzheimer's Disease.

Safety and Tolerability

The side effect profiles of these drugs are directly related to their mechanisms of action.

• Acetylcholinesterase Inhibitors: By globally increasing acetylcholine levels, AChEIs stimulate cholinergic receptors throughout the body, not just in the brain.[1] This leads to a well-documented profile of parasympathetic side effects.[17] Common adverse events include nausea, vomiting, diarrhea, dizziness, insomnia, and loss of appetite.[17] While often mild to moderate, these side effects can lead to treatment discontinuation.[13]

• (Rac)-Sabcomeline: As a partial agonist with functional selectivity for the M1 receptor, Sabcomeline was hypothesized to have a more favorable side effect profile.[1] M2 and M3 receptors mediate many of the undesirable peripheral cholinergic effects (e.g., bradycardia, gastrointestinal hypermotility).[10] Preclinical data supported this, showing a significant separation between the doses required for cognitive enhancement and those causing adverse effects.[4] Clinical trial data on its safety profile is not extensively published, but its development was halted due to efficacy, not reported safety concerns.[10][16]

Feature	Acetylcholinesterase Inhibitors	(Rac)-Sabcomeline
Common Adverse Events	Nausea, vomiting, diarrhea, dizziness, headache, insomnia.[17]	Preclinically shown to have a wider therapeutic window than non-selective agonists.[4] Clinical data is limited.
Primary Cause of AEs	Non-selective increase in ACh affecting peripheral muscarinic and nicotinic receptors.[1][6]	Potential for on-target M1-mediated side effects; designed to avoid M2/M3-mediated peripheral effects.[10]

Conclusion

(Rac)-Sabcomeline and acetylcholinesterase inhibitors represent two distinct strategies for mitigating the cholinergic deficit in Alzheimer's disease.

• AChEIs are an established, albeit modestly effective, standard of care that indirectly enhances cholinergic tone.[3] Their clinical utility is well-documented, but so is their capacity for dose-limiting peripheral side effects, and their efficacy depends on the remaining function of presynaptic neurons.[1][14]

• (Rac)-Sabcomeline , as a direct and selective M1 receptor agonist, offered a promising therapeutic hypothesis: potent, targeted stimulation of a key cognitive receptor subtype independent of presynaptic decline and with a potentially wider therapeutic window.[1][4] Preclinical data were encouraging, showing superior efficacy and safety over an early AChEI in a specific memory task.[4] However, this promise did not translate into clinical success, as its Phase 2a trial failed to demonstrate a significant cognitive benefit, leading to the cessation of its development.[10][16]

For drug development professionals, this comparison underscores the challenge of translating promising mechanisms and preclinical data into clinically effective therapies for complex neurodegenerative diseases. While the direct agonist approach of Sabcomeline failed to meet its endpoint, the underlying principle of targeting specific postsynaptic receptors remains an active and important area of research.

References

• 1. Portico [access.portico.org]
• 2. Clinical Effectiveness of Muscarinic Receptor-Targeted Interventions in Neuropsychiatric Disorders: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The State of The Art on Acetylcholinesterase Inhibitors in the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acetylcholinesterase inhibitor - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 10. Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. *Advances in Clinical and Experimental Medicine [advances.umw.edu.pl]
• 12. researchgate.net [researchgate.net]
• 13. A cohort study of effectiveness of acetylcholinesterase inhibitors in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. encyclopedia.pub [encyclopedia.pub]
• 15. mdpi.com [mdpi.com]
• 16. Memory Pharmaceuticals Says Alzheimer's Drug Fails Trial - BioSpace [biospace.com]
• 17. How Do Cholinesterase Inhibitors Work? - Uses, Side Effects, Drug Names [rxlist.com]

Cross-Validation of (Rac)-Sabcomeline Effects: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of (Rac)-Sabcomeline's effects across different cellular models. (Rac)-Sabcomeline is a potent and functionally selective partial agonist of the M1 muscarinic acetylcholine (B1216132) receptor (mAChR), a key target in the research of cognitive function and neurodegenerative diseases.

This document summarizes quantitative data, details experimental protocols for key assays, and visualizes the underlying signaling pathways to offer a clear cross-validation of (Rac)-Sabcomeline's cellular effects.

Quantitative Data Summary

The following tables summarize the reported binding affinities and functional potencies of Sabcomeline (B71320) in various experimental systems. Data is most complete for Chinese Hamster Ovary (CHO) cells recombinantly expressing specific human muscarinic receptor subtypes.

Table 1: Binding Affinity of Sabcomeline at Human Muscarinic Receptors

Cell Line/Tissue	Receptor Subtype	Parameter	Value	Reference
CHO Cells	Human M1	pKi	8.0	[1]

Table 2: Functional Activity of Sabcomeline at Human Muscarinic Receptors

Cell Line	Receptor Subtype	Assay	Parameter	Value	Reference
CHO Cells	Human M1	Phosphoinositide Hydrolysis	EC50	130 nM	[1]
CHO Cells	Human M3	[35S]GTPγS Binding	EC50	117 nM	[2]
CHO Cells	Human M5	[35S]GTPγS Binding	EC50	123 nM	[2]

Table 3: Functional Activity of Sabcomeline in Rat Tissues

Tissue	Predominant Receptor	Assay	Parameter	Value	Reference
Rat Cortex	M2/M4	[35S]GTPγS Binding (Carbachol-stimulated)	pA2	7.2	[1]
Rat Cortex	M1	Phosphoinositide Hydrolysis (Carbachol-stimulated)	pKb	6.9	[1]

Discussion of Effects in Other Cell Lines

• SH-SY5Y Cells: These cells endogenously express muscarinic receptors, with evidence pointing to the presence of M1 and M2 subtypes.[3] Activation of these receptors by other muscarinic agonists has been shown to mobilize intracellular calcium and inhibit potassium-evoked noradrenaline release.[4][5] It is therefore expected that (Rac)-Sabcomeline would elicit similar M1-mediated responses in this cell line, such as an increase in intracellular calcium.

• PC12 Cells: This cell line is a well-established model for neuronal differentiation and signaling. When transfected to express M1 muscarinic receptors (PC12M1 cells), stimulation with muscarinic agonists leads to neurite-like outgrowth and inhibition of apoptosis.[6][7] Given its M1 agonist properties, (Rac)-Sabcomeline is anticipated to produce comparable effects in M1-expressing PC12 cells.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams are provided in Graphviz DOT language.

M1 Muscarinic Receptor Signaling Pathway

(Rac)-Sabcomeline, as an M1 receptor agonist, primarily activates the Gq/11 signaling cascade. This pathway leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates Protein Kinase C (PKC).

Caption: M1 Muscarinic Receptor Signaling Pathway.

Experimental Workflow: Calcium Mobilization Assay

A common method to assess the functional consequence of M1 receptor activation is to measure the resulting increase in intracellular calcium. This workflow outlines the key steps in a typical fluorescence-based calcium mobilization assay.

Caption: Calcium Mobilization Assay Workflow.

Experimental Protocols

Radioligand Binding Assay (for Ki determination)

This protocol is a generalized procedure for determining the binding affinity of (Rac)-Sabcomeline.

• Cell Culture and Membrane Preparation:

  • Culture CHO cells stably expressing the human M1 muscarinic receptor in appropriate media.

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspension and re-centrifugation.

  • Resuspend the final membrane pellet in assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add cell membranes, a fixed concentration of a radiolabeled muscarinic antagonist (e.g., [3H]N-methylscopolamine), and varying concentrations of (Rac)-Sabcomeline.

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a non-radiolabeled antagonist (e.g., atropine).

  • Incubate the plate at room temperature for a specified time to reach equilibrium.

  • Terminate the assay by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of (Rac)-Sabcomeline by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the (Rac)-Sabcomeline concentration.

  • Determine the IC50 value (the concentration of Sabcomeline that inhibits 50% of the specific binding of the radioligand) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[35S]GTPγS Binding Assay (for EC50 and Emax determination)

This functional assay measures G-protein activation following receptor stimulation.

• Membrane Preparation: Prepare cell membranes as described in the radioligand binding assay protocol.

• Assay Procedure:

  • In a 96-well plate, combine cell membranes, varying concentrations of (Rac)-Sabcomeline, and GDP in an assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, pH 7.4).

  • Initiate the reaction by adding [35S]GTPγS.

  • Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

  • Terminate the reaction by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold buffer.

  • Measure the amount of bound [35S]GTPγS by scintillation counting.

• Data Analysis:

  • Plot the amount of [35S]GTPγS bound against the logarithm of the (Rac)-Sabcomeline concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration for 50% of maximal response) and Emax (maximal effect).

Phosphoinositide (PI) Hydrolysis Assay / Calcium Mobilization Assay (for EC50 determination)

This assay measures a downstream effect of M1 receptor activation.

• Cell Culture:

  • Plate cells (e.g., CHO-M1) in 96-well plates and grow to near confluency.

• Calcium Mobilization Protocol:

  • Wash the cells with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in the dark at 37°C for a specified time (e.g., 30-60 minutes).

  • Wash the cells to remove excess dye.

  • Use a fluorescence plate reader to measure the baseline fluorescence.

  • Add varying concentrations of (Rac)-Sabcomeline to the wells.

  • Immediately measure the change in fluorescence intensity over time.

• Data Analysis:

  • Calculate the peak fluorescence response for each concentration of (Rac)-Sabcomeline.

  • Plot the response against the logarithm of the agonist concentration.

  • Determine the EC50 value by fitting the data to a dose-response curve.[6]

References

• 1. In vitro characterisation of the muscarinic receptor partial agonist, sabcomeline, in rat cortical and heart membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Muscarinic receptors in human SH-SY5Y neuroblastoma cell line: regulation by phorbol ester and retinoic acid-induced differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 5. A comparison between muscarinic receptor occupancy, inositol 1,4,5-trisphosphate accumulation and Ca2+ mobilization in permeabilized SH-SY5Y neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Flow injection microscopy for the study of intracellular calcium mobilization by muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

(Rac)-Sabcomeline vs. Muscarinic Antagonists: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the functional pharmacology of the M1-preferring partial agonist (Rac)-Sabcomeline against a panel of classical and subtype-selective muscarinic antagonists. All quantitative data is presented in structured tables, and detailed experimental protocols for key functional assays are provided. Visual diagrams of signaling pathways and experimental workflows are included to facilitate understanding.

Introduction to Muscarinic Receptor Ligands

Muscarinic acetylcholine (B1216132) receptors (mAChRs) are a family of five G protein-coupled receptor (GPCR) subtypes (M1-M5) that mediate the diverse effects of the neurotransmitter acetylcholine in the central and peripheral nervous systems. Their involvement in a wide range of physiological processes has made them attractive therapeutic targets for various disorders. This guide focuses on the comparative pharmacology of (Rac)-Sabcomeline, a partial agonist with functional selectivity for the M1 receptor subtype, and a selection of well-characterized muscarinic antagonists: atropine (B194438) (non-selective), pirenzepine (B46924) (M1-selective), darifenacin (B195073) (M3-selective), methoctramine (B27182) (M2-selective), and AF-DX 116 (M2-selective).

(Rac)-Sabcomeline has been investigated for its potential in treating cognitive deficits associated with Alzheimer's disease due to its preferential activation of M1 receptors, which are highly expressed in the hippocampus and cortex. In contrast, muscarinic antagonists are utilized for a variety of indications, including overactive bladder (darifenacin) and bradycardia (atropine), by blocking the effects of acetylcholine at specific receptor subtypes. Understanding the comparative potency, selectivity, and functional effects of these compounds is crucial for target validation and drug development.

Comparative Functional Data

The following tables summarize the binding affinities (Ki) and functional potencies (pA2, pEC50) of (Rac)-Sabcomeline and the selected muscarinic antagonists across the five human muscarinic receptor subtypes. It is important to note that these values are compiled from various studies and experimental conditions may differ, potentially influencing the absolute values. However, the data provides a valuable overview of the relative potencies and selectivities of these compounds.

Table 1: Binding Affinity (Ki, nM) of Muscarinic Ligands at Human M1-M5 Receptors

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	Reference(s)
(Rac)-Sabcomeline	Data not consistently available in this format	Data not consistently available in this format	Data not consistently available in this format	Data not consistently available in this format	Data not consistently available in this format
Atropine	~1-2	~1-2	~1-2	~1-2	~1-2	[1]
Pirenzepine	12 - 21	168 - 310	~100	Data not consistently available	Data not consistently available	[1][2]
Darifenacin	8.2 (pKi)	7.4 (pKi)	9.1 (pKi)	7.3 (pKi)	8.0 (pKi)	[3]
Methoctramine	~100	~10	>1000	~100	>1000	[4]
AF-DX 116	417	64	786	211	5130	[5][6]

Note: pKi values for Darifenacin were converted from the source for consistency of presentation.

Table 2: Functional Potency of Muscarinic Ligands in Cellular Assays

Compound	Assay Type	Receptor Subtype	Potency (pA2 or pEC50)	Reference(s)
(Rac)-Sabcomeline	Bradycardia in mouse atria	M2	pEC50 = 6.7 (partial agonist)	[7]
Atropine	Carbachol-induced bronchoconstriction	M3 (likely)	pA2 = 9.01	[8]
Carbachol-induced bladder contraction	M3	pA2 = 9.28	[9]
Pirenzepine	McN-A-343 pressor effect (ganglionic)	M1	~10-fold > peripheral M2/M3	[2]
Acetylcholine-induced bronchoconstriction	M3 (likely)	pA2 = 7.39	[8]
Darifenacin	Agonist-induced IP accumulation	M3	32.4-fold selective vs M2	[10]
Methoctramine	Carbachol-induced bradycardia	M2	pA2 = 7.74 - 7.93	[4]
Carbachol-induced ileum contraction	M3 (likely)	pA2 = 5.81 - 6.20	[4]
AF-DX 116	Vagal-induced bradycardia	M2	ED50 = 32 µg/kg (i.v.)	[11]
McN-A-343 pressor effect (ganglionic)	M1	ED50 = 211 µg/kg (i.v.)	[11]

Muscarinic Receptor Signaling Pathways

Muscarinic receptors mediate their effects by coupling to different G protein families, leading to distinct downstream signaling cascades. The M1, M3, and M5 receptors primarily couple to Gq/11, while the M2 and M4 receptors couple to Gi/o.

Caption: Muscarinic Receptor Signaling Pathways.

Experimental Workflows

The functional characterization of muscarinic ligands typically involves a series of in vitro assays to determine their affinity, potency, and efficacy at each receptor subtype. A general workflow for these experiments is outlined below.

Caption: General Experimental Workflow.

Detailed Experimental Protocols

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for a specific receptor subtype.

Materials:

• Cell membranes from stable cell lines expressing a single human muscarinic receptor subtype (M1-M5).

• Radioligand (e.g., [³H]-N-methylscopolamine, [³H]-QNB).

• Test compounds (e.g., (Rac)-Sabcomeline, atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• 96-well filter plates.

• Scintillation fluid and counter.

Protocol:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add cell membranes, radioligand at a concentration near its Kd, and either buffer (for total binding), a saturating concentration of a known antagonist like atropine (for non-specific binding), or the test compound.

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Rapidly filter the contents of each well through the filter plate and wash with ice-cold assay buffer to separate bound from free radioligand.

• Allow the filters to dry, then add scintillation fluid.

• Quantify the radioactivity on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the specific binding as a function of the test compound concentration and fit the data to a one-site competition model to determine the IC50.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Mobilization Assay (for M1, M3, M5 Receptors)

This assay measures the increase in intracellular calcium concentration following the activation of Gq/11-coupled receptors.

Materials:

• Stable cell lines expressing M1, M3, or M5 receptors.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Test compounds.

• A fluorescence plate reader with an integrated liquid handling system (e.g., FLIPR).

Protocol:

• Plate the cells in a black-walled, clear-bottom 96- or 384-well plate and allow them to adhere overnight.

• Load the cells with the calcium-sensitive dye by incubating them with the dye solution for a specified time (e.g., 1 hour) at 37°C.

• Prepare serial dilutions of the test compounds in a separate plate.

• Place both plates in the fluorescence plate reader.

• Establish a stable baseline fluorescence reading for each well.

• The instrument then automatically adds the test compound to the cell plate.

• Monitor the change in fluorescence intensity over time.

• The peak fluorescence response is proportional to the increase in intracellular calcium.

• For agonists like (Rac)-Sabcomeline, plot the response against the compound concentration to determine the EC50 and Emax.

• For antagonists, pre-incubate the cells with the antagonist before adding a known agonist at a concentration that gives a submaximal response (e.g., EC80). The antagonist's potency (IC50) can then be determined from the inhibition of the agonist's response.

cAMP Accumulation Assay (for M2, M4 Receptors)

This assay measures the inhibition of adenylyl cyclase activity, and thus the reduction in cyclic AMP (cAMP) levels, following the activation of Gi/o-coupled receptors.

Materials:

• Stable cell lines expressing M2 or M4 receptors.

• Forskolin (B1673556) (an adenylyl cyclase activator).

• A commercial cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen-based).

• Test compounds.

Protocol:

• Plate the cells and allow them to adhere.

• Pre-treat the cells with a phosphodiesterase inhibitor to prevent cAMP degradation.

• For antagonist testing, pre-incubate the cells with the antagonist.

• Add the test compound (agonist or antagonist) followed by forskolin to stimulate cAMP production.

• Incubate for a specified time to allow for cAMP accumulation.

• Lyse the cells and measure the intracellular cAMP concentration using the chosen assay kit according to the manufacturer's instructions.

• For agonists like (Rac)-Sabcomeline, a decrease in forskolin-stimulated cAMP levels will be observed. Plot the inhibition against the compound concentration to determine the IC50.

• For antagonists, their ability to reverse the inhibitory effect of a known agonist on forskolin-stimulated cAMP production is measured to determine their potency (pA2).

Conclusion

This guide provides a comparative overview of the functional pharmacology of the M1-preferring partial agonist (Rac)-Sabcomeline and a panel of muscarinic antagonists. The presented data highlights the distinct selectivity profiles of these compounds, which underpins their different therapeutic applications. (Rac)-Sabcomeline demonstrates potency as a partial agonist, particularly at M2 receptors in functional assays, while also being recognized for its functional M1 selectivity in vivo. The selected antagonists exhibit varying degrees of selectivity for M1, M2, and M3 receptor subtypes, which is critical for their targeted therapeutic effects and side-effect profiles. The detailed experimental protocols and diagrams of signaling pathways and workflows offer a valuable resource for researchers in the field of muscarinic receptor pharmacology, aiding in the design and interpretation of functional assays for the characterization of novel muscarinic ligands. Further head-to-head comparative studies under standardized conditions would be beneficial for a more precise quantitative comparison of these and other muscarinic receptor modulators.

References

• 1. Comparison of muscarinic receptor selectivity of solifenacin and oxybutynin in the bladder and submandibular gland of muscarinic receptor knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Affinity profiles of various muscarinic antagonists for cloned human muscarinic acetylcholine receptor (mAChR) subtypes and mAChRs in rat heart and submandibular gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. Muscarinic acetylcholine receptors: signal transduction through multiple effectors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jsnm.sakura.ne.jp [jsnm.sakura.ne.jp]
• 8. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Application of Parallel Multiparametric Cell-Based FLIPR Detection Assays for the Identification of Modulators of the Muscarinic Acetylcholine Receptor 4 (M4) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Functional selectivity of muscarinic receptor antagonists for inhibition of M3-mediated phosphoinositide responses in guinea pig urinary bladder and submandibular salivary gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Head-to-Head Comparison of (Rac)-Sabcomeline and Pilocarpine: Muscarinic Receptor Agonists in Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two significant muscarinic acetylcholine (B1216132) receptor (mAChR) agonists: (Rac)-Sabcomeline and pilocarpine (B147212). By examining their binding affinities, functional potencies, and signaling pathways, this document aims to furnish researchers with the detailed pharmacological insights necessary for informed decision-making in drug discovery and development.

At a Glance: Key Pharmacological Distinctions

Feature	(Rac)-Sabcomeline	Pilocarpine
Receptor Selectivity	Functionally selective M1 partial agonist, though it binds with similar affinity to all five muscarinic subtypes (M1-M5)[1].	Non-selective, but with some preference for M1 and M3 subtypes[2].
Agonist Activity	Low-efficacy partial agonist at M1, M2, M4, and M5 receptors. Behaves as a full agonist at M3 receptors, likely due to a large receptor reserve[1].	Generally considered a partial agonist, but can act as a full agonist at M1 and M3 receptors depending on the tissue and signaling pathway being measured[2].
Clinical Applications	Investigated for the treatment of Alzheimer's disease due to its cognitive-enhancing effects[3][4].	Used in the treatment of glaucoma and xerostomia (dry mouth).
Signaling Profile	Primarily characterized by its partial activation of Gq/11-coupled M1 receptors. It has been shown to inhibit forskolin-stimulated adenylyl cyclase activity via M2/M4 receptors[5].	Activates multiple signaling pathways, including Gq/11 (via M1, M3, M5) leading to phosphoinositide hydrolysis, and Gi/o (via M2, M4) leading to adenylyl cyclase inhibition[2]. Exhibits potential for biased agonism.

Quantitative Analysis: Receptor Binding and Functional Potency

The following tables summarize the binding affinities (pKi) and functional potencies (pEC50) with maximal efficacy (Emax) of (Rac)-Sabcomeline and pilocarpine at human muscarinic receptor subtypes. This data has been compiled from multiple sources to provide a comparative overview.

Table 1: Muscarinic Receptor Binding Affinities (pKi)

Compound	hM1	hM2	hM3	hM4	hM5	Reference
(Rac)-Sabcomeline	7.9	8.2	8.1	8.0	7.9	[1]
Pilocarpine	~6.0	~5.3	~6.0	~5.3	-	Synthesized from[2]

Note: Pilocarpine data is estimated from various sources and may not be directly comparable to the single-study data for Sabcomeline (B71320).

Table 2: Muscarinic Receptor Functional Potency (pEC50) and Efficacy (Emax)

Compound	Receptor	pEC50	Emax (% of Carbachol)	Reference
(Rac)-Sabcomeline	hM1	7.8	35%	[1]
hM2	7.7	45%	[1]
hM3	8.0	100%	[1]
hM4	7.6	50%	[1]
hM5	7.5	40%	[1]
Pilocarpine	M1	~5.5	Full Agonist	[2]
M2	~5.0	Partial Agonist	[2]
M3	~5.7	Full Agonist	[2]
M4	~5.0	Partial Agonist	[2]

Note: Pilocarpine's efficacy can vary significantly depending on the experimental system and response measured.

Signaling Pathways: A Visual Comparison

The activation of muscarinic receptors by (Rac)-Sabcomeline and pilocarpine initiates distinct downstream signaling cascades.

Caption: Simplified signaling pathways for Sabcomeline and Pilocarpine.

Experimental Protocols

The following are generalized protocols for key experiments used to characterize muscarinic agonists. Specific details may vary between laboratories.

Radioligand Binding Assay

This assay determines the affinity of a compound for a specific receptor subtype.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Cells or tissues expressing the muscarinic receptor subtype of interest are homogenized in a cold buffer and centrifuged to pellet the membranes. The pellet is washed and resuspended in an appropriate assay buffer[6].

• Assay Setup: In a multi-well plate, the membrane preparation is incubated with a fixed concentration of a radiolabeled muscarinic antagonist (e.g., [³H]-N-methylscopolamine) and a range of concentrations of the unlabeled test compound (e.g., Sabcomeline or pilocarpine)[7].

• Incubation: The plate is incubated at a specific temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium (typically 60-120 minutes)[7].

• Filtration: The incubation is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand. The filters are then washed with ice-cold buffer to remove any unbound radioligand[6].

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter[6].

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation[6].

Phosphoinositide Hydrolysis Assay

This functional assay measures the activation of Gq/11-coupled receptors by quantifying the production of inositol (B14025) phosphates (IPs), such as inositol trisphosphate (IP3).

Detailed Methodology:

• Cell Culture and Labeling: Cells expressing the muscarinic receptor subtype of interest are cultured and incubated with [³H]-myo-inositol to label the cellular phosphoinositide pools[8].

• Agonist Stimulation: The labeled cells are washed and then stimulated with various concentrations of the test agonist in the presence of LiCl (which inhibits the breakdown of inositol monophosphates) for a defined period[8].

• Extraction of Inositol Phosphates: The reaction is stopped, and the cells are lysed. The soluble inositol phosphates are then separated from the membrane lipids[8].

• Quantification: The [³H]-labeled inositol phosphates are quantified using anion-exchange chromatography followed by liquid scintillation counting[8].

• Data Analysis: The amount of [³H]-inositol phosphates produced is plotted against the agonist concentration to generate a dose-response curve, from which the EC50 and Emax values can be determined.

cAMP Accumulation Assay

This assay is used to assess the activation of Gi/o- or Gs-coupled receptors by measuring changes in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

Detailed Methodology:

• Cell Culture: Cells expressing the relevant muscarinic receptor subtype (M2 or M4 for Gi/o) are plated in a multi-well format[9].

• Assay Setup: For Gi/o-coupled receptors, cells are typically pre-treated with forskolin (B1673556) (an adenylyl cyclase activator) to induce a measurable level of cAMP. The cells are then incubated with varying concentrations of the test agonist[10].

• Cell Lysis and cAMP Measurement: After incubation, the cells are lysed, and the intracellular cAMP concentration is determined using a competitive immunoassay, often employing fluorescence resonance energy transfer (FRET) or enzyme-linked immunosorbent assay (ELISA) technology[10][11].

• Data Analysis: The change in cAMP levels is plotted against the agonist concentration to generate a dose-response curve, allowing for the determination of EC50 and Emax values for the inhibition of adenylyl cyclase.

Conclusion

(Rac)-Sabcomeline and pilocarpine exhibit distinct pharmacological profiles at muscarinic receptors. Sabcomeline's functional selectivity as a partial M1 agonist, despite its broad binding affinity, has made it a tool for investigating cognitive function[3][4]. In contrast, pilocarpine's non-selective, and generally more efficacious, agonism at multiple muscarinic subtypes underpins its clinical utility in conditions requiring broad parasympathetic activation. The choice between these compounds for research or therapeutic development will critically depend on the desired level of receptor subtype selectivity and the specific signaling outcomes being targeted. The experimental protocols outlined provide a framework for the continued characterization of these and other novel muscarinic receptor modulators.

References

• 1. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selectivity of Agonists for the Active State of M1 to M4 Muscarinic Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro characterisation of the muscarinic receptor partial agonist, sabcomeline, in rat cortical and heart membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ahajournals.org [ahajournals.org]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
• 11. cAMP Assay - Creative Bioarray [dda.creative-bioarray.com]

Validating the M1/M4 Selectivity of (Rac)-Sabcomeline: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (Rac)-Sabcomeline's pharmacological profile at the M1 and M4 muscarinic acetylcholine (B1216132) receptors. The following sections present quantitative data from binding and functional assays, detail the experimental methodologies, and visualize key pathways to offer a comprehensive validation of (Rac)-Sabcomeline's selectivity.

Data Presentation: (Rac)-Sabcomeline and Comparators

The following tables summarize the in vitro pharmacological data for (Rac)-Sabcomeline and the M1/M4-preferring agonist, Xanomeline. This allows for a direct comparison of their binding affinities and functional potencies at the human M1 and M4 muscarinic receptor subtypes.

Table 1: Radioligand Binding Affinities (pKi) of (Rac)-Sabcomeline and Xanomeline at Human Muscarinic Receptors

Compound	M1 Receptor (pKi)	M4 Receptor (pKi)	Data Source(s)
(Rac)-Sabcomeline	7.8	7.7	[1][2]
Xanomeline	7.38 - 7.9	~7.8 - 8.0	[3]

pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a stronger binding affinity.

Table 2: Functional Potencies (pEC50) and Efficacy (Emax) of (Rac)-Sabcomeline and Xanomeline at Human Muscarinic Receptors

Compound	Receptor	pEC50	Emax (% of Carbachol)	Functional Assay	Cell Line	Data Source(s)
(Rac)-Sabcomeline	M1	8.0	40%	Microphysiometry	CHO	[1][2]
M4	7.9	40%	Microphysiometry	CHO	[1][2]
Xanomeline	M1	7.51	Not Reported	Phosphoinositide Hydrolysis	A9 L cells	[3]
M4	Not Reported	Not Reported	Not Reported	Not Reported	[3]

pEC50 is the negative logarithm of the half-maximal effective concentration (EC50). A higher pEC50 value indicates greater potency. Emax represents the maximum response of the drug relative to a full agonist (Carbachol).

Based on a key comparative study, (Rac)-Sabcomeline demonstrates nearly identical binding affinity (pKi) and functional potency (pEC50) for the M1 and M4 receptor subtypes[1][2]. In radioligand binding assays, the compound did not exhibit a preferential affinity for M1, M3, M4, or M5 subtypes[1][2]. Functionally, while being a potent agonist, it acts as a partial agonist with low efficacy at both M1 and M4 receptors[1][2]. This evidence suggests that (Rac)-Sabcomeline is a non-selective M1/M4 muscarinic agonist.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are fundamental for assessing the M1/M4 selectivity of compounds like (Rac)-Sabcomeline.

Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound to the M1 and M4 muscarinic receptors.

• Cell Membrane Preparation:

  • Chinese Hamster Ovary (CHO) cells stably expressing either the human M1 or M4 muscarinic receptor are cultured and harvested.

  • The cells are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, pH 7.4) and centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in the assay buffer to a specific protein concentration.

• Competition Binding Assay:

  • In a 96-well plate, the cell membranes are incubated with a fixed concentration of a radiolabeled antagonist, such as [3H]-N-Methylscopolamine ([3H]-NMS).

  • Varying concentrations of the unlabeled test compound (e.g., (Rac)-Sabcomeline) are added to the wells to compete with the radioligand for binding to the receptors.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled antagonist like atropine.

• Incubation and Filtration:

  • The plate is incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • The contents of each well are then rapidly filtered through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • The filters are washed multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification and Data Analysis:

  • The radioactivity retained on the filters is measured using a scintillation counter.

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays

Functional assays measure the cellular response following receptor activation by an agonist.

M1 Receptor Functional Assay (Calcium Mobilization):

M1 receptors are Gq-coupled, and their activation leads to an increase in intracellular calcium levels.

• Cell Preparation: CHO or HEK293 cells stably expressing the human M1 receptor are plated in a 96-well plate and grown to near confluency.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition: The test compound is added to the wells at various concentrations.

• Fluorescence Measurement: The plate is placed in a fluorescence plate reader, and the change in fluorescence intensity is measured over time. An increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: Dose-response curves are generated, and the EC50 value is calculated to determine the potency of the compound.

M4 Receptor Functional Assay (cAMP Inhibition):

M4 receptors are Gi-coupled, and their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• Cell Preparation: CHO cells stably expressing the human M4 receptor are plated and incubated with the test compound at various concentrations.

• Adenylyl Cyclase Stimulation: Forskolin is added to the wells to stimulate adenylyl cyclase and increase intracellular cAMP levels.

• Cell Lysis and cAMP Measurement: The cells are lysed, and the intracellular cAMP concentration is measured using a suitable assay kit (e.g., HTRF, ELISA).

• Data Analysis: The ability of the test compound to inhibit the forskolin-induced cAMP production is quantified. Dose-response curves are plotted, and the EC50 value is determined.

Mandatory Visualization

The following diagrams illustrate the key signaling pathways and a typical experimental workflow for determining M1/M4 selectivity.

Caption: Signaling pathways of M1 (Gq-coupled) and M4 (Gi-coupled) muscarinic receptors.

Caption: Experimental workflow for determining M1 vs. M4 receptor selectivity.

References

• 1. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (Rac)-Sabcomeline: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of investigational compounds like (Rac)-Sabcomeline are paramount to ensuring laboratory safety and environmental protection. As a potent muscarinic acetylcholine (B1216132) M1/M4 receptor agonist, (Rac)-Sabcomeline requires careful management throughout its lifecycle, including its ultimate disposal.[1] This guide provides a comprehensive, step-by-step procedure for the safe disposal of (Rac)-Sabcomeline, aligning with general laboratory chemical waste management principles.

Immediate Safety and Handling Protocol

Before initiating any disposal procedures, it is crucial to handle (Rac)-Sabcomeline with the appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of the solid compound or its solutions should be conducted in a well-ventilated area or a chemical fume hood to prevent inhalation of any aerosols or dust.

Step-by-Step Disposal Procedure

The disposal of (Rac)-Sabcomeline should be treated with the same caution as other hazardous chemical wastes, given its biological activity. The following steps outline a safe and compliant disposal pathway:

• Waste Identification and Classification : (Rac)-Sabcomeline waste, including pure compound, contaminated labware (e.g., vials, pipette tips), and solutions, should be classified as hazardous chemical waste. Due to its potent bioactivity as a cholinergic agonist, it should be considered toxic.[2][3][4]

• Waste Segregation : Do not mix (Rac)-Sabcomeline waste with other waste streams. It must be segregated from non-hazardous trash, sharps, and incompatible chemicals to prevent dangerous reactions.[5][6] For instance, avoid mixing it with strong acids or bases unless the specific reaction is known and controlled.

• Container Selection : Utilize a designated, leak-proof, and chemically compatible waste container.[6][7] For solid waste, a clearly labeled plastic or glass container with a secure screw-top lid is appropriate. For liquid waste (e.g., solutions of (Rac)-Sabcomeline), use a container made of a material that will not react with the solvent used.

• Labeling : The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "(Rac)-Sabcomeline"

  • The specific contents and their approximate concentrations

  • The date when waste was first added to the container

  • The relevant hazard warnings (e.g., "Toxic")

• Waste Accumulation and Storage :

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[7][8]

  • The SAA should be a secure, well-ventilated area away from general laboratory traffic.

  • Ensure the waste container is kept closed at all times, except when adding waste.[5][7]

  • Secondary containment (e.g., placing the waste container inside a larger, chemically resistant tray) is recommended to contain any potential leaks or spills.[6]

• Final Disposal :

  • Do not dispose of (Rac)-Sabcomeline down the drain. [5][8][9] As a bioactive compound, it can have adverse effects on aquatic life and is not typically degraded by standard wastewater treatment processes.

  • Do not dispose of (Rac)-Sabcomeline in regular trash. [9]

  • Arrange for the collection of the hazardous waste container by your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[5][8] Follow all institutional procedures for waste pickup requests.

Quantitative Data and Regulatory Considerations

Parameter	Guideline	Citation
Waste Classification	Hazardous Waste (Assumed Toxic)	[8]
Drain Disposal	Prohibited	[8][9]
Solid Waste Disposal	Prohibited	[9]
SAA Max Volume (General)	55 gallons	[8]
SAA Max Volume (Acutely Toxic)	1 quart (liquid) or 1 kg (solid)	[8]
Container Status	Must be kept closed except when adding waste	[7]
Storage Time Limit in SAA	Up to 12 months (provided accumulation limits are not exceeded)	[8]

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical flow of the disposal process for (Rac)-Sabcomeline.

Caption: Logical workflow for the proper disposal of (Rac)-Sabcomeline waste.

Caption: Decision and action pathway for (Rac)-Sabcomeline disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. nurseslabs.com [nurseslabs.com]
• 3. youtube.com [youtube.com]
• 4. Cholinergic Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. danielshealth.com [danielshealth.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. acs.org [acs.org]

Safeguarding Researchers: A Comprehensive Guide to Handling (Rac)-Sabcomeline

For Immediate Implementation: This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling (Rac)-Sabcomeline. Adherence to these protocols is critical for ensuring personnel safety and maintaining a secure laboratory environment.

(Rac)-Sabcomeline, an M1/M4 muscarinic agonist utilized in neurological disorder research, including Alzheimer's disease and schizophrenia, requires careful handling due to its potent biological activity.[1][2][3] While specific toxicity data is limited, the Safety Data Sheet (SDS) for (Rac)-Sabcomeline HCl emphasizes the need for comprehensive personal protective equipment (PPE) to prevent exposure.[4]

Personal Protective Equipment (PPE) Protocol

A risk assessment should always be conducted to determine the specific PPE required for the scale and context of any experiment.[5] However, the following table summarizes the recommended PPE for handling (Rac)-Sabcomeline based on available safety data.[4]

Body Area	Personal Protective Equipment	Specifications and Usage Notes
Eye/Face Protection	Safety glasses with side shields or goggles	In case of splash hazard, a face shield should be worn in addition to goggles.[5]
Skin Protection	Chemical-impermeable gloves (e.g., Nitrile, Neoprene)	Double gloving is recommended when handling hazardous drugs.[6] Change gloves immediately if contaminated, torn, or punctured.[6]
Protective disposable gown	Should be made of a low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.[6]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood	If dust or aerosols are generated and ventilation is inadequate, a NIOSH-approved respirator may be necessary.[4]
Foot Protection	Closed-toe shoes	Safety shoes are recommended when working in a laboratory environment where chemical spills are possible.[7]

Experimental Workflow: Safe Handling and Disposal of (Rac)-Sabcomeline

The following diagram outlines the procedural workflow for the safe handling and disposal of (Rac)-Sabcomeline. This protocol is designed to minimize exposure risk and ensure compliance with standard laboratory safety practices.

Safe handling and disposal workflow for (Rac)-Sabcomeline.

Detailed Procedural Guidance

Handling and Storage

Always handle (Rac)-Sabcomeline in a well-ventilated area to avoid the formation of dust and aerosols.[4] Contact with skin and eyes should be strictly avoided.[4] Store the compound in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials.[4]

First-Aid Measures

In the event of exposure, adhere to the following first-aid protocols:

• If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the individual is not breathing, provide artificial respiration and seek immediate medical attention.[4]

• In case of skin contact: Immediately wash off with soap and plenty of water.

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

Spill Management

In the event of a spill, evacuate personnel to a safe area.[4] Ensure adequate ventilation and remove all sources of ignition.[4] Use personal protective equipment, including chemical-impermeable gloves, during cleanup.[4] Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[4]

Disposal Plan

All waste containing (Rac)-Sabcomeline should be collected and disposed of in accordance with federal, state, and local environmental regulations.[8] Adhered or collected material should be promptly disposed of in properly labeled, sealed containers.[4][9] Do not dispose of chemical waste down the drain. Contact your institution's environmental health and safety department for specific guidance on chemical waste disposal.[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (Rac)-Sabcomeline HCl | 133642-67-8 | MOLNOVA [molnova.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 7. pharmastate.academy [pharmastate.academy]
• 8. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 9. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
• 10. orf.od.nih.gov [orf.od.nih.gov]